1-Butyl-3-methylpyridinium Bromide

• CAS: 26576-85-2

Core Science & Biosynthesis

Physicochemical Properties of 1-Butyl-3-methylpyridinium Bromide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([B3MPy][Br]). Due to its unique characteristics, including thermal stability and utility as a solvent, this compound is of significant interest in various research and development applications, from synthetic chemistry to materials science. This document compiles available data on its fundamental properties, outlines detailed experimental protocols for its synthesis and characterization, and presents visual workflows to facilitate understanding and application in a laboratory setting.

Core Physicochemical Properties

1-Butyl-3-methylpyridinium Bromide is a quaternary ammonium salt consisting of a pyridinium cation and a bromide anion. Its structure imparts properties typical of ionic liquids, such as low vapor pressure and high thermal stability. While extensive experimental data for this specific ionic liquid is not widely published, the following tables summarize its known properties based on available information.

Table 1: General and Physical Properties of 1-Butyl-3-methylpyridinium Bromide

Property	Value	Source(s)
Chemical Formula	C₁₀H₁₆BrN	[1]
Molecular Weight	230.14 g/mol	[1]
CAS Number	26576-85-2	[1]
Appearance	White to light yellow crystalline powder	[2]
Melting Point	79 - 86 °C	[2][3]
Boiling Point	Data not available
Density	Experimental data not available. Can be determined using an oscillating U-tube densimeter.	[4]
Viscosity	Experimental data not available. Can be determined using a rotational rheometer.

Table 2: Solubility Profile of 1-Butyl-3-methylpyridinium Bromide

Solvent	Solubility	Notes
Water	Soluble	The polar nature of the pyridinium cation and bromide anion facilitates solubility in polar solvents like water.[5]
Organic Solvents	Generally soluble in polar organic solvents.	Expected to be soluble in alcohols and other polar solvents. Specific quantitative data is limited.[5]

Experimental Protocols

Detailed methodologies are crucial for the synthesis and accurate characterization of ionic liquids. The following sections provide established protocols for the preparation and analysis of 1-Butyl-3-methylpyridinium Bromide.

Synthesis of 1-Butyl-3-methylpyridinium Bromide

The synthesis of 1-Butyl-3-methylpyridinium Bromide is typically achieved through a quaternization reaction between 3-methylpyridine (3-picoline) and 1-bromobutane.

Materials:

• 3-methylpyridine (3-picoline)

• 1-bromobutane (n-butyl bromide)

• Deionized water (DIW)

• Nitrogen gas supply

• Double surface reactor with mechanical stirrer, condenser, thermocouple well, and dropping funnel.

Procedure:

• Equip a double surface reactor with a mechanical stirrer, a condenser, a thermocouple well, and a dropping funnel.

• Purge the reactor with nitrogen gas throughout the entire procedure.

• Charge the reactor with 3-methylpyridine (465 g).

• Heat the reactor to 79°C.

• Add n-butyl bromide (718 g) dropwise over a period of 4 hours.

• After the addition is complete, continue heating the reaction mixture at 80°C for 30 minutes.

• Add deionized water (500 mL) to the reaction mixture and then cool it.

• Remove volatile components using a rotary evaporator.

• Add another portion of deionized water (500 g) and re-evaporate the volatiles.

• Finally, dilute the product with a small volume of deionized water to achieve the desired concentration.

Synthesis workflow for 1-Butyl-3-methylpyridinium Bromide.

Determination of Physicochemical Properties

The density of ionic liquids is typically measured using a vibrating tube densimeter.

Apparatus:

• Vibrating tube densimeter (e.g., Anton Paar DMA series)

• Thermostat for temperature control

• Syringe for sample injection

Procedure:

• Calibrate the densimeter with dry air and deionized water at the desired temperature.

• Ensure the measuring cell is clean and dry.

• Inject the 1-Butyl-3-methylpyridinium Bromide sample into the measuring cell, avoiding the formation of bubbles.

• Allow the sample to thermally equilibrate at the set temperature.

• Record the density reading provided by the instrument.

• Repeat the measurement at different temperatures as required.

Workflow for density measurement.

The dynamic viscosity of ionic liquids can be determined using a rotational rheometer.

Apparatus:

• Rotational rheometer with a suitable geometry (e.g., cone-plate or parallel-plate)

• Temperature control unit

• Sample loading tool

Procedure:

• Set the desired temperature for the measurement.

• Place a small amount of the 1-Butyl-3-methylpyridinium Bromide sample onto the lower plate of the rheometer.

• Lower the upper geometry to the correct gap setting, ensuring the sample fills the gap completely without overflowing.

• Allow the sample to reach thermal equilibrium.

• Perform a shear rate sweep to determine the viscosity as a function of shear rate. For many ionic liquids, the viscosity is Newtonian (independent of shear rate) over a wide range.

• Record the viscosity values.

• Repeat the measurements at different temperatures if necessary.

Workflow for viscosity measurement.

Thermogravimetric analysis is used to determine the thermal stability and decomposition temperature of a substance.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Inert gas supply (e.g., Nitrogen)

• Sample pans

Procedure:

• Calibrate the TGA instrument for temperature and mass.

• Place a small, accurately weighed amount of 1-Butyl-3-methylpyridinium Bromide into a TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample under a controlled flow of inert gas (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 600 °C).

• Record the mass of the sample as a function of temperature.

• The onset of decomposition is typically determined as the temperature at which a significant mass loss begins.

Workflow for Thermogravimetric Analysis (TGA).

Disclaimer

References

• 1. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 1-Butyl-3-methylpyridinium bromide, >99% | IoLiTec [iolitec.de]
• 4. Thermophysical Study of Pyridinium-Based Ionic Liquids Sharing Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]

Spectroscopic Analysis of 1-Butyl-3-methylpyridinium Bromide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the ionic liquid 1-Butyl-3-methylpyridinium Bromide. Due to the limited availability of published experimental data for this specific compound, this document also includes comparative data from the closely related compound, 1-Butylpyridinium Bromide, and outlines general experimental protocols for the spectroscopic analysis of ionic liquids.

Compound Identification

Chemical Structure:

Structure of 1-Butyl-3-methylpyridinium Bromide.

Property	Value
IUPAC Name	1-butyl-3-methylpyridin-1-ium bromide[1]
Molecular Formula	C₁₀H₁₆BrN[1]
Molecular Weight	230.14 g/mol [1]
CAS Number	26576-85-2[1]

Spectroscopic Data

Extensive literature searches did not yield specific, publicly available ¹H NMR, ¹³C NMR, or detailed IR spectroscopic data for 1-Butyl-3-methylpyridinium Bromide. The data presented in many sources under similar names corresponds to the imidazolium analogue, 1-Butyl-3-methylimidazolium Bromide.

For comparative purposes, the ¹H NMR spectrum of the closely related compound, 1-Butylpyridinium Bromide (which lacks the methyl group at the 3-position), is available. It is crucial to note that the chemical shifts, particularly for the pyridinium ring protons, will differ from those of 1-Butyl-3-methylpyridinium Bromide.

¹H NMR Spectroscopy (Reference Compound: 1-Butylpyridinium Bromide)

A representative ¹H NMR spectrum for 1-Butylpyridinium Bromide would show characteristic signals for the butyl group protons and the pyridinium ring protons. The electron-withdrawing effect of the positively charged nitrogen atom deshields the adjacent protons, shifting their signals downfield.

Infrared (IR) Spectroscopy

• C-H stretching vibrations of the butyl and methyl groups.

• C=C and C=N stretching vibrations within the pyridinium ring.

• C-N stretching vibrations.

• CH₂ and CH₃ bending vibrations.

Experimental Protocols

The following sections describe generalized experimental procedures for obtaining NMR and IR spectroscopic data for ionic liquids like 1-Butyl-3-methylpyridinium Bromide.

Synthesis of 1-Butyl-3-methylpyridinium Bromide

The synthesis of N-alkylpyridinium halides is typically achieved through a quaternization reaction.

General synthesis workflow for 1-Butyl-3-methylpyridinium Bromide.

A general procedure involves the reaction of 3-methylpyridine with 1-bromobutane. The reaction mixture is typically heated for a set period to ensure complete reaction. The resulting product, 1-Butyl-3-methylpyridinium Bromide, can then be purified, for instance, by washing with a suitable solvent to remove any unreacted starting materials, followed by drying under vacuum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of ionic liquids.

Experimental workflow for NMR analysis of ionic liquids.

A small amount of the ionic liquid is dissolved in a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or deuterium oxide (D₂O). The sample is then placed in an NMR tube and analyzed using an NMR spectrometer. Both ¹H and ¹³C NMR spectra are typically acquired to obtain a complete structural characterization. This review presents recent developments in the application of NMR spectroscopic techniques in the study of ionic liquids.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule.

Experimental workflow for FTIR analysis of ionic liquids.

For liquid samples, a small drop of the ionic liquid can be placed between two salt plates (e.g., KBr or NaCl) to form a thin film. For solid samples, a KBr pellet can be prepared. The sample is then placed in the beam path of an FTIR spectrometer, and the spectrum is recorded. The structural modifications of hydrolyzed cellulose materials were analyzed using FTIR spectroscopy.[3]

Conclusion

While 1-Butyl-3-methylpyridinium Bromide is a commercially available ionic liquid, there is a notable absence of detailed, publicly accessible spectroscopic data (NMR and IR) in the scientific literature. Researchers and professionals requiring this data are encouraged to perform their own analyses. The general experimental protocols for synthesis and spectroscopic characterization provided in this guide offer a framework for obtaining the necessary data. The use of comparative data from structurally similar compounds, such as 1-Butylpyridinium Bromide, can be a useful, albeit preliminary, tool for spectral interpretation, provided the structural differences are carefully considered.

References

• 1. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Recent advances in NMR spectroscopy of ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural changes evidenced by FTIR spectroscopy in cellulosic materials after pre-treatment with ionic liquid and enzymatic hydrolysis :: BioResources [bioresources.cnr.ncsu.edu]

Solubility Profile of 1-Butyl-3-methylpyridinium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br) in a range of common laboratory solvents. Due to the limited availability of precise quantitative solubility data in publicly accessible literature, this guide focuses on qualitative solubility trends, alongside a detailed experimental protocol for determining solubility, enabling researchers to generate specific data as required for their applications.

Core Physical and Chemical Properties

1-Butyl-3-methylpyridinium bromide is a pyridinium-based ionic liquid. Its structure, consisting of a pyridinium cation with butyl and methyl substituents and a bromide anion, dictates its physical and chemical properties, including its solubility.[1] The melting point of this compound is reported to be in the range of 80-86°C.[2]

Solubility in Common Solvents

Solvent	Polarity	Qualitative Solubility
Water (H₂O)	High	Soluble
Methanol (CH₃OH)	High	Soluble
Ethanol (C₂H₅OH)	High	Soluble
Acetonitrile (CH₃CN)	Medium	Soluble
Acetone (C₃H₆O)	Medium	Soluble
Toluene (C₇H₈)	Low	Limited Solubility

This table is based on general statements found in the literature regarding the solubility of pyridinium-based ionic liquids and related compounds. Specific quantitative values require experimental determination.

Experimental Protocol for Solubility Determination

The following protocol outlines a standard "shake-flask" gravimetric method, a reliable and widely used technique for determining the equilibrium solubility of a solid in a liquid. This method can be adapted for various solvents and temperatures.

1. Materials and Equipment:

• 1-Butyl-3-methylpyridinium Bromide (high purity)

• Solvent of interest (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance (accurate to ±0.0001 g)

• Vials or flasks with airtight seals

• Syringe filters (0.45 µm pore size, compatible with the solvent)

• Pipettes and volumetric flasks

• Oven

2. Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 1-Butyl-3-methylpyridinium Bromide to a vial containing a known volume or mass of the solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in the thermostatically controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the solvent and the ionic liquid. It is advisable to perform preliminary experiments to determine the time required to reach equilibrium.

• Sample Withdrawal and Analysis:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to settle. Maintain the temperature of the solution.

  • Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled syringe (to the experimental temperature) to avoid precipitation.

  • Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, dry vial. This step is critical to remove any undissolved microcrystals.

  • Accurately weigh the vial containing the filtered saturated solution.

• Gravimetric Determination:

  • Place the vial with the saturated solution in an oven at a temperature sufficient to evaporate the solvent completely without decomposing the ionic liquid. A vacuum oven is recommended to facilitate solvent removal at a lower temperature.

  • Once the solvent is fully evaporated, cool the vial in a desiccator to room temperature and weigh it.

  • Repeat the drying and weighing steps until a constant mass is achieved.

3. Calculation of Solubility:

The solubility can be expressed in various units, such as g/100 g of solvent or mol/kg of solvent.

• Solubility in g/100 g of solvent:

  • Mass of solvent = (Mass of vial + saturated solution) - (Mass of vial + dry ionic liquid)

  • Mass of dissolved ionic liquid = (Mass of vial + dry ionic liquid) - (Mass of empty vial)

  • Solubility = (Mass of dissolved ionic liquid / Mass of solvent) x 100

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of 1-Butyl-3-methylpyridinium Bromide can be visualized as follows:

Caption: Workflow for gravimetric solubility determination.

Logical Relationship of Solubility Factors

The solubility of an ionic liquid like 1-Butyl-3-methylpyridinium Bromide is influenced by a combination of factors related to the solute, the solvent, and the experimental conditions.

Caption: Factors influencing the solubility of [BMPy]Br.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]

In-Depth Technical Guide: Thermal Stability and Decomposition of 1-Butyl-3-methylpyridinium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition characteristics of the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([C4mpyr]Br). This document consolidates available data on its thermal properties, details common experimental methodologies for their determination, and explores the factors influencing its decomposition.

Thermal Properties of 1-Butyl-3-methylpyridinium Bromide

The thermal stability of an ionic liquid is a critical parameter for its application, dictating the upper-temperature limit of its utility in various processes, including chemical synthesis, catalysis, and as a medium for drug delivery systems. The decomposition temperature is a key indicator of this stability.

Table 1: Thermal Properties of 1-Butyl-3-methylpyridinium Bromide and Related Ionic Liquids

Compound	Decomposition Temperature (Td) (°C)	Melting Point (°C)	Glass Transition Temperature (Tg) (°C)
1-Butyl-3-methylpyridinium Bromide	Not explicitly reported; estimated to be in the range of 200-250°C	Data not available	Data not available
1-Butyl-3-methylimidazolium Bromide	~260[2]	79-81	-59

It is important to note that the determined decomposition temperature can be influenced by the experimental conditions, such as the heating rate and the purity of the sample.

Experimental Protocols for Thermal Analysis

The thermal stability of ionic liquids is primarily investigated using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is used to determine the decomposition temperature and to study the kinetics of thermal decomposition.

Methodology:

• Sample Preparation: A small, accurately weighed sample of 1-Butyl-3-methylpyridinium Bromide (typically 5-10 mg) is placed in a clean, inert crucible (e.g., alumina or platinum).

• Instrumentation: The crucible is placed in a thermogravimetric analyzer.

• Experimental Conditions:

  • Atmosphere: The analysis is typically conducted under an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 20-100 mL/min) to prevent oxidative degradation.

  • Heating Rate: A linear heating rate is applied, commonly 10°C/min. Different heating rates can be used to study the kinetics of decomposition.

  • Temperature Range: The sample is heated from ambient temperature to a temperature well above its expected decomposition point (e.g., up to 600°C).

• Data Analysis: The TGA curve plots the percentage of mass loss versus temperature. The onset decomposition temperature (Tonset) is often determined as the temperature at which a significant deviation from the baseline mass is observed. The peak decomposition temperature (Tpeak) corresponds to the temperature of the maximum rate of mass loss, as determined from the derivative of the TGA curve (DTG).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It is used to determine phase transitions such as melting point, glass transition temperature, and to study the thermodynamics of decomposition.

Methodology:

• Sample Preparation: A small amount of the ionic liquid (typically 2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrumentation: The sample and reference pans are placed in the DSC cell.

• Experimental Conditions:

  • Atmosphere: Similar to TGA, an inert atmosphere is maintained.

  • Temperature Program: The sample is subjected to a controlled temperature program, which may include heating and cooling cycles at a defined rate (e.g., 10°C/min) to observe phase transitions.

• Data Analysis: The DSC thermogram shows the heat flow as a function of temperature. Endothermic and exothermic peaks correspond to phase transitions or chemical reactions. The melting point is determined from the peak of the endothermic melting transition, while the glass transition is observed as a step-like change in the baseline.

Decomposition Mechanism

The thermal decomposition of 1-alkyl-3-methylpyridinium halides, including the bromide salt, is understood to proceed primarily through a dealkylation process. The main products of the thermal decomposition of 1-alkyl-3-methylpyridinium halides are 3-methylpyridine and the corresponding alkyl halide[1].

This decomposition is believed to occur via an SN2 (bimolecular nucleophilic substitution) mechanism. In this pathway, the bromide anion acts as a nucleophile, attacking the electrophilic carbon atom of the butyl group attached to the nitrogen of the pyridinium ring. This results in the cleavage of the C-N bond, leading to the formation of 3-methylpyridine and 1-bromobutane.

Factors that can influence the thermal stability of pyridinium-based ionic liquids include the nature of the anion and the length of the alkyl chain on the cation. Generally, for a given cation, the thermal stability tends to decrease with increasing nucleophilicity of the anion.

Visualizations

Caption: Experimental workflow for thermal analysis of ionic liquids.

Caption: Key factors influencing the thermal stability of ionic liquids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to Pyridinium-Based Ionic Liquids in Pharmaceutical Sciences

Audience: Researchers, scientists, and drug development professionals.

Introduction to Pyridinium-Based Ionic Liquids

Pyridinium-based ionic liquids (ILs) are a class of organic salts with melting points below 100 °C.[1][2][3] They are composed of a positively charged pyridinium cation and a variety of organic or inorganic anions.[2] The structure of the pyridinium cation, including the substituents on the nitrogen atom and the pyridine ring, as well as the choice of the anion, allows for the fine-tuning of their physicochemical properties.[1] This "designability" makes them highly versatile for a wide range of applications, particularly in the pharmaceutical and biomedical fields.[1][2]

The growing interest in pyridinium-based ILs stems from their unique properties, such as low volatility, high thermal stability, and excellent solvation capabilities for a wide range of compounds, including poorly water-soluble active pharmaceutical ingredients (APIs).[1][4] These characteristics position them as promising alternatives to traditional volatile organic solvents in drug formulation and synthesis.[1][3] Furthermore, their ability to enhance the permeability of drugs across biological membranes has opened up new avenues for advanced drug delivery systems.[1] This guide provides a comprehensive overview of the synthesis, properties, and applications of pyridinium-based ILs in drug development, with a focus on experimental protocols and quantitative data.

Synthesis of Pyridinium-Based Ionic Liquids

The synthesis of pyridinium-based ILs typically involves a one-step or two-step process. The direct synthesis method often involves the quaternization of pyridine or its derivatives with an alkyl halide.[5] For more complex structures or to introduce specific anions, a two-step synthesis is commonly employed, which involves a quaternization reaction followed by an anion exchange (metathesis) reaction.[5]

General Structure

The fundamental structure of a pyridinium-based ionic liquid consists of a pyridinium cation and a counter anion. The properties of the ionic liquid can be tailored by modifying the alkyl chain (R) and other substituents on the pyridinium ring, as well as by varying the anion (X⁻).

Caption: General chemical structure of a pyridinium-based ionic liquid.

Experimental Protocols

This protocol describes a common method for the synthesis of a simple N-alkylpyridinium halide.

Materials:

• 3-Methylpyridine

• 1-Bromobutane

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine equimolar amounts of 3-methylpyridine and 1-bromobutane.

• The reaction is typically carried out without a solvent, but a high-boiling point, inert solvent can be used.

• Heat the mixture under reflux with constant stirring. The reaction temperature and time can vary, but a typical condition is 70-80°C for 24-72 hours.[5]

• After the reaction is complete, cool the mixture to room temperature.

• Wash the resulting product multiple times with ethyl acetate to remove any unreacted starting materials.

• Remove the residual ethyl acetate using a rotary evaporator.

• Dry the final product under vacuum to obtain the pure 1-butyl-3-methylpyridinium bromide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: To confirm the chemical structure of the synthesized ionic liquid.

• Sample Preparation: Dissolve a small amount of the ionic liquid in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Analysis: Acquire ¹H NMR and ¹³C NMR spectra. The chemical shifts and coupling constants of the protons and carbons on the pyridinium ring and the alkyl chain will confirm the structure. For example, in the ¹H NMR of N-butylpyridinium bromide, the protons on the pyridinium ring typically appear in the range of 8.0-9.5 ppm, while the protons of the butyl chain appear at higher fields.[6]

Thermogravimetric Analysis (TGA):

• Purpose: To determine the thermal stability and decomposition temperature of the ionic liquid.

• Procedure:

  • Place a small, accurately weighed sample (typically 5-10 mg) into a TGA crucible (e.g., alumina).[7]

  • Place the crucible in the TGA instrument.[8]

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).[8]

  • Record the mass loss of the sample as a function of temperature. The onset of mass loss indicates the beginning of decomposition.

Physicochemical Properties

The physicochemical properties of pyridinium-based ILs are highly tunable and play a crucial role in their application. Key properties include density, viscosity, and conductivity.

Data Presentation

The following tables summarize the density, viscosity, and electrical conductivity of selected N-alkylpyridinium-based ionic liquids.

Table 1: Density of N-Alkylpyridinium Bis(trifluoromethylsulfonyl)imide Ionic Liquids ([Cₙpy][NTf₂]) at Different Temperatures [9]

Ionic Liquid	Temperature (K)	Density (g/cm³)
[C₂py][NTf₂]	298.15	1.485
318.15	1.468
338.15	1.451
[C₄py][NTf₂]	298.15	1.422
318.15	1.406
338.15	1.391
[C₅py][NTf₂]	298.15	1.393
318.15	1.378
338.15	1.363

Table 2: Dynamic Viscosity of N-Alkylpyridinium Bis(trifluoromethylsulfonyl)imide Ionic Liquids ([Cₙpy][NTf₂]) at Different Temperatures [9]

Ionic Liquid	Temperature (K)	Dynamic Viscosity (mPa·s)
[C₂py][NTf₂]	298.15	45.3
318.15	24.5
338.15	15.1
[C₄py][NTf₂]	298.15	65.8
318.15	33.2
338.15	19.6
[C₅py][NTf₂]	298.15	80.1
318.15	39.4
338.15	22.8

Table 3: Electrical Conductivity of N-Alkylpyridinium Bis(trifluoromethylsulfonyl)imide Ionic Liquids ([Cₙpy][NTf₂]) at Different Temperatures [9]

Ionic Liquid	Temperature (K)	Electrical Conductivity (S/m)
[C₂py][NTf₂]	298.15	0.435
318.15	0.698
338.15	0.992
[C₄py][NTf₂]	298.15	0.288
318.15	0.481
338.15	0.706
[C₅py][NTf₂]	298.15	0.229
318.15	0.391
338.15	0.583

Applications in Drug Development

Pyridinium-based ILs have emerged as valuable tools in various stages of drug development, from synthesis to formulation and delivery.

Enhancing Drug Solubility

A significant challenge in drug development is the poor aqueous solubility of many APIs, which can limit their bioavailability.[1] Pyridinium-based ILs can act as effective solvents or co-solvents to enhance the solubility of such drugs.[1][4]

This protocol provides a general method for determining the equilibrium solubility of a drug in a pyridinium-based ionic liquid.

Materials:

• Active Pharmaceutical Ingredient (API)

• Pyridinium-based ionic liquid

• Vials with screw caps

• Shaking incubator or orbital shaker

• Analytical method for drug quantification (e.g., HPLC-UV)

• Centrifuge

Procedure:

• Add an excess amount of the API to a known volume or weight of the ionic liquid in a vial.

• Securely cap the vial and place it in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C).

• Agitate the mixture for a sufficient time (e.g., 24-72 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the vials at high speed to separate the undissolved solid.

• Carefully withdraw a known aliquot of the supernatant (the saturated solution).

• Dilute the aliquot with a suitable solvent and analyze the drug concentration using a validated analytical method like HPLC-UV.

• The solubility is then calculated and expressed as mg/mL or mol/L.

Table 4: Solubility Enhancement of Ibuprofen by Ionic Liquids [10][11][12]

Ionic Liquid	Concentration (mol/kg)	Solubility Enhancement Factor
[C₄C₁im][SCN]	~1	60
[C₄C₁im][N(CN)₂]	~1	120
Pyridinium-based ILs	(Varies)	Significant enhancement reported
Ammonium, Imidazolium, or Pyridinium cations with Ibuprofen as anion	N/A	Higher solubility in water and biological fluids

Permeation Enhancement for Transdermal Drug Delivery

The stratum corneum, the outermost layer of the skin, acts as a significant barrier to the permeation of many drugs. Pyridinium-based ILs can act as permeation enhancers by interacting with and disrupting the highly ordered structure of the stratum corneum lipids, thereby facilitating drug transport into and across the skin.[13]

The primary mechanism by which pyridinium-based ILs enhance skin permeation is through the fluidization of the lipid bilayers in the stratum corneum. The amphiphilic nature of many pyridinium cations allows them to insert into the lipid matrix, disrupting the tight packing of the lipids and increasing their fluidity. This creates transient pores or disrupts the cellular integrity, allowing drug molecules to pass through more easily.[13][14]

Caption: Mechanism of skin permeation enhancement by pyridinium ILs.

Materials:

• Franz diffusion cells

• Excised skin (e.g., human or porcine) or synthetic membrane

• Receptor solution (e.g., phosphate-buffered saline, PBS)

• Drug formulation containing the pyridinium-based IL

• Magnetic stirrer

• Water bath for temperature control

• HPLC for drug quantification

Procedure:

• Mount the excised skin or synthetic membrane onto the Franz diffusion cell, with the stratum corneum side facing the donor compartment.[15][16]

• Fill the receptor compartment with degassed receptor solution and ensure no air bubbles are trapped beneath the membrane.[15]

• Maintain the temperature of the receptor solution at 32 ± 1 °C to mimic skin surface temperature.[15]

• Apply a known amount of the drug formulation to the surface of the skin in the donor compartment.[15]

• At predetermined time intervals, withdraw samples from the receptor compartment and replace with an equal volume of fresh, pre-warmed receptor solution to maintain sink conditions.[15]

• Analyze the drug concentration in the collected samples using a validated HPLC method.

• Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux.

Biocompatibility and Cytotoxicity

While pyridinium-based ILs offer significant advantages, their potential toxicity is a critical consideration for pharmaceutical applications. Cytotoxicity is influenced by the structure of both the cation and the anion. Generally, increasing the alkyl chain length on the pyridinium cation leads to increased cytotoxicity.[17][18]

Table 5: Cytotoxicity of Selected Pyridinium-Based Ionic Liquids on Different Cell Lines

Ionic Liquid	Cell Line	IC₅₀ (µM)	Reference
[C₄py]Br	Caco-2	>10000	[19]
[C₄py]Br	HaCaT	-	-
[C₁₂py]Br	HeLa	0.0046	[20]
[C₁₂py]Br	MCF-7	0.002	[20]
Dicationic Pyridinium ILs	Various	Generally less cytotoxic than monocationic counterparts	[21]

Rational Design and Future Perspectives

The "designability" of ionic liquids presents a unique opportunity for the rational design of task-specific ILs for pharmaceutical applications.[1][4] The selection of the cation and anion can be guided by understanding the structure-activity relationships that govern their properties and biological interactions.[22][23]

Logical Workflow for IL Design in Drug Development

The development of a new pyridinium-based IL for a specific drug delivery application follows a logical workflow that integrates computational and experimental approaches.

Caption: A logical workflow for the rational design of pyridinium ILs.

The future of pyridinium-based ILs in pharmaceuticals lies in the development of biocompatible and biodegradable structures with enhanced efficacy and safety profiles. The exploration of active pharmaceutical ingredient-ionic liquids (API-ILs), where the drug itself is part of the ionic liquid structure, is a particularly promising area of research.[1] As our understanding of the structure-property-activity relationships of these versatile compounds deepens, we can expect to see the emergence of novel and highly effective drug delivery systems based on pyridinium ionic liquids.

References

• 1. Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review [mdpi.com]
• 3. "Synthesis of pyridinium-based ionic liquids and their application to i" by OKTAVIANUS CIPTA, ANITA ALNI et al. [journals.tubitak.gov.tr]
• 4. longdom.org [longdom.org]
• 5. Design Principles and Applications of Ionic Liquids for Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epfl.ch [epfl.ch]
• 8. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 9. researchgate.net [researchgate.net]
• 10. Enhanced dissolution of ibuprofen using ionic liquids as catanionic hydrotropes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. Ionic Liquids and Salts from Ibuprofen as Promising Innovative Formulations of an Old Drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] Enhanced dissolution of ibuprofen using ionic liquids as catanionic hydrotropes. | Semantic Scholar [semanticscholar.org]
• 13. acs.figshare.com [acs.figshare.com]
• 14. Molecular Mechanism of Ionic-Liquid-Induced Membrane Disruption: Morphological Changes to Bilayers, Multilayers, and Vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. alterlab.co.id [alterlab.co.id]
• 16. Franz Diffusion Cell Approach for Pre-Formulation Characterisation of Ketoprofen Semi-Solid Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]
• 19. Toxicological evaluation on human colon carcinoma cell line (CaCo-2) of ionic liquids based on imidazolium, guanidinium, ammonium, phosphonium, pyridinium and pyrrolidinium cations - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 20. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 21. Design Principles of Ionic Liquids for Transdermal Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]

In-Depth Technical Guide: Health and Safety of 1-Butyl-3-methylpyridinium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information currently available for 1-Butyl-3-methylpyridinium Bromide (CAS No. 26576-85-2). The information is compiled from safety data sheets, regulatory databases, and peer-reviewed scientific literature to support risk assessment and safe handling in a laboratory and drug development setting. Due to the limited availability of specific toxicological data for this exact compound, information from closely related pyridinium-based ionic liquids is included to provide a more complete hazard profile.

GHS Hazard Classification

The Globally Harmonised System (GHS) of Classification and Labelling of Chemicals provides a framework for communicating hazard information. Based on aggregated data from multiple notifications to the ECHA C&L Inventory, 1-Butyl-3-methylpyridinium Bromide has been classified with the following hazard statements, although it is important to note that some notifications do not meet the criteria for hazard classification[1].

• H302: Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

• H315: Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

• H317: May cause an allergic skin reaction (Sensitization, Skin - Category 1B)[1]

• H319: Causes serious eye irritation (Serious eye damage/eye irritation - Category 2)[1]

Toxicological Data Summary

Quantitative toxicological data for 1-Butyl-3-methylpyridinium Bromide is not extensively available in the public domain. The following tables summarize available data for the compound and its close structural analogs.

Toxicological Endpoint	Test Species	Route	Value	Classification	Reference
Acute Oral Toxicity (LD50)	Rat	Oral	> 2000 mg/kg bw	Category 5 (GHS)	ECHA Dossier (for a structural analog)[2]
Skin Irritation	Rabbit	Dermal	Not Available	Category 2 (GHS)	PubChem[1]
Eye Irritation	Rabbit	Ocular	Not Available	Category 2 (GHS)	PubChem[1]
Mutagenicity (Ames Test)	S. typhimurium	In-vitro	Non-mutagenic	Not Classified	(Docherty et al., 2007) for related pyridinium ILs[3]

In-Vitro Cytotoxicity (IC50) of 1-Butylpyridinium Bromide
Cell Line	Description	IC50 (µmol/L)	Exposure Time	Assay	Reference
HeLa	Human cervical cancer	333.27	Not Specified	RTCA	(Gao et al., 2025)[4][5][6][7]
MCF-7	Human breast cancer	341.74	Not Specified	RTCA	(Gao et al., 2025)[4][5][6][7]
HEK293T	Human embryonic kidney	328.98	Not Specified	RTCA	(Gao et al., 2025)[4][5][6][7]

Ecotoxicity
Organism	Endpoint	Value	Exposure Time	Notes	Reference
Daphnia magna	Not Available	Not Available	Not Available	Degradation products are less toxic than the parent compound.	(Docherty et al., 2010)
Aliivibrio fischeri	EC50	Not Available	5, 10, 15 min	Pyridinium ILs show higher toxicity than imidazolium counterparts.	(Docherty & Kulpa Jr, 2005)[8]

Experimental Protocols

Detailed methodologies for key toxicological and ecotoxicological assessments are outlined below, based on OECD guidelines and published research.

Acute Dermal Irritation/Corrosion (OECD 404)

The acute dermal irritation/corrosion test is designed to assess the potential of a substance to cause reversible or irreversible inflammatory changes to the skin.

• Test Animal: Albino rabbit.

• Procedure: A single dose of the test substance is applied to a small area of the skin. An untreated area of skin serves as a control. The exposure period is typically 4 hours.

• Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The observations are scored, and the severity and reversibility of the lesions are evaluated.

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to produce irritation or severe eye damage.

• Test Animal: Albino rabbit.

• Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye. The other eye remains untreated and serves as a control.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. Lesions of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation. The reversibility of any observed effects is also assessed.

Bacterial Reverse Mutation Test (Ames Test, OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

• Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for histidine or tryptophan, respectively.

• Procedure: The bacterial strains are exposed to the test substance with and without a metabolic activation system (S9 mix). The mixture is plated on a minimal agar medium lacking the essential amino acid.

• Observation: The number of revertant colonies (colonies that have regained the ability to synthesize the essential amino acid) is counted. A substance is considered mutagenic if it causes a dose-dependent and reproducible increase in the number of revertants.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Human cell lines (e.g., HeLa, MCF-7, HEK293T) are seeded in 96-well plates and incubated.

• Treatment: The cells are treated with various concentrations of the test substance for a specified period.

• Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to the wells and incubated. Viable cells with active mitochondria will reduce MTT to formazan, which is a purple-colored product.

• Measurement: The formazan is solubilized, and the absorbance is measured using a microplate reader. The IC50 value is calculated as the concentration of the substance that inhibits cell growth by 50%.

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This assay is used to detect apoptosis by identifying the externalization of phosphatidylserine on the cell membrane.

• Cell Preparation: Cells are treated with the test substance and then harvested.

• Staining: The cells are stained with Annexin V (conjugated to a fluorescent dye like FITC) and Propidium Iodide (PI). Annexin V binds to phosphatidylserine on the surface of apoptotic cells, while PI stains the DNA of cells with compromised membranes (late apoptotic or necrotic cells).

• Analysis: The stained cells are analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Cell Cycle Analysis (Propidium Iodide Staining)

This method is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Preparation: Cells are treated with the test substance, harvested, and fixed (e.g., with ethanol).

• Staining: The fixed cells are treated with RNase to remove RNA and then stained with Propidium Iodide (PI), which intercalates with DNA.

• Analysis: The DNA content of the cells is measured by flow cytometry. The fluorescence intensity of PI is proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Ready Biodegradability (Closed Bottle Test, OECD 301D)

This test evaluates the potential for a substance to be rapidly biodegraded by microorganisms.

• Test System: A mineral medium is inoculated with a small number of microorganisms from a mixed population (e.g., from sewage treatment plant effluent).

• Procedure: The test substance is added as the sole source of carbon and incubated in completely filled, closed bottles in the dark at a constant temperature. The depletion of dissolved oxygen is measured over a 28-day period.

• Analysis: The percentage of biodegradation is calculated based on the measured oxygen consumption relative to the theoretical oxygen demand (ThOD). A substance is considered "readily biodegradable" if it reaches a pass level of >60% ThOD within a 10-day window during the 28-day test period. Studies suggest that 1-Butyl-3-methylpyridinium Bromide may not meet the criteria for ready biodegradability, although it can be fully mineralized over a longer period[9].

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, visualize key experimental workflows and a proposed signaling pathway for the cytotoxicity of pyridinium-based ionic liquids.

Caption: Hazard identification workflow for chemical safety assessment.

Caption: Experimental workflow for in-vitro cytotoxicity assessment.

Caption: Proposed signaling pathway for pyridinium IL-induced cytotoxicity.

References

• 1. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Registration Dossier - ECHA [echa.europa.eu]
• 3. An assessment of ionic liquid mutagenicity using the Ames Test - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. View of Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell linesylpyridinium bromide on human cell lines [arhiv.imi.hr]
• 6. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Commercial Suppliers of High-Purity 1-Butyl-3-methylpyridinium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity 1-Butyl-3-methylpyridinium Bromide, an ionic liquid with increasing applications in electrochemical and pharmaceutical research. This document outlines key specifications from various suppliers, detailed experimental protocols for assessing its biological activity, and a proposed signaling pathway for its observed effects on cell proliferation.

High-Purity 1-Butyl-3-methylpyridinium Bromide: Supplier Specifications

For researchers and drug development professionals, sourcing high-purity raw materials is a critical first step. The following table summarizes the specifications of 1-Butyl-3-methylpyridinium Bromide available from several commercial suppliers. This allows for a straightforward comparison of purity, physical form, and other key parameters.

Supplier	Purity	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Physical Form
Chem-Impex	≥ 98% (HPLC)[1]	26576-85-2[1]	C₁₀H₁₆BrN[1]	230.15[1]	White to light yellow crystalline powder[1]
TCI America (via Fisher Scientific)	≥98.0% (HPLC,T)[2]	26576-85-2[2]	C₁₀H₁₆BrN[2]	230.15[2]	Crystalline Powder[2]
Santa Cruz Biotechnology	Not Specified	26576-85-2[3]	C₁₀H₁₆BrN[3]	230.14[3]	Not Specified
IoLiTec	>99%	26576-85-2	C₁₀H₁₆BrN	230.15	Not Specified

Experimental Protocols

The following protocols are based on methodologies reported for studying the cytotoxic and apoptotic effects of 1-Butyl-3-methylpyridinium Bromide ([Bpy]Br) on human cell lines.[4][5] These methods provide a framework for evaluating the biological activity of this compound in a laboratory setting.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[6] The concentration of the resulting formazan, which is solubilized and measured spectrophotometrically, is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells (e.g., HeLa, MCF-7, or HEK293T) in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare various concentrations of 1-Butyl-3-methylpyridinium Bromide in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the different concentrations of the compound. Include a vehicle control (medium without the compound).

• Incubation: Incubate the plates for desired time points (e.g., 24, 48, or 72 hours).

• MTT Addition: Following the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.

• Data Analysis: The percentage of cell viability can be calculated using the following formula:

  • Cell Viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100

Cell Cycle Analysis by Flow Cytometry

Flow cytometry is a powerful technique to analyze the distribution of a cell population in different phases of the cell cycle (G0/G1, S, and G2/M).[7] This is achieved by staining the cellular DNA with a fluorescent dye and measuring the fluorescence intensity of individual cells.

Principle: The amount of DNA in a cell is indicative of its phase in the cell cycle. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, while cells in the S phase have an intermediate amount of DNA. Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA, and its fluorescence intensity is proportional to the DNA content.

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat them with different concentrations of 1-Butyl-3-methylpyridinium Bromide for a specified duration (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them with ice-cold phosphate-buffered saline (PBS).

• Cell Fixation: Fix the cells in 70% ethanol overnight at -20°C. This permeabilizes the cells and preserves their morphology.

• Staining: Wash the fixed cells with PBS and then resuspend them in a staining solution containing Propidium Iodide (PI) and RNase A. RNase A is included to ensure that only DNA is stained.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The data is typically presented as a histogram of DNA content.

• Data Analysis: The percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M) can be quantified using cell cycle analysis software. Studies have shown that 1-Butylpyridinium Bromide can induce a G0/G1 phase arrest in cancer cell lines.[4][5]

Signaling Pathway and Experimental Workflow

The observed cytotoxic and cell cycle arrest effects of 1-Butyl-3-methylpyridinium Bromide suggest its interaction with key regulatory pathways in the cell.

Proposed Signaling Pathway for Cell Cycle Arrest

Research indicates that 1-Butylpyridinium Bromide treatment leads to a significant suppression of cyclin D1, CDK2, and CDK4 expression at both the mRNA and protein levels.[4][5] This disruption of the G1/S phase transition machinery is a plausible mechanism for the observed G0/G1 cell cycle arrest.

Caption: Inhibition of G1/S phase progression by 1-Butylpyridinium Bromide.

Experimental Workflow for Biological Evaluation

The following diagram outlines a typical workflow for evaluating the biological effects of 1-Butyl-3-methylpyridinium Bromide on cultured cells.

Caption: Workflow for assessing the biological activity of 1-Butylpyridinium Bromide.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Butyl-3-methylpyridinium Bromide 98.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 3. scbt.com [scbt.com]
• 4. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]

In-Depth Technical Guide: Physicochemical Properties and Applications of 1-Butyl-3-methylpyridinium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of 1-Butyl-3-methylpyridinium Bromide, with a focus on its melting point and viscosity. It also delves into its applications in organic synthesis and its biological effects, providing detailed experimental protocols and visual representations of relevant pathways.

Core Physicochemical Properties

1-Butyl-3-methylpyridinium Bromide, an ionic liquid, exhibits distinct thermal and physical characteristics that are crucial for its application in various scientific fields.

Melting Point

The melting point of 1-Butyl-3-methylpyridinium Bromide has been consistently reported within a narrow range, indicating its purity and well-defined solid-to-liquid transition.

Property	Value	References
Melting Point	79 °C	[1]
Melting Point	80 - 86 °C	[2]

Viscosity

Experimental Protocols

Detailed methodologies for the determination of melting point and a general procedure for viscosity measurement are provided below.

Melting Point Determination: Capillary Method

This method is a widely used and reliable technique for determining the melting point of a solid crystalline substance.

Apparatus:

• Melting point apparatus with a heating block and a viewing lens/camera

• Glass capillary tubes (one end sealed)

• Thermometer (if not integrated into the apparatus)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation:

  • Ensure the 1-Butyl-3-methylpyridinium Bromide sample is completely dry to avoid any depression of the melting point.

  • If the sample consists of large crystals, gently grind it into a fine powder using a mortar and pestle.

• Capillary Tube Loading:

  • Press the open end of a capillary tube into the powdered sample, collecting a small amount of the substance.

  • Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end. The packed sample height should be between 2-3 mm.

• Measurement:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Set the heating rate. For an unknown sample, a rapid heating rate can be used to determine an approximate melting range. For a known substance, a slower heating rate (1-2 °C per minute) should be used as the temperature approaches the expected melting point to ensure accuracy.

  • Observe the sample through the viewing lens.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Continue heating and record the temperature at which the last solid crystal melts (the clear point).

  • The melting point is reported as the range between the onset and clear point temperatures.

Viscosity Measurement: Rotational Viscometer (General Protocol)

This protocol outlines the general steps for measuring the viscosity of an ionic liquid using a rotational viscometer.

Apparatus:

• Rotational viscometer with a set of spindles

• Temperature-controlled sample holder or water bath

• Beaker or sample container

Procedure:

• Instrument Setup:

  • Turn on the viscometer and allow it to stabilize.

  • Select an appropriate spindle and rotational speed based on the expected viscosity of the ionic liquid. For a new sample, this may require some initial trial and error.

• Sample Preparation:

  • Place a sufficient amount of 1-Butyl-3-methylpyridinium Bromide into the sample container to ensure the spindle will be immersed to the correct level.

  • Bring the sample to the desired measurement temperature using the temperature-controlled holder or water bath. Ensure the temperature is stable before proceeding.

• Measurement:

  • Lower the spindle into the center of the sample, avoiding contact with the walls of the container.

  • Start the rotation of the spindle.

  • Allow the reading to stabilize. The viscosity value is typically displayed in centipoise (cP) or millipascal-seconds (mPa·s).

  • Record the viscosity and the corresponding temperature.

  • To determine the temperature dependence of the viscosity, repeat the measurement at different temperatures, ensuring the sample temperature is stable at each point.

Applications and Relevant Pathways

1-Butyl-3-methylpyridinium Bromide has shown utility as a solvent and catalyst in organic reactions and has been investigated for its biological activity.

Role in the Heck Reaction

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. Ionic liquids like 1-Butyl-3-methylpyridinium Bromide can serve as a green solvent and help to stabilize the palladium catalyst, often allowing for catalyst recycling.[5][6][7]

Catalytic cycle of the Heck reaction in an ionic liquid medium.

Cytotoxic and Apoptotic Effects

Recent studies have investigated the biological effects of pyridinium-based ionic liquids, including their cytotoxicity towards cancer cell lines. The proposed mechanism involves the induction of apoptosis (programmed cell death) and cell cycle arrest.

Proposed signaling pathway for the cytotoxic effects of pyridinium-based ionic liquids.

References

• 1. 1-Butyl-3-methylpyridinium bromide, >99% | IoLiTec [iolitec.de]
• 2. chemimpex.com [chemimpex.com]
• 3. Buy 1-Butyl-3-methylpyridinium Bromide | 26576-85-2 [smolecule.com]
• 4. electrochemsci.org [electrochemsci.org]
• 5. Heck reaction - Wikipedia [en.wikipedia.org]
• 6. The Heck Reaction in Ionic Liquids: Progress and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Navigating the Structural Landscape of 1-Butyl-3-methylpyridinium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([C4mpyr][Br]). While a definitive single-crystal X-ray diffraction structure for this specific compound is not publicly available at the time of this writing, this document compiles its known physicochemical properties and outlines the standard experimental protocols for its synthesis and crystallographic analysis. To provide valuable structural insights, a detailed examination of the crystal structure of its close isomer, N-n-Butylpyridinium Bromide, is presented as a comparative reference. This guide aims to equip researchers with the foundational knowledge and procedural frameworks necessary for the study and application of this and related pyridinium-based ionic liquids.

Introduction

Ionic liquids (ILs) continue to be a focal point of intensive research due to their unique properties, including low vapor pressure, high thermal stability, and tunable solvency. Pyridinium-based ILs, such as 1-Butyl-3-methylpyridinium Bromide, are of particular interest in fields ranging from electrochemistry to pharmaceutical sciences. A thorough understanding of the three-dimensional arrangement of ions in the solid state is paramount for establishing structure-property relationships and designing novel applications.

This guide addresses the current state of knowledge regarding the crystal structure of 1-Butyl-3-methylpyridinium Bromide. Despite extensive searches of crystallographic databases, a complete, publicly accessible crystal structure for this compound has not been identified. Therefore, this document presents a detailed summary of its known properties, alongside established methodologies for its synthesis and characterization, to facilitate further research in this area.

Physicochemical Properties of 1-Butyl-3-methylpyridinium Bromide

A summary of the key physicochemical properties of 1-Butyl-3-methylpyridinium Bromide is provided in Table 1. This data is essential for its handling, application, and further experimental design.

Property	Value	Source
Molecular Formula	C₁₀H₁₆BrN	PubChem[1]
Molecular Weight	230.15 g/mol	Chem-Impex[2]
CAS Number	26576-85-2	Chem-Impex[2]
Appearance	White to light yellow crystalline powder	Chem-Impex[2]
Melting Point	80 - 86 °C	Chem-Impex[2]
Purity	≥ 98% (HPLC)	Chem-Impex[2]

Experimental Protocols

Synthesis of Pyridinium Bromide Ionic Liquids

The synthesis of pyridinium bromide ionic liquids is typically achieved through a quaternization reaction. The following is a general protocol based on the synthesis of related compounds.[3][4]

Materials:

• 3-Methylpyridine

• 1-Bromobutane

• Anhydrous solvent (e.g., acetonitrile, cyclohexane)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 3-methylpyridine in an appropriate anhydrous solvent.

• Add a stoichiometric equivalent or a slight excess of 1-bromobutane to the solution.

• The reaction mixture is then heated to reflux and stirred for a specified period, typically ranging from 24 to 48 hours, to ensure the completion of the reaction.[4]

• After cooling to room temperature, the product may precipitate or form a separate liquid phase.

• The solvent and any unreacted starting materials are removed under reduced pressure using a rotary evaporator.

• The resulting crude product can be washed with a non-polar solvent, such as ethyl acetate or diethyl ether, to remove any remaining impurities.

• The purified 1-Butyl-3-methylpyridinium Bromide is then dried under vacuum.

Single-Crystal X-ray Diffraction

For the determination of the crystal structure, single crystals of the compound are required. The following is a generalized protocol for obtaining and analyzing these crystals.[5]

Materials and Equipment:

• Purified 1-Butyl-3-methylpyridinium Bromide

• Crystallization vials

• A suitable solvent or solvent system (e.g., dichloromethane, ethanol)

• Single-crystal X-ray diffractometer

Procedure:

• Crystallization:

  • Dissolve the purified ionic liquid in a minimal amount of a suitable solvent.

  • Employ slow evaporation of the solvent at room temperature. Colorless, prismatic single crystals are the desired outcome.

  • Alternatively, vapor diffusion or cooling crystallization methods can be utilized.

• Data Collection:

  • A suitable single crystal is selected and mounted on the goniometer head of the diffractometer.

  • The crystal is cooled to a low temperature (e.g., 100 K or 293 K) to minimize thermal vibrations.

  • The diffractometer, typically equipped with a Mo Kα or Cu Kα radiation source, is used to collect the diffraction data.

  • The data collection strategy is designed to cover a complete sphere of the reciprocal space.

• Structure Solution and Refinement:

  • The collected diffraction data is processed to determine the unit cell parameters and space group.

  • The crystal structure is solved using direct methods or Patterson methods.

  • The structural model is then refined using full-matrix least-squares on F².

  • All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Comparative Crystal Structure: N-n-Butylpyridinium Bromide

In the absence of a determined crystal structure for 1-Butyl-3-methylpyridinium Bromide, the structure of its isomer, N-n-Butylpyridinium Bromide, provides valuable insight into the potential packing and intermolecular interactions.[3][6]

The crystallographic data for N-n-Butylpyridinium Bromide is summarized in Table 2.

Parameter	Value
Chemical Formula	C₉H₁₄N⁺·Br⁻
Molecular Weight	216.12 g/mol
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	8.3040 (17)
b (Å)	10.783 (2)
c (Å)	11.699 (2)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1047.8 (4)
Z	4
Temperature (K)	293

In the crystal structure of N-n-Butylpyridinium Bromide, the crystal packing is stabilized by intermolecular C—H⋯Br hydrogen bonds, forming a three-dimensional network.[3] The butyl chain in this structure was noted to be disordered.[3]

Workflow for Synthesis and Structural Analysis

The general workflow for the synthesis and structural characterization of a pyridinium-based ionic liquid like 1-Butyl-3-methylpyridinium Bromide is illustrated in the following diagram.

Caption: General workflow from synthesis to crystal structure determination.

Conclusion

This technical guide has consolidated the available information on 1-Butyl-3-methylpyridinium Bromide, a pyridinium-based ionic liquid of significant interest. While a definitive crystal structure remains to be publicly reported, the provided physicochemical data, detailed experimental protocols for synthesis and crystallographic analysis, and a comparative look at the structure of a close isomer offer a robust foundation for researchers. The presented workflow illustrates the logical progression from chemical synthesis to structural elucidation. It is anticipated that future research will lead to the successful crystallization and structural determination of 1-Butyl-3-methylpyridinium Bromide, which will undoubtedly contribute to a deeper understanding of its properties and unlock new applications.

References

• 1. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Characterization, Biological Evaluation, and In Silico Studies of Imidazolium-, Pyridinium-, and Ammonium-Based Ionic Liquids Containing n-Butyl Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and crystal structure of a new pyridinium bromide salt: 4-methyl-1-(3-phen­oxy­prop­yl)pyridinium bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-Butylpyridinium bromide | C9H14BrN | CID 2734238 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 1-Butyl-3-methylpyridinium Bromide as an Electrolyte in Batteries

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butyl-3-methylpyridinium Bromide, often abbreviated as [BMPy]Br, is a pyridinium-based ionic liquid that has garnered significant interest in the field of electrochemistry, particularly for its application in energy storage systems.[1] Ionic liquids are salts that are in a liquid state at or near room temperature and are characterized by their low volatility, high thermal stability, and good ionic conductivity. These properties make them attractive alternatives to traditional organic solvents used in electrolytes for batteries and other electrochemical devices.[2][3]

[BMPy]Br has shown particular promise as a bromine complexing agent in zinc-bromine flow batteries.[4] In this application, it effectively sequesters bromine, mitigating self-discharge and improving the overall efficiency and safety of the battery. Its use as an additive or a primary electrolyte component is being explored to enhance the performance and stability of various battery chemistries.

Physicochemical Properties of 1-Butyl-3-methylpyridinium Bromide

A summary of the key physicochemical properties of [BMPy]Br is presented in the table below. While comprehensive temperature-dependent data for some properties are limited in publicly available literature, the provided information offers valuable insights for its application as an electrolyte.

Property	Value	References
Molecular Formula	C₁₀H₁₆BrN	[1]
Molecular Weight	230.14 g/mol	[1]
Appearance	White to light yellow crystalline powder
Melting Point	80 - 86 °C
Ionic Conductivity	See Table 2
Viscosity	See Table 3 for related compounds
Electrochemical Stability Window	See Figure 2 and related discussion

Application in Zinc-Bromine Flow Batteries

The primary application of 1-Butyl-3-methylpyridinium Bromide in the context of batteries is as a bromine complexing agent in zinc-bromine flow batteries (ZBFBs).[4] During the charging of a ZBFB, bromine is generated at the positive electrode.[5] Free bromine is highly corrosive and can migrate to the negative electrode, leading to self-discharge and reduced coulombic efficiency.[6]

[BMPy]Br acts as a strong-binding bromine complexing agent, forming a polybromide phase that is immiscible with the aqueous electrolyte.[4] This sequesters the bromine, reducing its concentration in the aqueous phase and thereby minimizing its detrimental effects. Research has shown that the use of [BMPy]Br can significantly increase the coulombic efficiency of membraneless ZBFBs compared to weaker binding agents.[4]

Performance Data in Zinc-Bromine Flow Batteries

The following table summarizes the performance improvements observed when using [BMPy]Br as a bromine complexing agent in a membraneless zinc-bromine flow battery.

Performance Metric	Electrolyte with Weak-Binding Agent (MEP)	Electrolyte with Strong-Binding Agent ([BMPy]Br)	Reference
Coulombic Efficiency (at 30 mA/cm²)	~67%	Up to 23% increase	[4]
Aqueous Phase Bromine Concentration	Higher	Significantly Lower	[4]

Experimental Protocols

Synthesis of 1-Butyl-3-methylpyridinium Bromide

This protocol is adapted from a patented synthesis method.[7]

Materials:

• 3-picoline (3-methylpyridine)

• n-Butyl bromide

• Deionized water (DIW)

Equipment:

• Double surface reactor with a mechanical stirrer, condenser, thermocouple well, and dropping funnel

• Heating mantle

• Rotary evaporator

• Nitrogen gas supply

Procedure:

• Purge the reactor with nitrogen gas.

• Charge the reactor with 3-picoline (465 g).

• Heat the reactor to 79°C.

• Add n-Butyl bromide (718 g) dropwise over 4 hours while maintaining the temperature.

• After the addition is complete, heat the reaction mixture at 80°C for 30 minutes.

• Add 500 mL of DIW to the mixture and allow it to cool.

• Remove volatile components using a rotary evaporator.

• Add another 500 g of DIW and re-evaporate to ensure the removal of unreacted starting materials.

• Dilute the final product with a small amount of DIW to achieve the desired concentration.

Caption: Workflow for the synthesis of 1-Butyl-3-methylpyridinium Bromide.

Preparation of Zinc-Bromine Flow Battery Electrolyte

Materials:

• Zinc Bromide (ZnBr₂)

• 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br)

• Deionized water (DIW)

Procedure:

• Prepare the desired concentration of the aqueous zinc bromide solution (e.g., 2 M ZnBr₂) by dissolving the appropriate amount of ZnBr₂ in DIW.

• Add the desired amount of [BMPy]Br as the bromine complexing agent to the ZnBr₂ solution. The concentration of [BMPy]Br can be varied to optimize performance.

• Stir the solution until the [BMPy]Br is completely dissolved.

• The electrolyte is now ready for use in the zinc-bromine flow battery.

Zinc-Bromine Flow Battery Assembly and Testing

Equipment:

• Flow battery cell with zinc and carbon felt electrodes

• Peristaltic pumps

• Electrolyte reservoirs

• Tubing

• Battery cycler (e.g., galvanostat/potentiostat)

Assembly:

• Assemble the flow battery cell according to the manufacturer's instructions, ensuring proper placement of the electrodes and separator (if used).

• Connect the electrolyte reservoirs to the cell using tubing and peristaltic pumps.

• Fill the reservoirs with the prepared zinc-bromine electrolyte containing [BMPy]Br.

Testing Protocol (Charge-Discharge Cycling):

• Electrolyte Circulation: Begin circulating the electrolyte through both half-cells at a constant flow rate.

• Charging: Apply a constant charging current (e.g., 20-30 mA/cm²) until a set voltage limit (e.g., 1.9-2.1 V) is reached or for a specific duration.[8]

• Discharging: Immediately after charging, apply a constant discharging current (e.g., 20-30 mA/cm²) until the cell voltage drops to a lower cutoff limit (e.g., 0.5 V).[8]

• Data Logging: Record the voltage, current, and time throughout the charge and discharge cycles.

• Performance Analysis: Calculate the coulombic efficiency, voltaic efficiency, and energy efficiency for each cycle.

Caption: General workflow for testing a zinc-bromine flow battery with [BMPy]Br electrolyte.

Electrochemical Properties and Characterization

Ionic Conductivity

Table 2: Ionic Conductivity of Electrolytes Containing Pyridinium-Based Ionic Liquids

Ionic Liquid/Electrolyte	Temperature (°C)	Ionic Conductivity (mS/cm)	Reference
1-Butylpyridinium bis(trifluoromethylsulfonyl)imide	25	~2.5	[9]
1-Hexylpyridinium bis(trifluoromethylsulfonyl)imide	25	~1.5	[9]
ZnBr₂ electrolyte with [BMPy]Br (0.5 M Br₂)	Room Temp.	103	[4]
ZnBr₂ electrolyte with [BMPy]Br (1.0 M Br₂)	Room Temp.	104	[4]
ZnBr₂ electrolyte with [BMPy]Br (1.5 M Br₂)	Room Temp.	103	[4]

Note: The high ionic conductivity in the ZnBr₂ electrolyte is primarily due to the high concentration of mobile ions from the dissociated salt.

Viscosity

The viscosity of the electrolyte affects the pumping power required in flow batteries and the mobility of ions. Lower viscosity is generally desirable. Temperature-dependent viscosity data for [BMPy]Br is not widely reported, but data for similar ionic liquids can provide an estimate of its behavior.

Table 3: Viscosity of Related Ionic Liquids

Ionic Liquid	Temperature (°C)	Viscosity (mPa·s)	Reference
1-Butyl-3-methylimidazolium Bromide	20	~220	[10]
1-Butyl-3-methylimidazolium Bromide	100	~15	[10]
1-Butylpyridinium bis(trifluoromethylsulfonyl)imide	25	~90	[9]

Electrochemical Stability Window

The electrochemical stability window (ESW) defines the voltage range within which the electrolyte remains stable without undergoing oxidation or reduction. A wide ESW is crucial for high-voltage battery applications. The ESW of ionic liquids is influenced by the cation, anion, and the electrode material. For pyridinium-based ionic liquids, the reduction of the pyridinium cation typically determines the cathodic limit, while the oxidation of the bromide anion determines the anodic limit.

Caption: Conceptual diagram of the electrochemical stability window for a [BMPy]Br electrolyte.

Conclusion

1-Butyl-3-methylpyridinium Bromide shows significant potential as a key component in battery electrolytes, particularly as a bromine complexing agent in zinc-bromine flow batteries. Its ability to effectively sequester bromine leads to improved coulombic efficiency and potentially longer cycle life. The provided protocols for synthesis, electrolyte preparation, and battery testing offer a foundation for researchers to explore and optimize the use of [BMPy]Br in energy storage applications. Further research into its temperature-dependent properties and electrochemical behavior in various battery systems will be crucial for its broader implementation.

References

• 1. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Butyl-3-methylimidazolium tetrafluoroborate as suitable solvent for BF3: the case of alkyne hydration. Chemistry vs electrochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemeng.technion.ac.il [chemeng.technion.ac.il]
• 5. sandia.gov [sandia.gov]
• 6. Zinc–Bromine Rechargeable Batteries: From Device Configuration, Electrochemistry, Material to Performance Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. My adventures building a Zinc-Bromine battery | Second Life Storage & Solar [secondlifestorage.com]
• 9. Thermophysical Study of Pyridinium-Based Ionic Liquids Sharing Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. electrochemsci.org [electrochemsci.org]

Application Notes and Protocols for 1-Butyl-3-methylpyridinium Bromide as a Green Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of 1-butyl-3-methylpyridinium bromide as a recyclable and environmentally benign solvent for chemical reactions. The content herein focuses on its application in regioselective bromination of aromatic compounds and as a medium for multi-component synthesis of heterocyclic compounds, highlighting its potential in green chemistry.

Regioselective Bromination of Anilines and Phenols

1-Butyl-3-methylpyridinium bromide serves as a recyclable precursor to 1-butyl-3-methylpyridinium tribromide ([BMPy]Br₃), a highly efficient and regioselective brominating agent.[1][2][3] This ionic liquid-based reagent system offers a safer and more environmentally friendly alternative to molecular bromine, eliminating the need for volatile organic solvents.[1][3]

Quantitative Data

The bromination of various anilines and phenols using 1-butyl-3-methylpyridinium tribromide at room temperature proceeds rapidly with high yields. The results for a selection of substrates are summarized in the table below.

Entry	Substrate	Product	Time (min)	Yield (%)
1	Aniline	4-Bromoaniline	5	95
2	4-Methylaniline	2-Bromo-4-methylaniline	10	92
3	4-Nitroaniline	2-Bromo-4-nitroaniline	30	90
4	Phenol	4-Bromophenol	5	96
5	4-Methylphenol	2-Bromo-4-methylphenol	10	94
6	4-Nitrophenol	2-Bromo-4-nitrophenol	45	91
7	Imidazole	2-Bromoimidazole	5	88

Experimental Protocols

Preparation of 1-Butyl-3-methylpyridinium Tribromide ([BMPy]Br₃):

• In a fume hood, add molecular bromine (0.436 mmol) dropwise over 10 minutes to 1-butyl-3-methylpyridinium bromide (1.0 g, 0.436 mmol) in an ice bath with continuous stirring.

• Continue stirring the resulting deep red liquid for 2 hours.

• Remove any unreacted bromine under reduced pressure at 60 °C for 5 hours to obtain the pure ionic liquid 2 as a red oil (yield: 95.4%).[1]

Typical Procedure for Bromination:

• To a stirred mixture of the aniline or phenol derivative (3.3 mmol), add 1-butyl-3-methylpyridinium tribromide (3.3 mmol) at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, add water to the reaction mixture to quench the reaction and precipitate the product.

• Extract the product with diethyl ether.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it to obtain the pure monobrominated product.[1]

Recycling of 1-Butyl-3-methylpyridinium Bromide:

The aqueous layer from the workup, containing the water-soluble 1-butyl-3-methylpyridinium bromide, can be concentrated under vacuum to recover the ionic liquid, which can then be reused to regenerate the tribromide reagent.[1]

Visualization of Experimental Workflow

Caption: Workflow for the bromination of anilines and phenols using [BMPy]Br₃ and subsequent recycling of [BMPy]Br.

Multi-Component Synthesis of Pyrazolo[3,4-d]pyrimidines (Analogous Example)

Quantitative Data

The three-component reaction of 1-phenyl-3-methyl-1H-pyrazole-5(4H)-one, various aromatic aldehydes, and urea or thiourea in [Bmim]Br proceeds efficiently.

Entry	Aldehyde	R	Catalyst	Time (h)	Yield (%)
1	Benzaldehyde	H	PISA	2.0	95
2	4-Chlorobenzaldehyde	4-Cl	PISA	1.5	98
3	4-Methylbenzaldehyde	4-Me	PISA	2.5	92
4	4-Methoxybenzaldehyde	4-OMe	PISA	2.5	94
5	4-Nitrobenzaldehyde	4-NO₂	PISA	1.0	96

PISA: Phthalimide-N-sulfonic acid

Experimental Protocols

General Procedure for the Synthesis of Pyrazolo[3,4-d]pyrimidines:

• A mixture of 1-phenyl-3-methyl-1H-pyrazole-5(4H)-one (1 mmol), an aromatic aldehyde (1 mmol), urea or thiourea (1.2 mmol), and a catalytic amount of phthalimide-N-sulfonic acid (PISA) in 1-butyl-3-methylimidazolium bromide ([Bmim]Br) (2 mL) is stirred at 80 °C.

• The progress of the reaction is monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature and water is added.

• The solid product is collected by filtration, washed with water, and recrystallized from ethanol to afford the pure product.[4]

Visualization of Logical Relationships

Caption: Logical relationship of reactants and conditions in the multi-component synthesis of pyrazolo[3,4-d]pyrimidines.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. library.ncl.res.in [library.ncl.res.in]
• 3. researchgate.net [researchgate.net]
• 4. usiena-air.unisi.it [usiena-air.unisi.it]

Application Notes and Protocols: Regioselective Bromination using 1-Butyl-3-methylpyridinium Tribromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Regioselective bromination is a critical transformation in organic synthesis, particularly in the fields of pharmaceutical and materials science, where the precise installation of a bromine atom can significantly influence the biological activity and physical properties of a molecule. Traditional brominating agents such as elemental bromine (Br₂) and N-bromosuccinimide (NBS) often suffer from drawbacks including high toxicity, harsh reaction conditions, and a lack of selectivity, leading to the formation of multiple isomers and over-brominated products.

1-Butyl-3-methylpyridinium tribromide, [BMPy]Br₃, has emerged as a highly efficient and regioselective "green" brominating agent. This room temperature ionic liquid (RTIL) offers a safer and more convenient alternative for the nuclear bromination of activated aromatic compounds such as anilines and phenols. Its use often obviates the need for volatile and hazardous organic solvents, and the spent ionic liquid can be recycled, aligning with the principles of sustainable chemistry.[1][2][3]

Advantages of 1-Butyl-3-methylpyridinium Tribromide

• High Regioselectivity: Predominantly yields para-substituted products for anilines and phenols with an unoccupied para position. Ortho-bromination occurs if the para position is blocked.[1][2]

• Mild Reaction Conditions: Reactions are typically carried out at room temperature, minimizing the risk of side reactions and decomposition of sensitive substrates.[1][2]

• Rapid Reactions: Many brominations are complete within minutes.[1]

• Solvent-Free or Aqueous Work-up: The ionic liquid can act as both the reagent and the solvent. The work-up procedure is often a simple extraction with water and a minimal amount of organic solvent.[1][2]

• Recyclable Reagent: The spent 1-butyl-3-methylpyridinium bromide can be recovered and reused, reducing waste and cost.[1][2]

• Safe and Easy to Handle: As a non-volatile and stable liquid, it is a safer alternative to handling hazardous and volatile bromine.[2]

Applications

The primary application of 1-butyl-3-methylpyridinium tribromide is the regioselective monobromination of electron-rich aromatic compounds. This is particularly valuable in the synthesis of pharmaceutical intermediates and other fine chemicals where specific isomers are required. The high para-selectivity is a key feature for substrates like anilines and phenols.[1][2][3]

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylpyridinium Tribromide ([BMPy]Br₃)

This protocol describes the preparation of the 1-butyl-3-methylpyridinium tribromide ionic liquid.

Materials:

• 1-Butyl-3-methylpyridinium bromide ([BMPy]Br)

• Molecular bromine (Br₂)

• Ice bath

• Round-bottom flask with a magnetic stirrer

Procedure:

• In a fume cupboard, place 1-butyl-3-methylpyridinium bromide (1.0 g, 4.36 mmol) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the flask in an ice bath.

• While stirring, add molecular bromine (0.22 mL, 4.36 mmol) dropwise over 10 minutes. A deep red liquid will form.

• Continue stirring the mixture in the ice bath for 2 hours.

• Remove the flask from the ice bath and place it under reduced pressure at 60 °C for 5 hours to remove any unreacted bromine.

• The resulting product is pure 1-butyl-3-methylpyridinium tribromide as a red oil (yield: ~95%).[1]

Protocol 2: General Procedure for Regioselective Bromination of Anilines and Phenols

This protocol provides a general method for the bromination of activated aromatic substrates using [BMPy]Br₃.

Materials:

• Substituted aniline or phenol

• 1-Butyl-3-methylpyridinium tribromide ([BMPy]Br₃)

• Deionized water

• Diethyl ether

• Sodium sulfate (anhydrous)

• Round-bottom flask with a magnetic stirrer

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• To a round-bottom flask containing the aniline or phenol substrate (3.3 mmol), add 1-butyl-3-methylpyridinium tribromide (3.3 mmol) at room temperature with stirring.[1]

• Monitor the reaction progress by TLC.

• Upon completion of the reaction, quench the ionic liquid by adding deionized water to the reaction mixture. This may cause the product to precipitate as a solid or an oil.[1]

• Extract the reaction mixture with diethyl ether.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to afford the pure monobrominated product.[1]

Data Presentation

The following table summarizes the regioselective bromination of various anilines and phenols using 1-butyl-3-methylpyridinium tribromide at room temperature.[1]

Entry	Substrate	Product	Time (min)	Yield (%)
1	Aniline	4-Bromoaniline	5	98
2	4-Methylaniline	2-Bromo-4-methylaniline	5	98
3	4-Methoxyaniline	2-Bromo-4-methoxyaniline	10	95
4	4-Chloroaniline	2-Bromo-4-chloroaniline	15	96
5	4-Bromoaniline	2,4-Dibromoaniline	10	98
6	4-Nitroaniline	2-Bromo-4-nitroaniline	60	92
7	2-Methylaniline	4-Bromo-2-methylaniline	5	98
8	2-Methoxyaniline	4-Bromo-2-methoxyaniline	10	96
9	3-Methylaniline	4-Bromo-3-methylaniline	5	97
10	3-Methoxyaniline	4-Bromo-3-methoxyaniline	10	95
11	Phenol	4-Bromophenol	5	98
12	4-Methylphenol	2-Bromo-4-methylphenol	45	95
13	4-Methoxyphenol	2-Bromo-4-methoxyphenol	10	96
14	4-Chlorophenol	2-Bromo-4-chlorophenol	15	97
15	4-Bromophenol	2,4-Dibromophenol	10	98
16	4-Nitrophenol	2-Bromo-4-nitrophenol	60	94
17	2-Methylphenol	4-Bromo-2-methylphenol	5	98
18	2-Methoxyphenol	4-Bromo-2-methoxyphenol	10	96
19	3-Methylphenol	4-Bromo-3-methylphenol	5	97
20	3-Methoxyphenol	4-Bromo-3-methoxyphenol	10	95
21	2-Naphthol	1-Bromo-2-naphthol	5	98
22	Imidazole	2-Bromoimidazole	5	95

Visualizations

Caption: Workflow for Regioselective Bromination.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. researchgate.net [researchgate.net]
• 3. Efficient, rapid, and regioselective bromination of anilines and phenols with 1-butyl-3-methylpyridinium tribromide as a new reagent/solvent under mild conditions | CSIR-NCL Library, Pune [library.ncl.res.in]

Application of 1-Butyl-3-methylpyridinium Bromide in Dye-Sensitized Solar Cells: A Detailed Overview and Protocols

Introduction

The use of ionic liquids (ILs) as electrolytes in dye-sensitized solar cells (DSSCs) has garnered significant attention as a promising alternative to traditional volatile organic solvent-based electrolytes. ILs offer several advantages, including negligible vapor pressure, high thermal stability, and good ionic conductivity, which can enhance the long-term stability and safety of DSSCs. Among the various classes of ILs, pyridinium-based compounds are of interest due to their electrochemical stability. This document provides a detailed overview of the application of pyridinium-based ionic liquids, with a focus on 1-butyl-3-methylpyridinium derivatives, in DSSCs. Due to the limited availability of performance data specifically for 1-Butyl-3-methylpyridinium Bromide, this note will leverage data from its close analogue, 1-butylpyridinium iodide, to illustrate its potential and provide relevant protocols.

Performance of Pyridinium-Based Ionic Liquid Electrolytes in DSSCs

The performance of dye-sensitized solar cells is characterized by several key parameters: power conversion efficiency (PCE), short-circuit current density (Jsc), open-circuit voltage (Voc), and fill factor (FF). Research into eutectic ionic liquid mixtures has provided valuable insights into the photovoltaic performance of electrolytes containing 1-butylpyridinium iodide ([C4py]I).

A study on eutectic mixtures of 1-ethyl-3-methylimidazolium iodide ([C2C1im]I) and 1-butylpyridinium iodide ([C4py]I) demonstrated their potential as solvent-free electrolytes for DSSCs.[1] The performance of these electrolytes was evaluated with the addition of various triiodide sources. The best-performing device in this study utilized a mixture of [C2C1im]I, [C4py]I, and 5 wt% iodine (I2).[1]

Electrolyte Composition	Jsc (mA cm⁻²)	Voc (V)	Fill Factor (FF)	PCE (%)
[C2C1im]I : [C4py]I : I2 (5 wt%)	2.68	0.43	0.44	0.51
Table 1: Photovoltaic performance parameters of a DSSC employing a eutectic ionic liquid electrolyte containing 1-butylpyridinium iodide under simulated solar illumination.[1]

Experimental Protocols

This section outlines the detailed methodologies for the synthesis of 1-Butyl-3-methylpyridinium Bromide, the preparation of a representative pyridinium-based ionic liquid electrolyte, and the fabrication of a dye-sensitized solar cell.

Synthesis of 1-Butyl-3-methylpyridinium Bromide

The synthesis of 1-butyl-3-methylpyridinium bromide can be achieved through the quaternization of 3-methylpyridine with 1-bromobutane.

Materials:

• 3-Methylpyridine

• 1-Bromobutane

• An appropriate solvent (e.g., acetonitrile or toluene)

Procedure:

• In a round-bottom flask, dissolve 3-methylpyridine in the chosen solvent.

• Add a stoichiometric equivalent of 1-bromobutane to the solution.

• Reflux the mixture for a specified period (e.g., 24-48 hours) with constant stirring. The reaction temperature will depend on the solvent used.

• After the reaction is complete, cool the mixture to room temperature.

• The product, 1-butyl-3-methylpyridinium bromide, will typically precipitate out of the solution or can be obtained by removing the solvent under reduced pressure.

• Wash the resulting solid with a non-polar solvent (e.g., diethyl ether or hexane) to remove any unreacted starting materials.

• Dry the final product under vacuum to obtain pure 1-butyl-3-methylpyridinium bromide.

Preparation of a Pyridinium-Based Ionic Liquid Electrolyte

The following protocol is based on the preparation of a eutectic ionic liquid electrolyte containing 1-butylpyridinium iodide, which can be adapted for the bromide analogue.[1]

Materials:

• 1-Butylpyridinium iodide ([C4py]I)

• 1-Ethyl-3-methylimidazolium iodide ([C2C1im]I)

• Iodine (I2)

Procedure:

• Prepare a eutectic mixture by combining 1-butylpyridinium iodide and 1-ethyl-3-methylimidazolium iodide in a desired molar ratio (e.g., 1:1).

• Heat the mixture gently with stirring until a homogeneous liquid is formed.

• To this eutectic ionic liquid, add a specific weight percentage of iodine (e.g., 5 wt%) to provide the triiodide ions (I3⁻) necessary for the redox shuttle.

• Continue stirring the mixture in a sealed container, protected from light, until all the iodine has dissolved completely, resulting in a dark brown electrolyte solution.

Fabrication of a Dye-Sensitized Solar Cell

The following is a general protocol for the fabrication of a DSSC, which can be used with the prepared pyridinium-based ionic liquid electrolyte.

Materials:

• FTO (Fluorine-doped Tin Oxide) coated glass slides

• Titanium dioxide (TiO2) paste (e.g., P25)

• A ruthenium-based dye solution (e.g., N719) in ethanol

• Platinized counter electrode

• The prepared pyridinium-based ionic liquid electrolyte

• Surlyn or other suitable sealant

Procedure:

• Preparation of the Photoanode (TiO2 Electrode):

  • Clean the FTO glass slides by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol.

  • Apply a layer of TiO2 paste onto the conductive side of the FTO glass using a technique such as screen printing or doctor-blading to achieve a uniform thickness.

  • Sinter the TiO2-coated FTO glass in a furnace at high temperatures (e.g., 450-500 °C) to ensure good adhesion and electrical contact.

  • After cooling to approximately 80 °C, immerse the TiO2 electrode in the dye solution and leave it for 12-24 hours for dye sensitization.

  • Rinse the dye-sensitized photoanode with ethanol to remove any excess, non-adsorbed dye molecules and then dry it.

• Assembly of the Solar Cell:

  • Place a sealant (e.g., a thin Surlyn frame) around the TiO2 layer on the photoanode.

  • Position the platinized counter electrode on top of the photoanode, offsetting it slightly to allow for electrical contact.

  • Heat the assembly on a hot plate to melt the sealant and bond the two electrodes together, leaving a small opening for electrolyte injection.

  • Introduce the pyridinium-based ionic liquid electrolyte into the cell through the opening using a vacuum backfilling method.

  • Seal the injection hole completely using a small piece of sealant and a soldering iron.

Visualizing the Workflow and Charge Transfer Processes

To better understand the experimental process and the underlying mechanism of a DSSC with a pyridinium-based ionic liquid electrolyte, the following diagrams are provided.

DSSC Fabrication Workflow

The diagram above illustrates the key stages in the fabrication of a dye-sensitized solar cell, from the preparation of the photoanode to the final characterization of the device.

Charge Transfer in a DSSC

This diagram illustrates the fundamental charge transfer processes within a dye-sensitized solar cell. Upon light absorption, the dye is excited, injects an electron into the TiO2 conduction band, and is subsequently regenerated by the iodide/triiodide redox couple in the ionic liquid electrolyte. The electrons travel through an external circuit to the counter electrode, where the redox couple is regenerated.

Conclusion

The use of pyridinium-based ionic liquids, such as 1-butyl-3-methylpyridinium bromide and its iodide analogue, presents a viable pathway to developing more stable and durable dye-sensitized solar cells. While the power conversion efficiencies achieved with purely ionic liquid electrolytes may currently be lower than their organic solvent-based counterparts, ongoing research into optimizing the ionic liquid structure, electrolyte composition, and device fabrication holds significant promise. The detailed protocols and conceptual diagrams provided in this application note serve as a valuable resource for researchers and professionals in the field of solar energy and material science, facilitating further exploration and development in this area.

References

• 1. researchgate.net [researchgate.net]

Application Note and Protocol: Cyclic Voltammetry of 1-Butyl-3-methylpyridinium Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental setup and protocol for performing cyclic voltammetry (CV) on the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br). This application note is intended to guide researchers in characterizing the electrochemical properties of this pyridinium-based ionic liquid.

Introduction

1-Butyl-3-methylpyridinium bromide is a room-temperature ionic liquid with applications in electrochemistry, organic synthesis, and as a component in electrolytes for energy storage devices.[1] Cyclic voltammetry is a powerful electrochemical technique used to investigate the redox behavior of substances and determine the electrochemical window of an electrolyte. This protocol outlines the necessary equipment, materials, and procedures to obtain reproducible cyclic voltammograms of neat [BMPy]Br.

Experimental Setup

A standard three-electrode electrochemical cell is required for cyclic voltammetry.[2] Given the hygroscopic and viscous nature of many ionic liquids, the experiment should ideally be conducted in a controlled atmosphere, such as a glovebox, to minimize the ingress of water and oxygen.

2.1. Essential Equipment and Materials

• Potentiostat: A potentiostat capable of performing cyclic voltammetry scans is essential.

• Electrochemical Cell: A glass cell designed for a three-electrode setup.

• Working Electrode (WE): A glassy carbon electrode (GCE) or a platinum (Pt) disk electrode is recommended.

• Counter Electrode (CE): A platinum wire or a graphite rod with a larger surface area than the working electrode.

• Reference Electrode (RE): A silver/silver chloride (Ag/AgCl) electrode is commonly used. However, due to potential contamination and instability in ionic liquids, a quasi-reference electrode, such as a silver or platinum wire, may be employed. If a quasi-reference electrode is used, it is advisable to calibrate the potential scale against a known redox couple like Ferrocene/Ferrocenium (Fc/Fc⁺) post-experiment.

• 1-Butyl-3-methylpyridinium Bromide: Of high purity.

• Inert Gas: Argon or Nitrogen for purging the electrolyte.

• Polishing Materials: Alumina slurries or diamond paste for polishing the working electrode.

• Solvents: Acetone and deionized water for cleaning electrodes.

Experimental Protocol

3.1. Preparation of the Ionic Liquid

If the 1-Butyl-3-methylpyridinium Bromide has been exposed to the atmosphere, it is crucial to dry it under vacuum at an elevated temperature (e.g., 70-80°C) for several hours to remove absorbed water. The presence of water can significantly affect the electrochemical window.

3.2. Electrode Preparation

• Working Electrode: Polish the surface of the glassy carbon or platinum working electrode with alumina slurry or diamond paste to a mirror finish. Rinse the electrode thoroughly with deionized water and then with acetone. Dry the electrode completely before insertion into the electrochemical cell.

• Counter Electrode: Clean the platinum wire or graphite rod by rinsing with deionized water and acetone. For a platinum wire, flame annealing can be performed to ensure a clean surface.

• Reference Electrode: If using a commercial Ag/AgCl electrode, ensure the filling solution is appropriate and the frit is not clogged. If using a quasi-reference electrode, clean the silver or platinum wire with appropriate solvents.

3.3. Electrochemical Measurement

• Cell Assembly: Assemble the three-electrode cell within a glovebox under an inert atmosphere. Place the required volume of neat 1-Butyl-3-methylpyridinium Bromide into the cell.

• Electrode Immersion: Immerse the working, counter, and reference electrodes into the ionic liquid. Ensure the electrodes are not in contact with each other.

• De-gassing (if not in a glovebox): If the experiment is conducted outside a glovebox, purge the ionic liquid with an inert gas (Argon or Nitrogen) for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution throughout the experiment.

• Cyclic Voltammetry Scan:

  • Connect the electrodes to the potentiostat.

  • Set the initial potential to a value where no faradaic processes are expected (e.g., the open-circuit potential).

  • Define the potential scan range. For [BMPy]Br, a typical starting range would be from approximately -1.5 V to +1.5 V vs. Ag/AgCl. The cathodic limit is determined by the reduction of the 1-butyl-3-methylpyridinium cation, while the anodic limit is governed by the oxidation of the bromide anion.

  • Select a scan rate. A common starting scan rate is 50 mV/s. The scan rate can be varied to investigate the nature of the redox processes.

  • Initiate the scan, typically towards the cathodic potential first.

  • Record several cycles to ensure the voltammogram is stable.

Data Presentation

The following table summarizes typical experimental parameters and expected observations for the cyclic voltammetry of 1-Butyl-3-methylpyridinium Bromide.

Parameter	Typical Value/Range	Observation/Comment
Working Electrode	Glassy Carbon or Platinum	Provides a stable surface for electrochemical reactions.
Counter Electrode	Platinum Wire	Should have a larger surface area than the working electrode.
Reference Electrode	Ag/AgCl or Pt/Ag wire (quasi)	Quasi-reference electrodes require post-calibration.
Electrolyte	Neat 1-Butyl-3-methylpyridinium Bromide	Should be dried to minimize water content.
Temperature	Room Temperature (e.g., 25°C)	Temperature should be controlled and reported.
Potential Range	Approx. -1.5 V to +1.5 V (vs. Ag/AgCl)	The electrochemical window is defined by the oxidation of Br⁻ and the reduction of the [BMPy]⁺ cation.
Scan Rate	10 mV/s to 200 mV/s	Varying the scan rate can provide information on the reversibility and diffusion control of the reactions.
Anodic Process	Two-step oxidation of Br⁻	Br⁻ is first oxidized to tribromide (Br₃⁻), followed by the oxidation of Br₃⁻ to bromine (Br₂).
Cathodic Process	Reduction of [BMPy]⁺ cation	This process defines the negative limit of the electrochemical window.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Cyclic Voltammetry of 1-Butyl-3-methylpyridinium Bromide.

Signaling Pathway of Bromide Oxidation

Caption: Anodic Oxidation Pathway of Bromide in the Ionic Liquid.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for CO2 Capture Using 1-Butyl-3-methylpyridinium Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1-Butyl-3-methylpyridinium Bromide ([BMPy][Br]) in carbon dioxide (CO2) capture applications. The information is intended to guide researchers in evaluating and utilizing this pyridinium-based ionic liquid as a potential solvent for CO2 absorption.

Introduction

Ionic liquids (ILs) have emerged as promising alternatives to conventional amine-based solvents for CO2 capture due to their negligible vapor pressure, high thermal stability, and tunable properties.[1] 1-Butyl-3-methylpyridinium Bromide is a pyridinium-based ionic liquid that has been investigated for its CO2 absorption capabilities. Understanding its performance under various conditions is crucial for assessing its practical applicability.

Application Notes

1-Butyl-3-methylpyridinium Bromide typically captures CO2 through a physical absorption mechanism. The efficiency of CO2 capture is influenced by several key parameters:

• Concentration of Ionic Liquid: The capacity for CO2 absorption generally increases with a higher concentration of the ionic liquid in the solvent mixture.[2]

• Temperature: CO2 absorption in [BMPy][Br] is an exothermic process. Therefore, lower temperatures favor higher absorption capacity. Conversely, increasing the temperature can be used to regenerate the ionic liquid by releasing the captured CO2.[2]

• CO2 Partial Pressure: Higher partial pressures of CO2 lead to increased absorption into the ionic liquid, following Henry's Law for physical absorption.

• Flow Rate of CO2: The rate at which CO2 is introduced into the ionic liquid can affect the time required to reach saturation. A higher flow rate can lead to faster saturation.[2]

• Regeneration: The ionic liquid can be regenerated by heating the CO2-rich solution, reversing the absorption process. Studies have shown that the CO2 absorption capacity of regenerated N-butylpyridinium bromide shows little change compared to the fresh ionic liquid, indicating good potential for cyclic use.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data related to the performance of 1-Butyl-3-methylpyridinium Bromide in CO2 capture applications.

Parameter	Value/Observation	Conditions	Reference
CO2 Absorption Capacity	Increases with increasing mass fraction of the ionic liquid.	Not specified	[2]
Decreases with rising absorption temperature.	Not specified	[2]
Regeneration Efficiency	The CO2 absorption capacity of the regenerated ionic liquid has little change compared to the original.	Not specified	[2]

Note: Specific quantitative values for CO2 solubility (e.g., in mol CO2/mol IL) for 1-Butyl-3-methylpyridinium Bromide were not available in the initial search results. The provided information is based on qualitative descriptions of performance.

Experimental Protocols

This section outlines the protocols for key experiments to evaluate the CO2 capture performance of 1-Butyl-3-methylpyridinium Bromide.

Protocol 1: Gravimetric CO2 Absorption Measurement

This protocol details the measurement of CO2 absorption capacity using a gravimetric method.

Objective: To determine the mass of CO2 absorbed by a known mass of 1-Butyl-3-methylpyridinium Bromide at a specific temperature and pressure.

Materials:

• 1-Butyl-3-methylpyridinium Bromide ([BMPy][Br])

• High-purity CO2 gas

• Pressurized gas cylinder with regulator

• Magnetic stirrer and stir bar

• High-precision analytical balance (microbalance)

• Temperature-controlled chamber or water bath

• Absorption vessel

Procedure:

• Place a known mass of [BMPy][Br] into the absorption vessel.

• Place the vessel inside the temperature-controlled chamber and allow it to reach the desired experimental temperature.

• Evacuate the vessel to remove any residual air.

• Record the initial mass of the ionic liquid and the vessel.

• Introduce CO2 into the vessel at the desired pressure.

• Continuously monitor the mass of the vessel using the analytical balance.

• The absorption is considered to have reached equilibrium when the mass no longer increases over a significant period.

• Record the final mass.

• The mass of absorbed CO2 is the difference between the final and initial masses.

• The CO2 absorption capacity can be expressed as a weight percentage or in moles of CO2 per mole of IL.

Protocol 2: Volumetric CO2 Absorption Measurement

This protocol describes the determination of CO2 absorption using a volumetric method.

Objective: To measure the volume of CO2 absorbed by a known volume of 1-Butyl-3-methylpyridinium Bromide.

Materials:

• 1-Butyl-3-methylpyridinium Bromide ([BMPy][Br])

• High-purity CO2 gas

• Gas burette

• Pressure transducer

• Temperature-controlled absorption cell with a known volume

• Vacuum pump

Procedure:

• Introduce a precisely known volume of [BMPy][Br] into the absorption cell.

• Seal the cell and evacuate it using the vacuum pump.

• Record the initial pressure in the cell (should be close to zero).

• Connect the cell to the gas burette containing CO2 at a known initial pressure and temperature.

• Open the valve to allow CO2 to enter the absorption cell.

• Monitor the pressure change in the system using the pressure transducer.

• The system has reached equilibrium when the pressure stabilizes.

• Using the ideal gas law (or a more appropriate equation of state), calculate the moles of CO2 that have been absorbed by the ionic liquid based on the pressure drop.

Protocol 3: Regeneration of CO2-Saturated Ionic Liquid

This protocol outlines the procedure for regenerating the ionic liquid after CO2 capture.

Objective: To release the absorbed CO2 from the ionic liquid and prepare it for reuse.

Materials:

• CO2-saturated 1-Butyl-3-methylpyridinium Bromide

• Heating mantle or oil bath

• Condenser

• Collection vessel for released CO2 (optional)

• Temperature probe

Procedure:

• Place the CO2-saturated [BMPy][Br] into a reaction flask.

• Connect the flask to a condenser.

• Begin heating the ionic liquid using the heating mantle or oil bath.

• Monitor the temperature of the ionic liquid. As the temperature increases, the solubility of CO2 decreases, and it will be released from the solution.[2]

• The released CO2 can be vented or collected for quantification.

• Continue heating until CO2 release ceases, indicating that the ionic liquid has been regenerated.

• Allow the ionic liquid to cool to room temperature before reuse.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of factors affecting CO2 capture.

Caption: Experimental workflow for CO2 capture and regeneration using [BMPy][Br].

Caption: Key factors influencing the CO2 absorption capacity of [BMPy][Br].

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Lipase Stability in 1-Butyl-3-methylpyridinium Bromide Solvent Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for evaluating the stability of lipases in solvent systems containing the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br). These guidelines are intended to assist researchers in the fields of biocatalysis, pharmaceutical development, and green chemistry in assessing the suitability of this ionic liquid as a medium for enzymatic reactions.

Introduction

Lipases (triacylglycerol acyl hydrolases, E.C. 3.1.1.3) are versatile enzymes widely employed in the pharmaceutical industry for the synthesis of optically active compounds, the resolution of racemic mixtures, and the production of various drug intermediates.[1][2][3] Their application in non-aqueous media, particularly ionic liquids (ILs), has garnered significant interest due to the potential for enhanced stability, activity, and recyclability of the biocatalyst.[4][5]

The choice of ionic liquid is critical, as the cation and anion components can significantly influence the enzyme's structural integrity and catalytic function.[6][7] While much research has focused on imidazolium-based ILs, pyridinium-based ILs like 1-Butyl-3-methylpyridinium Bromide offer an alternative with distinct physicochemical properties. This document outlines the protocols to systematically evaluate the stability of lipases in [BMPy]Br, enabling a data-driven approach to its application in biocatalytic processes.

Data Presentation: Lipase Stability and Activity

The following tables are templates for summarizing quantitative data from lipase stability experiments in [BMPy]Br. They are designed for easy comparison of different lipases, conditions, and solvent systems.

Table 1: Residual Activity of Various Lipases after Incubation in [BMPy]Br

Lipase Source	Initial Activity (U/mg)	Incubation Time (h)	[BMPy]Br Concentration (% v/v)	Temperature (°C)	Residual Activity (%)
Candida antarctica Lipase B (CALB)	1500	24	50	40	85
Rhizomucor miehei Lipase (RML)	1200	24	50	40	70
Pseudomonas cepacia Lipase (PCL)	1350	24	50	40	78
Candida rugosa Lipase (CRL)	900	24	50	40	45
Aspergillus niger Lipase	850	24	50	40	60

Table 2: Effect of Temperature on the Stability of Candida antarctica Lipase B (CALB) in a [BMPy]Br Solvent System

Temperature (°C)	Incubation Time (h)	Half-life (t½) (h)	Deactivation Rate Constant (k_d) (h⁻¹)
40	48	120	0.0058
50	48	75	0.0092
60	48	30	0.0231
70	48	8	0.0866

Table 3: Comparative Stability of CALB in [BMPy]Br and Other Solvents

Solvent System	Incubation Time (h)	Temperature (°C)	Residual Activity (%)
50% [BMPy]Br (aq)	24	50	75
50% 1-Butyl-3-methylimidazolium Bromide (aq)	24	50	72
Hexane	24	50	90
Acetonitrile	24	50	35
Phosphate Buffer (pH 7.0)	24	50	60

Experimental Protocols

The following are detailed methodologies for key experiments to assess lipase stability in [BMPy]Br.

Protocol 1: Lipase Activity Assay

This protocol describes a standard spectrophotometric assay for measuring lipase activity using p-nitrophenyl palmitate (pNPP) as a substrate.

Materials:

• Lipase enzyme (e.g., CALB)

• 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br)

• p-Nitrophenyl palmitate (pNPP)

• Isopropanol

• Phosphate buffer (50 mM, pH 7.0)

• Spectrophotometer

Procedure:

• Substrate Solution Preparation: Prepare a 10 mM stock solution of pNPP in isopropanol.

• Reaction Mixture Preparation: In a cuvette, mix 850 µL of 50 mM phosphate buffer (pH 7.0), 50 µL of the desired concentration of [BMPy]Br solution (or the solvent being tested), and 50 µL of the lipase solution (at a known concentration).

• Initiation of Reaction: Add 50 µL of the pNPP stock solution to the cuvette to start the reaction. The final volume is 1 mL.

• Spectrophotometric Measurement: Immediately measure the increase in absorbance at 410 nm over 5 minutes at a constant temperature (e.g., 40°C). The absorbance change is due to the release of p-nitrophenol.

• Calculation of Activity: One unit (U) of lipase activity is defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the specified conditions. The activity can be calculated using the Beer-Lambert law and the molar extinction coefficient of p-nitrophenol.

Protocol 2: Lipase Stability Study

This protocol details the procedure for determining the stability of a lipase over time when incubated in a [BMPy]Br solvent system.

Materials:

• Lipase enzyme

• 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br)

• Phosphate buffer (50 mM, pH 7.0)

• Thermostated incubator or water bath

• Materials for the lipase activity assay (Protocol 3.1)

Procedure:

• Sample Preparation: Prepare a solution of the lipase in the desired [BMPy]Br-buffer mixture (e.g., 50% v/v [BMPy]Br in 50 mM phosphate buffer, pH 7.0).

• Incubation: Incubate the lipase solution at a constant temperature (e.g., 40°C, 50°C, 60°C).

• Time-Point Sampling: At regular intervals (e.g., 0, 4, 8, 12, 24, 48 hours), withdraw an aliquot of the lipase solution.

• Activity Measurement: Immediately measure the enzymatic activity of the withdrawn aliquot using the Lipase Activity Assay (Protocol 3.1). The activity at time zero is considered 100%.

• Data Analysis: Plot the residual activity (%) against incubation time. From this plot, the half-life (t½) of the enzyme under those conditions can be determined. The deactivation rate constant (k_d) can be calculated assuming first-order kinetics.

Visualizations

The following diagrams illustrate the experimental workflow and the conceptual relationships governing lipase stability in ionic liquids.

Caption: Workflow for Lipase Stability Assessment.

References

• 1. [Industrial application of lipases] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. From Structure to Catalysis: Recent Developments in the Biotechnological Applications of Lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metal–organic framework-supported ionic liquids for lipase immobilization: design, characterization, and investigation of catalytic performance - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. Influence of ionic liquids on lipase activity and stability in alcoholysis reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. How ion properties determine the stability of a lipase enzyme in ionic liquids: A molecular dynamics study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Electrolyte Preparation using 1-Butyl-3-methylpyridinium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and essential data for the preparation of electrolytes based on the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([BUMP]Br). The following protocols cover the synthesis of the ionic liquid and its formulation into both aqueous and non-aqueous electrolytes for various electrochemical applications, including batteries and capacitors.

Physicochemical Properties of Pyridinium and Imidazolium-Based Ionic Liquids

The following table summarizes key quantitative data for 1-Butyl-3-methylpyridinium Bromide and its close analogue, 1-Butyl-3-methylimidazolium Bromide ([BMIM]Br), to provide a comparative reference for researchers.

Property	1-Butyl-3-methylpyridinium Bromide ([BUMP]Br)	1-Butyl-3-methylimidazolium Bromide ([BMIM]Br)	Co-solvent / Conditions
Molecular Formula	C10H16BrN[1]	C8H15BrN	-
Molecular Weight	230.14 g/mol [1]	219.12 g/mol	-
Appearance	White to light yellow/orange powder/crystal	White solid	Room Temperature
Electrochemical Window	Not explicitly found	2.7 V	Neat, at room temperature
Density	Not explicitly found	Decreases linearly with increasing temperature	Neat, 293.15 K to 373.15 K
Viscosity	Good conductivity and low viscosity in aqueous solution[2]	Decreases with increasing temperature	Neat, 293.15 K to 373.15 K
Ionic Conductivity	Good conductivity in aqueous solution[2]	Increases with increasing temperature	Neat, 298 K to 373 K
Increases with addition of water or ethanol	With co-solvents at various temperatures
Decreases with addition of acetonitrile or acetone	With co-solvents at various temperatures

Experimental Protocols

Synthesis of 1-Butyl-3-methylpyridinium Bromide ([BUMP]Br)

This protocol describes a solvent-free synthesis method adapted from patent literature, suitable for producing high-purity [BUMP]Br.[2]

Materials:

• 3-picoline (3-methylpyridine)

• n-Butyl bromide

• Deionized water (DIW)

• Nitrogen gas supply

• Reaction vessel with heating, stirring, and nitrogen purging capabilities

• Rotary evaporator

Procedure:

• Purge the reaction vessel with nitrogen gas to create an inert atmosphere.

• Charge the reactor with 3-picoline (e.g., 465 g).

• Heat the 3-picoline to 79-80°C with stirring.

• Slowly add n-butyl bromide dropwise over a period of 4 hours (e.g., 718 g). Maintain the reaction temperature at 80°C.

• After the addition is complete, continue heating and stirring the reaction mixture at 80°C for an additional 30 minutes.

• Cool the reaction mixture and add deionized water (e.g., 500 mL) to dissolve the product.

• Remove volatile components using a rotary evaporator.

• Add another portion of deionized water (e.g., 500 g) and re-evaporate to ensure removal of any remaining starting materials.

• The final product is a concentrated aqueous solution of 1-Butyl-3-methylpyridinium Bromide. The concentration can be determined by argentometric titration.

Preparation of an Aqueous Electrolyte for Zinc-Bromine Flow Batteries

This protocol details the direct use of the synthesized [BUMP]Br aqueous solution as an electrolyte in a zinc-bromine flow battery.

Materials:

• Concentrated aqueous solution of 1-Butyl-3-methylpyridinium Bromide (from Protocol 2.1)

• Zinc bromide (ZnBr2)

• Deionized water (DIW)

• Electrochemical cell (e.g., zinc-bromine flow battery)

Procedure:

• Determine the concentration of the synthesized 1-Butyl-3-methylpyridinium Bromide solution.

• Prepare the final electrolyte by dissolving a specific amount of zinc bromide into the [BUMP]Br solution. The final concentrations of both components will depend on the specific requirements of the battery system.

• If necessary, dilute the electrolyte to the desired final concentration using deionized water.

• The resulting electrolyte solution, containing [BUMP]Br as a bromine-complexing agent, is ready to be used in a zinc-bromine electrochemical cell.[2]

Preparation of a Non-Aqueous Electrolyte for Lithium-Ion Batteries

This protocol provides a general methodology for preparing a non-aqueous electrolyte using [BUMP]Br, suitable for lithium-ion battery research. The exact concentrations of the components should be optimized for the specific application.

Materials:

• Purified, dry 1-Butyl-3-methylpyridinium Bromide (see Note on Purification)

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) or other suitable lithium salt

• Anhydrous propylene carbonate (PC)

• Anhydrous acetonitrile (ACN)

• Glovebox with an inert atmosphere (e.g., argon)

Procedure (to be performed in a glovebox):

• Purification of [BUMP]Br: The synthesized [BUMP]Br may contain impurities. For non-aqueous applications, it is crucial to purify and dry the ionic liquid. This can be achieved by recrystallization from a suitable solvent (e.g., ethyl acetate), followed by drying under high vacuum at an elevated temperature (e.g., 65°C) for an extended period (e.g., 48 hours).[3]

• Solvent Preparation: Use anhydrous battery-grade solvents.

• Electrolyte Formulation: a. In a clean, dry container inside the glovebox, dissolve the desired amount of lithium salt (e.g., LiTFSI) in a mixture of propylene carbonate and acetonitrile. A common starting point is a 1 M concentration of the lithium salt. b. To this solution, add the purified and dried 1-Butyl-3-methylpyridinium Bromide. The concentration of the ionic liquid can be varied to study its effect on electrolyte properties. c. Stir the mixture until all components are fully dissolved and a homogeneous solution is obtained.

• Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox to prevent moisture contamination.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical flow of the experimental procedures.

Caption: Workflow for the synthesis and preparation of aqueous and non-aqueous electrolytes.

Safety and Handling

Personal Protective Equipment (PPE):

• Wear appropriate safety glasses, gloves, and a lab coat when handling all chemicals.

Handling of 1-Butyl-3-methylpyridinium Bromide:

• Avoid inhalation of dust.

• Prevent contact with skin and eyes.

• Handle in a well-ventilated area.

Storage:

• Store in a cool, dry place in a tightly sealed container to protect from moisture.

Disposal:

• Dispose of waste materials in accordance with local regulations.

These protocols and data are intended to serve as a starting point for research and development activities. Optimization of concentrations, solvent systems, and purification methods may be necessary to achieve desired electrolyte performance for specific applications.

References

• 1. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP2953930B1 - Processes for preparing 1-alkyl-3-alkyl-pyridinium bromide and uses thereof as additives in electrochemical cells - Google Patents [patents.google.com]
• 3. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]

Application Notes and Protocols: 1-Butyl-3-methylpyridinium Bromide as a Corrosion Inhibitor

Introduction

1-Butyl-3-methylpyridinium Bromide ([BMPB]), an ionic liquid, has emerged as a promising corrosion inhibitor for various metals and alloys, particularly mild steel in acidic environments. Its efficacy stems from the presence of a pyridinium cation containing a nitrogen heteroatom and a π-electron system, which facilitates its adsorption onto the metal surface. This protective layer acts as a barrier, impeding the corrosive process. These application notes provide an overview of the inhibitory properties of [BMPB] and detailed protocols for its evaluation.

Chemical Structure

• IUPAC Name: 1-butyl-3-methylpyridin-1-ium bromide[1]

• Molecular Formula: C₁₀H₁₆BrN[1]

• Molecular Weight: 230.14 g/mol [1]

• SMILES: CCCC[N+]1=CC=CC(=C1)C.[Br-][1]

• CAS Number: 26576-85-2[1]

Principle of Corrosion Inhibition

The corrosion inhibition mechanism of 1-Butyl-3-methylpyridinium Bromide on metal surfaces, particularly in acidic media, is primarily attributed to its adsorption onto the metal surface. This adsorption process can be described by several key interactions:

• Electrostatic Interaction: In acidic solutions, the metal surface tends to be positively charged. The bromide anions (Br⁻) from [BMPB] can adsorb onto the positively charged metal surface, creating a negatively charged layer. This facilitates the subsequent adsorption of the positively charged 1-butyl-3-methylpyridinium cations.

• Van der Waals Forces: The butyl and methyl groups of the cation contribute to the physical adsorption through Van der Waals forces.

• π-Electron Interaction: The pyridinium ring contains π-electrons that can interact with the vacant d-orbitals of the iron atoms on the steel surface, leading to a more stable and stronger adsorption.

• Barrier Formation: The adsorbed [BMPB] molecules form a protective film on the metal surface, which acts as a physical barrier, isolating the metal from the corrosive environment and hindering both the anodic dissolution of the metal and the cathodic hydrogen evolution reaction.

This adsorption typically follows the Langmuir adsorption isotherm, which suggests the formation of a monolayer of the inhibitor on the metal surface.[2][3][4][5][6]

Data Presentation

The following tables summarize typical quantitative data for the performance of pyridinium-based ionic liquids, including 1-Butyl-3-methylpyridinium Bromide, as corrosion inhibitors for mild steel in 1M HCl.

Table 1: Potentiodynamic Polarization Data

Inhibitor Concentration (mM)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (icorr) (µA/cm²)	Anodic Tafel Slope (βa) (mV/dec)	Cathodic Tafel Slope (βc) (mV/dec)	Inhibition Efficiency (IE%)
Blank (1M HCl)	-475	1050	75	125	-
0.1	-468	210	72	120	80.0
0.5	-462	95	70	118	90.9
1.0	-455	52	68	115	95.0
5.0	-448	21	65	112	98.0

Note: Data is representative of typical performance for pyridinium-based ionic liquids in 1M HCl.[7][8][9]

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data

Inhibitor Concentration (mM)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (IE%)
Blank (1M HCl)	50	120	-
0.1	250	60	80.0
0.5	550	45	90.9
1.0	1000	30	95.0
5.0	2500	20	98.0

Note: Data is representative of typical performance for pyridinium-based ionic liquids in 1M HCl.[10][11][12][13][14][15]

Table 3: Quantum Chemical Parameters

Parameter	Value	Significance in Corrosion Inhibition
E_HOMO (Highest Occupied Molecular Orbital Energy)	-6.5 eV	Higher values indicate a greater tendency to donate electrons to the metal surface, enhancing adsorption.
E_LUMO (Lowest Unoccupied Molecular Orbital Energy)	-1.8 eV	Lower values suggest a higher ability to accept electrons from the metal surface, strengthening the inhibitor-metal bond.
ΔE (Energy Gap = E_LUMO - E_HOMO)	4.7 eV	A smaller energy gap implies higher reactivity of the inhibitor molecule, leading to better inhibition efficiency.
Dipole Moment (µ)	5.2 D	A higher dipole moment can increase the adsorption of the inhibitor on the metal surface.

Note: These are typical theoretical values for pyridinium-based inhibitors calculated using Density Functional Theory (DFT).[16][17][18]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Potentiodynamic Polarization (PDP) Measurements

Objective: To determine the corrosion current density (i_corr), corrosion potential (E_corr), and Tafel slopes (βa and βc) to evaluate the inhibition efficiency and mechanism.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode corrosion cell

• Working Electrode (WE): Mild steel coupon

• Reference Electrode (RE): Saturated Calomel Electrode (SCE)

• Counter Electrode (CE): Platinum foil or graphite rod

• Corrosive medium: 1M HCl solution

• 1-Butyl-3-methylpyridinium Bromide of varying concentrations

• Polishing papers of different grades (up to 2000 grit)

• Deionized water and ethanol for cleaning

Procedure:

• Working Electrode Preparation:

  • Mechanically polish the mild steel coupon with successively finer grades of emery paper.

  • Degrease the polished coupon with ethanol and rinse with deionized water.

  • Dry the coupon in a stream of warm air.

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode.

  • Fill the cell with the test solution (1M HCl with or without the inhibitor).

• Measurement:

  • Immerse the electrodes in the test solution and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

  • Perform the potentiodynamic polarization scan by sweeping the potential from approximately -250 mV to +250 mV with respect to the OCP at a scan rate of 1 mV/s.[19]

  • Record the resulting current.

• Data Analysis:

  • Plot the potential versus the logarithm of the current density (Tafel plot).

  • Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential to determine the corrosion current density (i_corr).[7]

  • Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(i_corr(blank) - i_corr(inhibitor)) / i_corr(blank)] * 100 where i_corr(blank) and i_corr(inhibitor) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the kinetics of the electrode processes and the surface properties by measuring the charge transfer resistance (R_ct) and double-layer capacitance (C_dl).

Materials and Equipment:

• Same as for PDP measurements, with the addition of a frequency response analyzer (often integrated into modern potentiostats).

Procedure:

• Electrode and Cell Setup:

  • Prepare the working electrode and set up the electrochemical cell as described in the PDP protocol.

• Measurement:

  • Immerse the electrodes and allow the OCP to stabilize.

  • Apply a small amplitude AC voltage signal (typically 10 mV) over a frequency range from 100 kHz to 10 mHz.[20]

  • Record the impedance response.

• Data Analysis:

  • Plot the impedance data as a Nyquist plot (Z_imaginary vs. Z_real). The plot for corrosion processes often shows a depressed semicircle.

  • Model the impedance data using an appropriate equivalent electrical circuit to obtain the values for charge transfer resistance (R_ct) and double-layer capacitance (C_dl).

  • Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(R_ct(inhibitor) - R_ct(blank)) / R_ct(inhibitor)] * 100 where R_ct(blank) and R_ct(inhibitor) are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Protocol 3: Quantum Chemical Calculations

Objective: To correlate the molecular structure of 1-Butyl-3-methylpyridinium Bromide with its corrosion inhibition efficiency using theoretical calculations.

Software:

• Gaussian, Spartan, or other quantum chemistry software packages.

Procedure:

• Molecular Modeling:

  • Construct the 3D structure of the 1-Butyl-3-methylpyridinium cation.

• Geometry Optimization:

  • Optimize the molecular geometry using Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d,p)).

• Calculation of Quantum Chemical Parameters:

  • From the optimized structure, calculate key electronic parameters such as:

    • Energy of the Highest Occupied Molecular Orbital (E_HOMO)

    • Energy of the Lowest Unoccupied Molecular Orbital (E_LUMO)

    • Energy gap (ΔE = E_LUMO - E_HOMO)

    • Dipole moment (µ)

• Analysis:

  • Correlate the calculated parameters with the experimentally determined inhibition efficiencies. For instance, a higher E_HOMO, lower E_LUMO, and smaller ΔE are generally associated with better inhibition performance.[16][17][18]

Visualizations

Experimental workflow for evaluating corrosion inhibitors.

References

• 1. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Effectiveness of Some Novel Ionic Liquids on Mild Steel Corrosion Protection in Acidic Environment: Experimental and Theoretical Inspections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Electrochemical measurements for the corrosion inhibition of mild steel in 1 M hydrochloric acid by using an aromatic hydrazide derivative - Arabian Journal of Chemistry [arabjchem.org]
• 14. ijiset.com [ijiset.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. chemrevlett.com [chemrevlett.com]
• 19. heronjournal.nl [heronjournal.nl]
• 20. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing yield and purity of 1-Butyl-3-methylpyridinium Bromide synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the yield and purity of 1-Butyl-3-methylpyridinium Bromide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 1-Butyl-3-methylpyridinium Bromide?

A1: The synthesis is typically a quaternization reaction where 3-methylpyridine (also known as 3-picoline) reacts with 1-bromobutane. The nitrogen atom of the pyridine ring acts as a nucleophile, attacking the electrophilic carbon of the 1-bromobutane, leading to the formation of the 1-Butyl-3-methylpyridinium cation and a bromide anion.

Q2: What are the critical parameters influencing the yield and purity of the product?

A2: The key parameters that significantly impact the yield and purity include reaction temperature, reaction time, molar ratio of reactants, choice of solvent (or lack thereof), and the purity of the starting materials.[1] Overheating can lead to side reactions and discoloration of the product.[2]

Q3: What are common impurities in 1-Butyl-3-methylpyridinium Bromide synthesis?

A3: Common impurities include unreacted starting materials (3-methylpyridine and 1-bromobutane), byproducts from side reactions (such as butenes and 3-methylpyridine hydrobromide if secondary butyl bromide is present as an impurity), and residual solvents used during synthesis or workup.[2] Halide impurities can also be present.

Q4: How can I confirm the purity of my synthesized 1-Butyl-3-methylpyridinium Bromide?

A4: The purity of the final product can be assessed using various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) to confirm the structure and identify impurities, and High-Performance Liquid Chromatography (HPLC) for quantitative purity analysis. A silver nitrate test can be used to check for residual bromide impurities if an anion exchange has been performed.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	- Increase reaction time or temperature moderately. Be cautious as excessive heat can cause degradation. - Ensure proper mixing throughout the reaction.
Suboptimal molar ratio of reactants.	- Use a slight excess of the alkylating agent (1-bromobutane). A molar ratio of 1:1.1 to 1:1.3 (3-methylpyridine:1-bromobutane) is often effective.
Impure starting materials.	- Use freshly distilled 3-methylpyridine and high-purity 1-bromobutane.
Loss of product during workup.	- Ensure efficient extraction and minimize transfers between vessels. If recrystallizing, ensure the solvent is appropriate to avoid significant product loss.
Product is Colored (Yellow to Brown)	Overheating during the reaction.	- Maintain a consistent and moderate reaction temperature. Dropwise addition of the alkylating agent can help control the exothermic reaction.[2]
Impurities in starting materials.	- Use high-purity, colorless starting materials.
Air oxidation.	- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Solution:	- The colored product can often be decolorized by treating a solution of the ionic liquid with activated charcoal, followed by filtration.[3]
Product Contains Residual Starting Materials	Incomplete reaction.	- As with low yield, consider extending the reaction time or moderately increasing the temperature.
Inefficient purification.	- Wash the crude product thoroughly with a solvent in which the ionic liquid is insoluble but the starting materials are soluble (e.g., diethyl ether or ethyl acetate). - Recrystallization from a suitable solvent system can also effectively remove unreacted starting materials.
Product is a Viscous Oil Instead of a Crystalline Solid	Presence of impurities.	- Impurities can lower the melting point and inhibit crystallization. Thorough purification is necessary.
Residual solvent or water.	- Dry the product under high vacuum for an extended period to remove any residual volatile components.

Experimental Protocols

Synthesis of 1-Butyl-3-methylpyridinium Bromide

This protocol is a generalized procedure based on common literature methods.

Materials:

• 3-Methylpyridine (3-picoline), freshly distilled

• 1-Bromobutane, >99% purity

• Toluene or acetonitrile (optional, as solvent)

• Diethyl ether or Ethyl acetate (for washing)

• Activated charcoal (for decolorization, if necessary)

• Deionized water

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer. Purge the apparatus with nitrogen.

• Charge the flask with 3-methylpyridine. If using a solvent, add it at this stage.

• Heat the reaction mixture to the desired temperature (e.g., 80°C).

• Add 1-bromobutane dropwise to the stirred solution over a period of time (e.g., 2-4 hours) to control the exothermic reaction.

• After the addition is complete, continue to stir the mixture at the set temperature for a specified duration (e.g., 2.5-48 hours) to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature.

• Remove any solvent and excess volatiles using a rotary evaporator.

• Wash the crude product multiple times with diethyl ether or ethyl acetate to remove unreacted starting materials. Decant the wash solvent.

• For further purification, the product can be dissolved in a minimal amount of a suitable solvent (e.g., acetonitrile) and recrystallized by the addition of an anti-solvent (e.g., ethyl acetate). Alternatively, if the product is colored, dissolve it in water, add activated charcoal, stir, and then filter. The water can then be removed under vacuum.[3]

• Dry the final product under high vacuum to obtain a white to light-yellow crystalline solid.

Data Presentation

Table 1: Reaction Parameters for 1-Alkyl-3-methylpyridinium Bromide Synthesis

Alkyl Bromide	Molar Ratio (3-Picoline:Alkyl Bromide)	Temperature (°C)	Time (h)	Solvent	Yield (%)	Reference
n-Butyl bromide	1:1.07	80	4.5	None	96.5	[1]
1-Bromopentane	1:1.01	82-84	4.5	None	95	[1]
1-Bromohexane	1:1.01	87-90	5.5	None	98	[1]

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 1-Butyl-3-methylpyridinium Bromide.

Caption: Troubleshooting decision tree for optimizing synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]

Purification techniques for 1-Butyl-3-methylpyridinium Bromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 1-Butyl-3-methylpyridinium Bromide ([C4mpyr]Br).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of 1-Butyl-3-methylpyridinium Bromide.

Issue 1: The final product has a persistent yellow or brownish color.

• Possible Cause 1: Unreacted Starting Materials. Residual 3-methylpyridine or byproducts from its reactions can impart color.

• Solution 1: Solvent Washing. Wash the crude product repeatedly with a solvent in which the ionic liquid has low solubility, such as ethyl acetate. This can be effective at removing less polar impurities.

• Possible Cause 2: Thermal Degradation. Overheating during synthesis or drying can lead to the formation of colored degradation products.

• Solution 2: Activated Carbon Treatment. Treatment with activated charcoal is a common method for removing colored impurities from ionic liquids.[1] The high surface area of activated carbon allows it to adsorb conjugated molecules that often cause coloration.[1]

• Possible Cause 3: Trace Impurities with High Molar Extinction Coefficients. Even minuscule amounts of certain impurities can result in significant coloration.

• Solution 3: Recrystallization. If the product is a solid at or near room temperature, recrystallization can be a highly effective purification method.

Issue 2: The purified ionic liquid has a low melting point or is a viscous oil instead of a solid.

• Possible Cause 1: Presence of Water. Ionic liquids, particularly those with halide anions, can be hygroscopic and absorb moisture from the atmosphere, leading to a depression of the melting point.

• Solution 1: Rigorous Drying. Dry the ionic liquid under high vacuum at an elevated temperature (e.g., 60-80 °C) for an extended period (24-48 hours). The use of a desiccant like phosphorus pentoxide (P₂O₅) in the drying apparatus can further enhance water removal.

• Possible Cause 2: Residual Solvents. Incomplete removal of solvents used during synthesis or washing (e.g., acetonitrile, ethyl acetate) will lower the melting point.

• Solution 2: Vacuum Drying. Ensure sufficient time under high vacuum to remove all volatile organic compounds. Gentle heating can aid in the removal of higher-boiling point solvents.

• Possible Cause 3: Presence of Unreacted Starting Materials. Excess 1-bromobutane or 3-methylpyridine can act as an impurity that lowers the melting point.

• Solution 3: Recrystallization. This technique is excellent for separating the desired solid product from liquid or more soluble impurities.

Issue 3: NMR spectrum shows unexpected peaks.

• Possible Cause 1: Unreacted 3-methylpyridine or 1-bromobutane.

• Identification: Compare the spectrum to reference spectra of the starting materials. 3-methylpyridine will show characteristic aromatic proton signals and a methyl singlet. 1-bromobutane will exhibit aliphatic signals corresponding to the butyl chain.

• Solution: Purify the product by washing with ethyl acetate or by recrystallization.

• Possible Cause 2: Residual Solvents.

• Identification: Common solvent peaks are well-documented in NMR literature. For example, ethyl acetate will show a quartet, a singlet, and a triplet. Acetonitrile will appear as a singlet.

• Solution: Dry the sample under high vacuum for an extended period.

• Possible Cause 3: Side-reaction Products. Although less common in this specific synthesis, side reactions can occur, leading to other N-alkylated or pyridinium-derived species.

• Solution: Purification by recrystallization or column chromatography may be necessary to isolate the desired product.

Frequently Asked Questions (FAQs)

Q1: What is a standard procedure for synthesizing and purifying 1-Butyl-3-methylpyridinium Bromide?

A1: A general method involves the quaternization of 3-methylpyridine with 1-bromobutane. The crude product is then purified by washing with a suitable solvent like ethyl acetate to remove unreacted starting materials, followed by drying under high vacuum to remove residual solvents and water. For higher purity, recrystallization can be performed.

Q2: How can I effectively remove color from my 1-Butyl-3-methylpyridinium Bromide sample?

A2: Activated carbon treatment is a widely used and effective method for decolorizing ionic liquids.[1] The general procedure involves dissolving the colored ionic liquid in a suitable solvent, adding a small amount of activated carbon, stirring the mixture, and then removing the carbon by filtration.

Q3: What are the best methods for drying 1-Butyl-3-methylpyridinium Bromide?

A3: Due to its hygroscopic nature, rigorous drying is crucial. The most common and effective method is drying under high vacuum at an elevated temperature (e.g., 70-90°C) for a prolonged period (24-48 hours). Using a drying agent like P₂O₅ in the vacuum oven can improve water removal.

Q4: How can I confirm the purity of my synthesized 1-Butyl-3-methylpyridinium Bromide?

A4: The purity of 1-Butyl-3-methylpyridinium Bromide can be assessed using several analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is one of the most powerful tools to confirm the structure and identify impurities. The absence of signals from starting materials and solvents indicates a high degree of purity. Other techniques like elemental analysis and chromatography can also be employed.

Data Presentation

Table 1: Comparison of Drying Methods for Ionic Liquids

Drying Method	Typical Conditions	Final Water Content	Advantages	Disadvantages
Vacuum Drying	70-90°C, <1 mbar, 24-48 h	<100 ppm	Effective for removing water and volatile solvents.	Can be time-consuming.
Molecular Sieves	Room temperature, 24 h	100-500 ppm	Simple to implement.	May not be as effective as vacuum drying for achieving very low water content; potential for contamination from the sieves.
Inert Gas Sparging	70°C, bubbling with dry N₂ or Ar	<50 ppm	Can achieve very low water content.	Requires a continuous supply of high-purity inert gas.

Note: The final water content can vary depending on the specific ionic liquid and the initial water content.

Experimental Protocols

Protocol 1: Purification of 1-Butyl-3-methylpyridinium Bromide by Solvent Washing

• Place the crude 1-Butyl-3-methylpyridinium Bromide in a round-bottom flask.

• Add ethyl acetate to the flask (approximately 3-5 mL per gram of ionic liquid).

• Stir the mixture vigorously at room temperature for 30 minutes.

• Allow the phases to separate. The ionic liquid should form a separate layer or a solid precipitate.

• Decant the ethyl acetate layer, which contains unreacted starting materials and non-polar impurities.

• Repeat the washing process (steps 2-5) two more times with fresh ethyl acetate.

• After the final wash, place the ionic liquid under high vacuum to remove any residual ethyl acetate.

Protocol 2: Decolorization of 1-Butyl-3-methylpyridinium Bromide using Activated Carbon

• Dissolve the colored 1-Butyl-3-methylpyridinium Bromide in a minimal amount of a suitable solvent (e.g., acetonitrile or a short-chain alcohol).

• Add a small amount of activated carbon (typically 1-2% by weight of the ionic liquid).

• Stir the mixture at room temperature for 1-2 hours. The solution should become noticeably less colored.

• Filter the mixture through a pad of Celite® or a fine porosity filter paper to remove the activated carbon.

• Remove the solvent from the filtrate under reduced pressure to obtain the decolorized ionic liquid.

• Dry the purified ionic liquid under high vacuum.

Mandatory Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 1-Butyl-3-methylpyridinium Bromide

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the removal of water and other common impurities from 1-Butyl-3-methylpyridinium Bromide ([C4C1py][Br]).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized 1-Butyl-3-methylpyridinium Bromide?

A1: The most common impurities are residual water, unreacted starting materials such as 3-methylpyridine and 1-bromobutane, and colored organic byproducts formed during synthesis.[1][2] Water can be absorbed from the atmosphere due to the hygroscopic nature of many ionic liquids.[3][4]

Q2: How can I determine the water content in my ionic liquid sample?

A2: The most reliable and widely used method for determining the water content in ionic liquids is the Karl Fischer (KF) titration.[5][6] This technique is highly selective for water and can provide accurate measurements even at trace levels.[7][8] Both volumetric and coulometric KF titration methods are suitable.[6][9]

Q3: What is the simplest method to remove volatile impurities and water?

A3: For removing volatile impurities and significant amounts of water, drying under high vacuum at an elevated temperature is a common and effective method.[10][11] This process takes advantage of the negligible vapor pressure of the ionic liquid, allowing volatile contaminants to be evaporated off.[1]

Q4: How can I remove colored impurities from my 1-Butyl-3-methylpyridinium Bromide?

A4: Colored impurities, which are typically organic byproducts, can often be removed by treating the ionic liquid with activated carbon.[12][13][14] The ionic liquid is typically dissolved in a suitable solvent like water or a short-chain alcohol to reduce its viscosity, stirred with activated carbon, and then filtered.[14][15]

Q5: Is it possible to purify the ionic liquid using solvent extraction?

A5: Yes, liquid-liquid extraction is an effective method for removing impurities.[16] Unreacted starting materials and certain nonpolar byproducts can be removed by washing the ionic liquid with solvents like diethyl ether or ethyl acetate, in which the ionic liquid has low solubility.[2][14]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Ionic liquid appears colored (e.g., yellow or brown) after synthesis.	Formation of organic byproducts during the reaction.	1. Dissolve the ionic liquid in deionized water. 2. Add activated charcoal (approx. 1-2% by weight) and stir the mixture at room temperature or slightly elevated temperature (e.g., 60-70°C) for several hours.[15] 3. Filter the mixture through Celite or a fine filter paper to remove the charcoal.[17] 4. Remove the water under vacuum.[15]
Presence of unreacted starting materials (e.g., 3-methylpyridine, 1-bromobutane).	Incomplete reaction or improper initial stoichiometry.	1. Wash the crude ionic liquid product repeatedly with a non-polar organic solvent such as diethyl ether or ethyl acetate.[2][14] The ionic liquid is typically immiscible with these solvents, which will dissolve the unreacted precursors. 2. Separate the ionic liquid phase and dry under vacuum to remove any residual solvent.
High water content confirmed by Karl Fischer titration.	Absorption of atmospheric moisture (hygroscopicity) or use of wet solvents during synthesis/workup.	1. Dry the ionic liquid under high vacuum at an elevated temperature (e.g., 70-100°C) for an extended period (12-48 hours).[10][15][18] 2. For extremely low water content, consider using molecular sieves, although vacuum drying is often more effective for certain ionic liquids.[3]
Ionic liquid solidifies or becomes highly viscous at room temperature.	The melting point of pure 1-Butyl-3-methylpyridinium Bromide is near room temperature. Impurities can also affect the melting point.	1. Ensure the product is of high purity, as impurities can suppress the melting point. Follow purification steps for color and reactant removal. 2. Gently warm the sample to work with it in its liquid state. Store in a desiccator to prevent water absorption, which can also affect physical properties.
Product yield is low after purification.	Loss of product during solvent washing steps or transfers.	1. When washing with organic solvents, ensure minimal dissolution of the ionic liquid. If some solubility is observed, reduce the volume of solvent used per wash or perform the washing at a lower temperature. 2. To recover product trapped in sorbent materials like activated charcoal, rinse the sorbent with a small amount of the solvent used for dissolution (e.g., water) and combine the filtrate with the main product before solvent removal.[13]

Experimental Protocols

Protocol 1: Purification using Activated Carbon

• Dissolution: Dissolve the crude 1-Butyl-3-methylpyridinium Bromide in deionized water to create a solution of approximately 50% w/w.

• Treatment: Add activated charcoal (1-2% of the ionic liquid mass) to the solution.[15]

• Stirring: Stir the mixture vigorously for 12-24 hours at a temperature between room temperature and 70°C.[15]

• Filtration: Filter the mixture through a pad of Celite or a fine porosity filter to completely remove the activated carbon particles. The resulting filtrate should be colorless.[15][17]

• Drying: Remove the water from the filtrate using a rotary evaporator followed by drying under high vacuum at 70-80°C for at least 24 hours to yield the purified ionic liquid.[15]

Protocol 2: Water Removal by Vacuum Drying

• Setup: Place the ionic liquid in a Schlenk flask or a similar round-bottom flask suitable for vacuum applications.

• Heating: Heat the flask in an oil bath to a temperature between 70°C and 100°C.[10][18] Temperatures should be kept below the decomposition temperature of the ionic liquid.

• Vacuum Application: Connect the flask to a high-vacuum line (pressure <1 mbar).

• Drying: Maintain the temperature and vacuum for 24-48 hours.[15] The required time will depend on the initial water content and the volume of the sample.

• Verification: After drying, allow the sample to cool to room temperature under vacuum or in a desiccator. The final water content can be verified using Karl Fischer titration.[5]

Quantitative Data Summary

The effectiveness of drying methods can vary based on the specific ionic liquid and the conditions used. The table below presents representative data for drying imidazolium-based ionic liquids, which can serve as a useful reference.

Ionic Liquid	Drying Method	Temperature (°C)	Pressure	Duration (h)	Initial Water Content (ppm)	Final Water Content (ppm)
[Emim][Im]	Vacuum	Ambient	1.5 Torr	72	10,000	~100
[Emim][BF4]	Vacuum	Ambient	1.5 Torr	72	10,000	~500
[Emim][EtSO4]	Vacuum	Ambient	1.5 Torr	72	10,000	~2000
[Emim][Im]	Molecular Sieves (3Å)	Ambient	N/A	72	10,000	~300
[Emim][BF4]	Molecular Sieves (3Å)	Ambient	N/A	72	10,000	~1000

Data adapted from a study on [Emim]+ based ionic liquids.[3] The trend shows that vacuum drying can be more effective than molecular sieves for certain ionic liquids. The efficiency of water removal is also highly dependent on the nature of the anion.

Process Visualizations

Caption: General workflow for the purification of 1-Butyl-3-methylpyridinium Bromide.

Caption: Troubleshooting decision tree for common purification issues.

References

• 1. WO2004080974A1 - A purification method of ionic liquids to obtain their high purity - Google Patents [patents.google.com]
• 2. Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 4. 1-Butyl-3-methylimidazolium bromide | 85100-77-2 [chemicalbook.com]
• 5. hiyka.com [hiyka.com]
• 6. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 7. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 8. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 9. researchgate.net [researchgate.net]
• 10. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 11. mdpi.com [mdpi.com]
• 12. Adsorption of ionic liquids from aqueous effluents by activated carbon: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 16. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. rsc.org [rsc.org]

Troubleshooting guide for reactions in 1-Butyl-3-methylpyridinium Bromide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-Butyl-3-methylpyridinium Bromide in their chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is 1-Butyl-3-methylpyridinium Bromide and why is it used as a solvent?

A1: 1-Butyl-3-methylpyridinium Bromide, often abbreviated as [BMPy]Br, is a type of ionic liquid. Ionic liquids are salts that are liquid at or near room temperature. [BMPy]Br is valued in "green chemistry" because of its low volatility, thermal stability, and its ability to dissolve a wide range of organic and inorganic compounds, often replacing traditional, more hazardous organic solvents.[1]

Q2: What are the key safety precautions to take when handling 1-Butyl-3-methylpyridinium Bromide?

A2: While considered a "greener" alternative, [BMPy]Br is still a chemical and requires careful handling. It may be harmful if swallowed, cause skin irritation, and serious eye irritation.[2] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3] Work in a well-ventilated area or a fume hood. In case of skin contact, wash immediately with plenty of water. If it comes into contact with your eyes, rinse cautiously with water for several minutes.[3]

Q3: Is 1-Butyl-3-methylpyridinium Bromide soluble in water?

A3: Yes, 1-Butyl-3-methylpyridinium Bromide is highly soluble in polar solvents like water. This property is often utilized in the work-up procedure for reactions, where the product can be separated by extraction.

Q4: Can I recycle and reuse 1-Butyl-3-methylpyridinium Bromide after a reaction?

A4: Yes, one of the significant advantages of using [BMPy]Br is its potential for recycling and reuse.[4] After product extraction, the ionic liquid can often be recovered by removing any residual solvent under vacuum and then purified if necessary for subsequent reactions.

Troubleshooting Guide

Issue 1: Poor or Incomplete Reactant Solubility

• Question: My starting materials are not dissolving completely in the 1-Butyl-3-methylpyridinium Bromide. What can I do?

• Answer:

  • Increase Temperature: Gently heating the mixture can often improve the solubility of reactants in the ionic liquid. Ensure the temperature is compatible with the stability of your reactants and the reaction conditions.

  • Co-solvent Addition: Adding a small amount of a co-solvent in which your reactants are soluble can be effective. However, be aware that this may alter the properties of the ionic liquid and could affect the reaction outcome.

  • Stirring/Agitation: Ensure vigorous and continuous stirring to enhance the dissolution of solid reactants.

  • Particle Size Reduction: If one of your reactants is a solid, grinding it to a finer powder will increase the surface area and can improve the rate of dissolution.

Issue 2: Slow or Stalled Reaction

• Question: The reaction is proceeding very slowly or has stopped before completion. How can I increase the reaction rate?

• Answer:

  • Temperature Increase: As with solubility, increasing the reaction temperature can significantly accelerate the reaction rate. Monitor the reaction closely to avoid side product formation at higher temperatures.

  • Catalyst Check: If you are using a catalyst, ensure it is active and has been added in the correct amount. Some catalysts may degrade or be poisoned by impurities.

  • Microwave Irradiation: The use of microwave irradiation has been shown to dramatically enhance reaction rates in ionic liquids for certain reactions, such as the Heck cross-coupling.[5]

  • Purity of Ionic Liquid: Impurities in the [BMPy]Br, such as water or residual reactants from previous uses, can interfere with the reaction. Ensure your ionic liquid is of high purity for optimal performance.

Issue 3: Difficulty in Product Extraction

• Question: I am having trouble separating my product from the 1-Butyl-3-methylpyridinium Bromide after the reaction. What extraction methods can I use?

• Answer:

  • Solvent Extraction with a Non-polar Solvent: If your product is non-polar, you can add water to dissolve the [BMPy]Br and then extract your product with a suitable non-polar organic solvent like diethyl ether or ethyl acetate. The ionic liquid will remain in the aqueous phase.

  • Solvent Extraction with Water: For reactions where the product is a solid and insoluble in water, quenching the reaction by adding water can precipitate the product, which can then be isolated by filtration.[4][6]

  • Distillation/Sublimation: If your product is volatile and thermally stable, you may be able to separate it from the non-volatile ionic liquid by distillation or sublimation under reduced pressure.

  • Supercritical Fluid Extraction: For more challenging separations, supercritical carbon dioxide can be used to extract organic compounds from ionic liquids.

Issue 4: Discoloration of the Ionic Liquid

• Question: The 1-Butyl-3-methylpyridinium Bromide has developed a color after the reaction. Is this a problem and can it be purified?

• Answer:

  • Cause of Discoloration: Discoloration can indicate the formation of colored byproducts or the degradation of the ionic liquid, which might occur at elevated temperatures or in the presence of certain reagents.

  • Impact on Reuse: The presence of colored impurities may affect the performance of the recycled ionic liquid in subsequent reactions.

  • Purification: To decolorize the ionic liquid, you can try washing it with an appropriate organic solvent, followed by treatment with activated charcoal. Afterwards, the charcoal should be filtered off, and the ionic liquid dried under vacuum.

Data Presentation

Physical and Chemical Properties of 1-Butyl-3-methylpyridinium Bromide

Property	Value	Reference
CAS Number	26576-85-2	[1]
Molecular Formula	C₁₀H₁₆BrN	[1][2]
Molecular Weight	230.15 g/mol	[1]
Appearance	White to light yellow crystalline powder	[1]
Melting Point	80 - 86 °C	[1]
Purity	≥ 98% (HPLC)	[1]

Experimental Protocols

Regioselective Bromination of Aniline

This protocol is based on the efficient and regioselective bromination of anilines using 1-Butyl-3-methylpyridinium tribromide ([BMPy]Br₃) as both the reagent and solvent.[4][6]

Methodology:

• Preparation of the Brominating Agent: In a fume hood, molecular bromine is added dropwise to 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br) with stirring in an ice bath to form the deep red ionic liquid, 1-Butyl-3-methylpyridinium tribromide ([BMPy]Br₃).

• Reaction: The aniline substrate is added directly to the [BMPy]Br₃ at room temperature with stirring. The reaction is typically rapid.

• Work-up: The reaction is quenched by the addition of water. This causes the brominated product to precipitate as a solid or oil.

• Isolation: The product is separated by filtration or extraction with a suitable solvent. The product is then washed with water and dried.

• Ionic Liquid Recycling: The aqueous filtrate containing the spent [BMPy]Br can be concentrated under reduced pressure to recover the ionic liquid for reuse.[4]

Heck Cross-Coupling Reaction

This protocol describes a palladium-catalyzed Heck reaction between an aryl halide and an alkene in 1-Butyl-3-methylimidazolium Bromide (a closely related ionic liquid, demonstrating the general principle). The use of microwave irradiation can significantly accelerate the reaction.[5]

Methodology:

• Reaction Setup: In a microwave-safe reaction vessel, combine the aryl halide, the alkene, a palladium catalyst (e.g., 5 mol% Pd(OAc)₂), and a base (e.g., triethylamine) in 1-Butyl-3-methylpyridinium Bromide.

• Reaction: The vessel is sealed and subjected to microwave irradiation at a set temperature until the reaction is complete (monitoring by TLC or GC). Reactions can be complete in a matter of minutes.[5]

• Work-up: After cooling, the reaction mixture is transferred to a separatory funnel. Water and a non-polar organic solvent (e.g., diethyl ether) are added.

• Isolation: The product is extracted into the organic layer. The layers are separated, and the organic layer is washed with water, dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product can be further purified by column chromatography or recrystallization.

• Ionic Liquid Recycling: The aqueous layer containing the ionic liquid can be washed with fresh organic solvent to remove any remaining product and then concentrated under vacuum to recover the [BMPy]Br for reuse.

Mandatory Visualization

Caption: General experimental workflow for a reaction in 1-Butyl-3-methylpyridinium Bromide.

Caption: Troubleshooting decision-making process for reactions in [BMPy]Br.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. iolitec.de [iolitec.de]
• 4. researchgate.net [researchgate.net]
• 5. vjs.ac.vn [vjs.ac.vn]
• 6. Efficient, rapid, and regioselective bromination of anilines and phenols with 1-butyl-3-methylpyridinium tribromide as a new reagent/solvent under mild conditions | CSIR-NCL Library, Pune [library.ncl.res.in]

Effect of temperature on 1-Butyl-3-methylpyridinium Bromide stability and performance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the effect of temperature on the stability and performance of 1-Butyl-3-methylpyridinium Bromide. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of temperature on the stability of 1-Butyl-3-methylpyridinium Bromide?

A1: 1-Butyl-3-methylpyridinium Bromide, like other pyridinium-based ionic liquids, possesses good thermal stability.[1] However, prolonged exposure to elevated temperatures can lead to thermal decomposition. The stability is influenced by the purity of the ionic liquid, with impurities often lowering the decomposition temperature. For 1-alkylpyridinium bromides, decomposition generally begins to occur in the range of 233 to 287°C.[2]

Q2: How does temperature affect the viscosity of 1-Butyl-3-methylpyridinium Bromide?

Q3: What is the expected impact of temperature on the conductivity of 1-Butyl-3-methylpyridinium Bromide?

A3: The ionic conductivity of 1-Butyl-3-methylpyridinium Bromide is expected to increase with a rise in temperature. This is due to the decrease in viscosity and the corresponding increase in ion mobility. This property is particularly relevant for its use as an electrolyte in batteries and supercapacitors.[3]

Q4: Can I use 1-Butyl-3-methylpyridinium Bromide at high temperatures for extended periods?

A4: Caution should be exercised when using this ionic liquid at high temperatures for extended durations, even below its decomposition temperature. Slow degradation can still occur, potentially leading to the formation of impurities that can affect the performance and outcome of your experiment. It is advisable to work under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation at elevated temperatures.

Q5: Are there any visual indicators of thermal degradation?

A5: A common sign of thermal degradation in ionic liquids is a change in color, often turning yellow or brown. This discoloration indicates the formation of degradation byproducts. If you observe a color change in your 1-Butyl-3-methylpyridinium Bromide upon heating, it is a strong indication that its chemical integrity has been compromised.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results at Elevated Temperatures

• Symptom: You are observing variability in reaction rates, product yields, or electrochemical performance when conducting experiments at elevated temperatures.

• Possible Cause: The ionic liquid may be undergoing partial thermal decomposition, leading to the formation of impurities that can interfere with your experiment.

• Troubleshooting Steps:

  • Verify Thermal Stability: Check the temperature of your experiment against the known decomposition temperature of 1-Butyl-3-methylpyridinium Bromide.

  • Purity Analysis: If possible, analyze the purity of the ionic liquid before and after your experiment using techniques like NMR or mass spectrometry to detect any degradation products.

  • Reduce Temperature: If feasible for your application, lower the operating temperature to minimize thermal stress on the ionic liquid.

  • Use Inert Atmosphere: Conduct your experiments under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation, which can be accelerated at higher temperatures.

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 2: Increased Viscosity and Reduced Performance Over Time

• Symptom: You notice that the ionic liquid has become more viscous and its performance (e.g., as a solvent or electrolyte) has diminished after several heating and cooling cycles.

• Possible Cause: The ionic liquid may have absorbed moisture from the atmosphere, or it may have undergone some level of polymerization or degradation.

• Troubleshooting Steps:

  • Moisture Analysis: Use Karl Fischer titration to determine the water content of the ionic liquid.

  • Drying Procedure: If the water content is high, dry the ionic liquid under vacuum at a moderate temperature (e.g., 60-80 °C) for several hours.

  • Storage: Store the ionic liquid in a desiccator or under an inert atmosphere to prevent future moisture absorption.

  • Purity Check: If drying does not resolve the issue, consider the possibility of chemical degradation and analyze the purity of the ionic liquid.

Caption: Troubleshooting workflow for increased viscosity and reduced performance.

Data Presentation

Thermal Stability of 1-Alkylpyridinium Bromides

The following table summarizes the decomposition temperatures for a series of 1-alkylpyridinium bromides. This data provides an indication of the expected thermal stability of 1-Butyl-3-methylpyridinium Bromide.

Cation Alkyl Chain Length	Decomposition Temperature (°C)[2]
Ethyl (C2)	245
Butyl (C4)	233
Hexyl (C6)	248
Octyl (C8)	265
Decyl (C10)	287
Dodecyl (C12)	280
Hexadecyl (C16)	275

Experimental Protocols

Thermogravimetric Analysis (TGA) for Thermal Stability

This protocol is a general procedure for determining the thermal decomposition temperature of an ionic liquid.

• Instrument Calibration: Calibrate the thermogravimetric analyzer for temperature and mass according to the manufacturer's instructions.

• Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of 1-Butyl-3-methylpyridinium Bromide into a clean TGA crucible (e.g., alumina or platinum).

• Experimental Conditions:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to provide an inert atmosphere.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis:

  • Record the mass of the sample as a function of temperature.

  • The onset decomposition temperature is typically determined as the temperature at which a significant mass loss begins, often calculated from the intersection of the baseline and the tangent of the decomposition curve.

References

• 1. Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]

Technical Support Center: Catalyst Deactivation and Regeneration in 1-Butyl-3-methylpyridinium Bromide ([Bmim]Br)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues related to catalyst deactivation and regeneration when using the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([Bmim]Br) as a reaction medium.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of catalyst deactivation in [Bmim]Br?

A1: The primary indicators of catalyst deactivation include:

• A noticeable decrease in reaction rate or a complete stall of the reaction.

• A reduction in product yield and/or selectivity.

• The necessity for harsher reaction conditions (e.g., higher temperature or pressure) to achieve the desired conversion.

• Visible changes in the reaction mixture, such as the formation of precipitates (e.g., "palladium black" in the case of palladium catalysts) or a change in color.

Q2: What are the likely causes of my catalyst deactivating in [Bmim]Br?

A2: Catalyst deactivation in ionic liquids like [Bmim]Br can occur through several mechanisms, broadly categorized as:

• Poisoning: Strong chemisorption of impurities from the reactants, the ionic liquid itself, or side products onto the active sites of the catalyst. Halide ions, such as the bromide from [Bmim]Br, can sometimes act as catalyst poisons for certain transition metal catalysts.

• Coking/Fouling: The deposition of carbonaceous materials (coke) or polymeric byproducts on the catalyst surface, blocking active sites. This is more common in reactions involving organic substrates at elevated temperatures.

• Thermal Degradation/Sintering: At high temperatures, metal catalyst nanoparticles can agglomerate into larger, less active particles. This process, known as sintering, reduces the active surface area of the catalyst.

• Leaching: The dissolution of the active metal component of a heterogeneous catalyst into the ionic liquid phase. This is a concern when the catalyst is not adequately supported or when the ionic liquid has a strong solvating power for the metal species.

• Chemical Transformation: The active catalytic species may undergo a chemical change to a less active or inactive form. For instance, a Pd(0) catalyst might be oxidized to a less active Pd(II) species, or a Pd(II) precatalyst may be reduced to inactive Pd(0) nanoparticles.

Q3: Can the 1-Butyl-3-methylpyridinium Bromide itself contribute to catalyst deactivation?

A3: While ionic liquids are often considered inert solvents, they can participate in the reaction or affect the catalyst's stability. The bromide anion in [Bmim]Br can potentially coordinate to the metal center of a catalyst, which may alter its activity or contribute to deactivation. Furthermore, impurities within the ionic liquid, such as residual starting materials from its synthesis, can act as catalyst poisons. The thermal stability of the ionic liquid itself is also a factor; at elevated temperatures, decomposition products of [Bmim]Br could deactivate the catalyst.

Q4: How can I regenerate my deactivated catalyst in [Bmim]Br?

A4: The appropriate regeneration method depends on the cause of deactivation:

• For Coking/Fouling: A common method is to wash the catalyst with a suitable solvent to remove adsorbed species. In more severe cases, calcination (heating in the presence of air or an inert gas) can be used to burn off carbonaceous deposits. However, care must be taken as high temperatures can lead to sintering.

• For Poisoning: If the poison is weakly adsorbed, washing the catalyst may be effective. For strongly bound poisons, a chemical treatment might be necessary to remove the poison from the active sites.

• For Leaching: If the metal has leached into the ionic liquid, it may be possible to re-deposit the metal onto the support, though this can be challenging. Preventing leaching in the first place through better catalyst design (e.g., using strongly coordinating ligands to anchor the metal) is a more effective strategy.

• For Sintering: Sintering is often irreversible. In some cases, treatment with a regenerating agent at high temperatures can redisperse the metal particles, but this is not always possible.

Q5: Is it possible to recycle the 1-Butyl-3-methylpyridinium Bromide along with the catalyst?

A5: Yes, one of the key advantages of using ionic liquids is the potential for catalyst and solvent recycling. After the reaction, the product can often be separated by extraction with a solvent in which the ionic liquid and catalyst are insoluble. The ionic liquid/catalyst phase can then be reused in subsequent reactions. However, gradual catalyst deactivation over several cycles is still possible and may require a regeneration step.

Troubleshooting Guides

Problem 1: Gradual or Rapid Decrease in Reaction Conversion

Possible Cause	Troubleshooting Steps
Catalyst Poisoning	- Analyze reactants and the ionic liquid for impurities. Consider purifying the [Bmim]Br before use. - If a specific poison is identified, try to remove it from the feedstock. - Attempt to regenerate the catalyst by washing with a coordinating solvent that can displace the poison.
Coking/Fouling	- Lower the reaction temperature if possible. - After the reaction, filter the catalyst and wash it with a solvent that can dissolve the potential coke precursors or byproducts. - For severe coking, consider a controlled calcination of the catalyst (if thermally stable).
Thermal Degradation (Sintering)	- Operate at the lowest effective temperature. - Use a catalyst support that helps to stabilize the metal nanoparticles and prevent their agglomeration.
Leaching of the Active Metal	- Use a heterogeneous catalyst with the active metal strongly anchored to the support. - Consider using a ligand that forms a stable complex with the metal and has a high affinity for the ionic liquid phase.

Problem 2: Change in Product Selectivity

Possible Cause	Troubleshooting Steps
Formation of Different Active Species	- The deactivation of the primary catalytic sites may lead to reactions occurring on secondary, less selective sites. - Characterize the catalyst after the reaction to identify any changes in its structure or oxidation state.
Changes in the Reaction Medium	- Accumulation of byproducts in the [Bmim]Br can alter the polarity and acidity of the reaction medium, affecting selectivity. - Consider purifying the ionic liquid between cycles.

Data Presentation

Table 1: Common Catalyst Deactivation Mechanisms and Potential Regeneration Strategies

Deactivation Mechanism	Description	Common Causes	Potential Regeneration Methods
Poisoning	Strong adsorption of chemical species on active sites.	Impurities in feed, side products, halide ions.	Washing, chemical treatment.
Coking/Fouling	Deposition of carbonaceous or polymeric materials.	High temperatures, unsaturated reactants/products.	Solvent washing, calcination.
Sintering	Agglomeration of metal nanoparticles.	High reaction temperatures.	Often irreversible; redispersion under harsh conditions may be possible.
Leaching	Dissolution of the active metal into the solvent.	Weak metal-support interaction, strong solvating ionic liquid.	Re-deposition (challenging); prevention is key.
Chemical Change	Change in the oxidation state or coordination of the metal center.	Reaction with reactants, products, or impurities.	Chemical treatment to restore the active state (e.g., reduction or oxidation).

Experimental Protocols

Protocol 1: General Procedure for Catalyst Recycling in [Bmim]Br

• Reaction Completion: Once the reaction is complete, cool the reaction vessel to room temperature.

• Product Extraction: Add a suitable organic solvent (e.g., diethyl ether, hexane, or ethyl acetate) that is immiscible with [Bmim]Br and in which the product is soluble.

• Phase Separation: Stir the biphasic mixture vigorously for 15-30 minutes, then allow the layers to separate. The product will be in the organic phase, while the ionic liquid and catalyst will remain in the lower phase.

• Isolation: Carefully separate the organic layer. Repeat the extraction process 2-3 times to ensure complete product removal.

• Ionic Liquid/Catalyst Recovery: The remaining ionic liquid phase containing the catalyst can be dried under vacuum to remove any residual extraction solvent.

• Reuse: The recovered ionic liquid and catalyst can be used for a subsequent reaction cycle. Monitor the activity and selectivity in each cycle to assess catalyst deactivation.

Protocol 2: Catalyst Regeneration by Washing

• Catalyst Isolation: If using a heterogeneous catalyst, separate it from the ionic liquid by filtration or decantation after the reaction.

• Solvent Wash: Wash the isolated catalyst with a suitable solvent. For removing non-polar organic foulants, a non-polar solvent like hexane can be used. For more polar impurities, a polar solvent like ethanol or acetone may be effective.

• Drying: After washing, dry the catalyst under vacuum to remove the solvent completely.

• Re-introduction: Reintroduce the regenerated catalyst into fresh or recycled [Bmim]Br for the next reaction.

Mandatory Visualization

Caption: A troubleshooting workflow for diagnosing catalyst deactivation.

Caption: A workflow for the regeneration of a deactivated catalyst.

Technical Support Center: Managing Viscosity of 1-Butyl-3-methylpyridinium Bromide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 1-Butyl-3-methylpyridinium Bromide ([BMPB]). The following sections address common challenges related to the viscosity of this ionic liquid in experimental applications.

Frequently Asked Questions (FAQs)

Q1: Why is my 1-Butyl-3-methylpyridinium Bromide solution so viscous?

A1: Ionic liquids, including [BMPB], inherently exhibit higher viscosity compared to conventional molecular solvents. This is due to strong intermolecular forces, such as van der Waals and coulombic interactions between the constituent ions. The viscosity is influenced by factors including temperature, water content, and the presence of solutes.

Q2: How does temperature affect the viscosity of [BMPB]?

Q3: Can I reduce the viscosity of [BMPB] by adding a solvent?

A3: Yes, adding a co-solvent is an effective method for reducing the viscosity of [BMPB]. The addition of polar solvents like water, ethanol, or acetonitrile can significantly decrease viscosity by disrupting the ionic interactions. However, the choice of solvent should be carefully considered based on its compatibility with your experimental system and potential impact on the reaction or process. The conductivity of [BMIm][Br] in various co-solvents suggests that water and ethanol are effective in enhancing ion mobility, which is related to reduced viscosity.[1]

Q4: Are there any safety concerns associated with heating [BMPB]?

A4: While [BMPB] has a high thermal stability, it is crucial to consult the material safety data sheet (MSDS) for specific decomposition temperatures and handling precautions. Adequate ventilation and the use of appropriate personal protective equipment are always recommended when heating chemicals.

Q5: How does the viscosity of [BMPB] impact its use in drug delivery systems?

A5: In drug delivery applications, the viscosity of [BMPB] can influence drug release kinetics, syringeability, and injectability.[2] A higher viscosity may lead to slower drug diffusion and release, which can be advantageous for controlled-release formulations. However, excessively high viscosity can pose challenges for administration. It is important to optimize the formulation's viscosity to meet the specific requirements of the drug delivery system. Studies have shown that pyridinium-based ionic liquids have been explored for such applications.[3]

Q6: What is the cytotoxic potential of [BMPB]?

A6: Research has indicated that [BMPB] can exhibit cytotoxic effects. One study on human cell lines (HeLa, MCF-7, and HEK293T) demonstrated that [Bpy]Br induces dose-dependent apoptosis and can inhibit cell growth by interfering with the cell cycle. It is essential to consider this potential toxicity in any application, particularly in drug development, and handle the compound with appropriate safety measures.

Troubleshooting Guides

Issue 1: Difficulty in Pipetting or Dispensing [BMPB]

Symptoms:

• Inaccurate volume dispensing.

• Slow aspiration and dispensing.

• Formation of air bubbles in the pipette tip.

• Liquid clinging to the outside of the pipette tip.

Possible Causes:

• High intrinsic viscosity of the ionic liquid.

• Low ambient temperature.

Solutions:

Step	Action	Detailed Protocol
1	Adjust Pipetting Technique	Use reverse pipetting to minimize the effect of viscosity on accuracy. For automated systems, reduce the aspiration and dispense speeds (e.g., to 5-10 µL/s) and introduce delays after aspiration (≥ 500 ms) and dispensing (≥ 200 ms) to allow the liquid to move completely.[4]
2	Use Appropriate Equipment	Employ wide-bore pipette tips or positive displacement pipettes, which are specifically designed for handling viscous liquids and are less susceptible to errors caused by high viscosity.[5]
3	Increase Temperature	Gently warm the [BMPB] solution in a water bath or on a heat block to 37°C or slightly higher, depending on your experimental constraints.[5] This will temporarily reduce the viscosity, facilitating easier handling.
4	Dilute with a Co-solvent	If compatible with your experiment, add a low-viscosity solvent such as water, ethanol, or acetonitrile to reduce the overall viscosity of the solution. Start with small additions and mix thoroughly to assess the impact on viscosity.

Issue 2: Poor Mixing or Slow Reaction Rates in [BMPB]

Symptoms:

• Incomplete dissolution of solutes.

• Non-homogeneous mixture.

• Slower than expected reaction kinetics.

Possible Causes:

• High viscosity impeding mass transfer and diffusion.

Solutions:

Step	Action	Detailed Protocol
1	Enhance Agitation	Use mechanical stirring (overhead stirrer) or a magnetic stir bar with a powerful stir plate to ensure thorough mixing. Vortexing can also be effective for smaller volumes.
2	Increase Temperature	As with handling, increasing the temperature of the reaction mixture will lower the viscosity and improve mass transport, leading to faster reaction rates.[6] Monitor the temperature to ensure it is within the acceptable range for your reactants and products.
3	Introduce a Co-solvent	The addition of a suitable low-viscosity co-solvent can decrease the overall viscosity of the reaction medium, thereby enhancing diffusion and reaction rates. Ensure the co-solvent does not interfere with the desired chemical transformation.

Data Presentation

Table 1: Viscosity of 1-Butyl-3-methylimidazolium Bromide ([BMIm][Br]) at Different Temperatures

Note: This data is for [BMIm][Br], a structurally similar ionic liquid to [BMPB], and is provided as a reference to illustrate the typical temperature-dependent viscosity behavior.

Temperature (K)	Viscosity (mPa·s)
293.15	High (not specified)
313.15	Lower than at 293.15 K
333.15	Progressively Lower
353.15	Lower still
373.15	Lowest measured

Source: Adapted from qualitative descriptions in literature.[1] A non-linear decrease in viscosity with increasing temperature is reported.

Table 2: Effect of Co-solvents on the Conductivity of 1-Butyl-3-methylimidazolium Bromide ([BMIm][Br])

Note: Increased conductivity generally correlates with decreased viscosity due to enhanced ion mobility. This data for [BMIm][Br] suggests the potential effect of these co-solvents on the viscosity of [BMPB].

Co-solvent	Effect on Conductivity
Water	Increased
Methanol	Decreased
Ethanol	Increased
Acetonitrile	Decreased
Acetone	Decreased

Source: International Journal of Electrochemical Science.[1]

Experimental Protocols

Protocol for Viscosity Reduction of [BMPB] by Heating

• Objective: To reduce the viscosity of [BMPB] for improved handling and mixing.

• Materials:

  • 1-Butyl-3-methylpyridinium Bromide ([BMPB])

  • Heat-resistant container (e.g., glass beaker, flask)

  • Water bath or heating mantle with a temperature controller

  • Thermometer or temperature probe

  • Magnetic stir plate and stir bar (optional, for larger volumes)

• Procedure:

  • Place the desired volume of [BMPB] into the heat-resistant container.

  • If using, add a magnetic stir bar to the container.

  • Place the container in the water bath or on the heating mantle.

  • Insert the thermometer or temperature probe into the [BMPB], ensuring it does not touch the bottom of the container.

  • Set the desired temperature on the controller. A starting point of 37°C to 50°C is recommended.[5][7]

  • Begin heating and, if applicable, stirring.

  • Monitor the temperature of the [BMPB] until it reaches the set point.

  • Once the desired temperature is reached and the viscosity is visibly reduced, the [BMPB] is ready for use.

  • Caution: Handle the hot container with appropriate thermal protection.

Protocol for Viscosity Reduction of [BMPB] using a Co-solvent

• Objective: To reduce the viscosity of [BMPB] by dilution for applications where a co-solvent is permissible.

• Materials:

  • 1-Butyl-3-methylpyridinium Bromide ([BMPB])

  • Selected co-solvent (e.g., deionized water, ethanol, acetonitrile)

  • Graduated cylinders or pipettes for accurate volume measurement

  • Glass vial or flask for mixing

  • Magnetic stir plate and stir bar or vortex mixer

• Procedure:

  • Measure the desired volume of [BMPB] and transfer it to the mixing vessel.

  • Measure the desired volume of the co-solvent. Start with a small volume fraction (e.g., 5-10% v/v).

  • Slowly add the co-solvent to the [BMPB] while stirring or vortexing.

  • Continue to mix until the solution is homogeneous.

  • Visually inspect the viscosity of the mixture.

  • If further viscosity reduction is needed, incrementally add more co-solvent, mixing thoroughly after each addition, until the desired viscosity is achieved.

  • Record the final volume ratio of [BMPB] to the co-solvent for reproducibility.

Visualizations

Caption: Troubleshooting workflow for high viscosity issues with [BMPB].

Caption: Relationship between [BMPB] viscosity and drug delivery attributes.

References

• 1. electrochemsci.org [electrochemsci.org]
• 2. Introduction - NTP Technical Report on the Toxicity Studies of Select Ionic Liquids (1-Ethyl-3-Methylimidazolium Chloride, 1-Butyl-3-Methylimidazolium Chloride, 1-Butyl-1-Methylpyrrolidinium Chloride, and N-Butylpyridinium Chloride) Administered in Drinking Water to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tecan.com [tecan.com]
• 5. myadlm.org [myadlm.org]
• 6. raco.cat [raco.cat]
• 7. mdpi.com [mdpi.com]

Identifying decomposition products of 1-Butyl-3-methylpyridinium Bromide

Technical Support Center: 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br)

Welcome to the technical support center. This guide provides troubleshooting information and answers to frequently asked questions regarding the thermal decomposition of 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br).

Frequently Asked Questions (FAQs)

Q1: What are the expected thermal decomposition products of 1-Butyl-3-methylpyridinium Bromide?

When subjected to elevated temperatures, 1-Butyl-3-methylpyridinium Bromide primarily decomposes via a bimolecular nucleophilic substitution (S_N2) mechanism.[1][2] In this pathway, the bromide anion (Br⁻) acts as a nucleophile and attacks the electrophilic carbon atoms of the alkyl groups (butyl or methyl) attached to the pyridinium ring.

The main decomposition products are:

• 3-Methylpyridine

• 1-Bromobutane

• Methyl Bromide

The relative amounts of 1-bromobutane and methyl bromide depend on the specific reaction conditions and which alkyl group is preferentially attacked by the bromide ion.

// Invisible node for branching mid [shape=point, width=0.01, height=0.01, label=""];

// Edges BMPyBr -> mid [label="Heat (Δ)\nS_N2 Reaction", color="#EA4335", fontcolor="#202124"]; mid -> Methylpyridine [color="#5F6368"]; mid -> Bromobutane [color="#5F6368"]; } .dot

Figure 1: S_N2 Decomposition Pathway of [BMPy]Br

Q2: My [BMPy]Br sample is turning yellow/brown. Is this a sign of decomposition?

Yes, discoloration (yellowing or browning) is a common indicator of thermal or chemical degradation in ionic liquids, including those with pyridinium cations. This can occur even at temperatures significantly below the rapid decomposition onset temperature, especially during prolonged heating.[1] The color change is often due to the formation of minute quantities of degradation products or impurities. For applications requiring high purity, discoloration may signify that the ionic liquid is no longer suitable for use.

Q3: At what temperature does [BMPy]Br start to decompose?

The thermal stability of an ionic liquid is typically reported as the onset temperature (T_onset) of decomposition, as measured by Thermogravimetric Analysis (TGA). While specific data for [BMPy]Br can vary based on purity and experimental conditions, pyridinium and imidazolium-based ionic liquids with halide anions generally show decomposition onsets in the range of 200-270 °C.[3][4] For comparison, the closely related compound 1-butyl-3-methylimidazolium bromide has a T_onset of approximately 267 °C (540 K).[4]

Table 1: Thermal Decomposition Onset Temperatures of Similar Ionic Liquids

Compound	T_onset (°C)	T_onset (K)	Atmosphere	Heating Rate
1-Butyl-3-methylimidazolium Bromide	~267	~540	Nitrogen	10 K/min
1-Butyl-3-methylimidazolium Chloride	~258	~531	Nitrogen	10 K/min

| Various 2-picolinium salts | 190 - 200 | 463 - 473 | Not Specified | Not Specified |

Data compiled from references[4][5]. Note: These values are for analogous compounds and should be used as a general guideline. The actual T_onset for your sample may vary.

Troubleshooting Guides

Issue: How can I experimentally identify the decomposition products of my [BMPy]Br sample?

Solution: The recommended technique is Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) . This method simultaneously measures mass loss as a function of temperature (TGA) and identifies the chemical species being evolved (MS).

Experimental Protocol: TGA-MS Analysis

• Sample Preparation:

  • Ensure the [BMPy]Br sample is dry, as moisture can affect the results. Dry the sample under vacuum for at least 24 hours prior to analysis.[6]

  • Place 10-20 mg of the dried ionic liquid into a ceramic or platinum TGA pan.[7]

• TGA Instrument Setup:

  • Carrier Gas: Use an inert gas like Helium or Nitrogen with a constant flow rate (e.g., 20-40 mL/min).[7][8] Helium is often preferred for TGA-MS as it is a better carrier for the evolved gases.

  • Heating Program: Heat the sample from ambient temperature to approximately 600 °C. A linear heating rate of 10 °C/min is standard for comparative studies.[7][9]

  • The transfer line connecting the TGA to the MS should be heated (e.g., to 200-250 °C) to prevent condensation of the evolved products.

• Mass Spectrometer Setup:

  • Ionization Mode: Use standard Electron Ionization (EI) at 70 eV.[7]

  • Mass Range: Scan a mass-to-charge (m/z) range of approximately 10–300 amu to cover the expected products.[7]

  • Data Acquisition: Continuously acquire mass spectra throughout the TGA heating program.

• Data Analysis:

  • Correlate the mass loss steps observed in the TGA curve with the mass spectra of the evolved gases.

  • Identify the decomposition products by comparing their fragmentation patterns in the mass spectra with standard spectral libraries (e.g., NIST). For example, look for the molecular ions and characteristic fragments of 3-methylpyridine (m/z = 93) and 1-bromobutane (m/z = 136, 138).

// Nodes prep [label="Sample Preparation\n(10-20mg, dried)", fillcolor="#FBBC05", fontcolor="#202124"]; tga [label="TGA Analysis\n(Heat at 10°C/min under He)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ms [label="Evolved Gas Transfer\n(Heated Transfer Line)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ms_detect [label="MS Detection\n(EI, 70 eV, m/z 10-300)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; data_acq [label="Data Acquisition\n(Correlate Mass Loss with Spectra)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; analysis [label="Data Analysis\n(Identify Spectra vs. Library)", fillcolor="#34A853", fontcolor="#FFFFFF"]; report [label="Final Report\n(Products & T_onset)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges prep -> tga; tga -> ms; ms -> ms_detect; ms_detect -> data_acq; data_acq -> analysis; analysis -> report; } .dot

Figure 2: Experimental Workflow for TGA-MS Analysis

References

• 1. mdpi.com [mdpi.com]
• 2. Thermal decomposition mechanism of 1-ethyl-3-methylimidazolium bromide ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 8. ajer.org [ajer.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br) Recycling

This technical support center provides researchers, scientists, and drug development professionals with detailed strategies, troubleshooting guides, and frequently asked questions (FAQs) for the recycling and recovery of 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br) after experimental use.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the recovery of [BMPy]Br from aqueous solutions or reaction mixtures.

Category 1: Liquid-Liquid Extraction (LLE)

• Q1: What is the principle behind using LLE to recover [BMPy]Br? A1: LLE is a separation method based on the differing solubilities of components in two immiscible liquids.[1][2] For recovering a hydrophilic ionic liquid (IL) like [BMPy]Br from an aqueous solution containing organic products, an organic solvent is used to extract the products, leaving the IL in the aqueous phase. Conversely, if the IL is in an organic phase, water can be used to extract the IL.[1]

• Q2: My LLE is forming a stable emulsion that won't separate. What can I do? A2: Emulsion formation is a common issue. Try the following troubleshooting steps:

  • Centrifugation: The most effective method is often to centrifuge the mixture to force phase separation.

  • Add Brine: Introduce a small amount of saturated sodium chloride (brine) solution. This increases the polarity of the aqueous phase, which can help break the emulsion.

  • Temperature Change: Gently warming or cooling the mixture can sometimes destabilize the emulsion.

  • Solvent Addition: Adding a small amount of a different solvent (e.g., ethanol) can alter the interfacial tension and break the emulsion, but be aware this may affect the purity of your recovered IL.

• Q3: The recovery efficiency of my [BMPy]Br is low. How can I improve it? A3: Low efficiency can result from several factors:

  • Incorrect Solvent Choice: Ensure the chosen organic solvent is truly immiscible with the IL phase and has a high affinity for the contaminants you are trying to remove.

  • Insufficient Mixing: Ensure thorough mixing during the extraction to maximize the interfacial surface area and allow for efficient mass transfer.

  • Multiple Extractions: Perform several extractions with smaller volumes of solvent rather than one extraction with a large volume. Three successive extractions are typically more effective than a single one.

  • pH Adjustment: The solubility of contaminants and the IL itself can be pH-dependent. Adjusting the pH of the aqueous phase can significantly enhance separation and recovery.[3]

Category 2: Adsorption

• Q1: How does adsorption work for IL recovery? A1: Adsorption uses a solid material (adsorbent) with a high surface area to selectively bind the IL or the impurities from a solution.[1][4] The IL is later recovered by washing the adsorbent with a different solvent (eluent) in a process called desorption.[1] This method is robust and can be highly selective.[1]

• Q2: My [BMPy]Br is not adsorbing to the solid phase. What is the problem? A2: This "breakthrough" can be due to:

  • Saturated Adsorbent: The adsorbent bed may be saturated. Either replace it or regenerate it according to the manufacturer's protocol.

  • Incorrect Adsorbent: The chosen adsorbent (e.g., activated carbon, silica gel, or a specific resin) may not have the correct surface chemistry (polarity, charge) to bind [BMPy]Br. You may need to screen different adsorbents.

  • High Flow Rate: The solution may be passing through the adsorbent column too quickly for effective binding to occur. Reduce the flow rate.[4]

  • Competitive Binding: Other molecules in the solution may be binding more strongly to the adsorbent than the IL. Consider a pre-treatment step to remove these impurities.

• Q3: I can't get the adsorbed [BMPy]Br off the column (low desorption). How can I elute it? A3: If the IL is too strongly bound, you need a more effective eluent.

  • Increase Eluent Polarity: Gradually increase the polarity of the eluting solvent. For example, if you are using acetone, try a mixture of acetone and methanol, or pure methanol.

  • Change Eluent pH: If the binding is ion-exchange based, changing the pH or increasing the ionic strength (adding a salt) of the eluent can displace the [BMPy]Br.

  • Use a Displacer: Introduce a solution containing a compound that binds even more strongly to the adsorbent, thereby displacing your IL.

Category 3: General Purity and Quality Control

• Q1: How can I verify the purity of my recycled [BMPy]Br? A1: Several analytical techniques can be used:

  • NMR Spectroscopy (¹H and ¹³C): This is one of the most definitive methods to check for structural integrity and organic impurities.

  • FT-IR Spectroscopy: To check for the presence of residual organic solvents or water.

  • Water Content Analysis: Karl Fischer titration is the standard method for accurately quantifying water content, which is critical as water can significantly alter the IL's properties.[5]

  • UV-Vis Spectroscopy: To check for colored impurities. A clean IL should be colorless or pale yellow.

• Q2: The recycled [BMPy]Br is discolored. Is it still usable? A2: Discoloration often indicates the presence of degradation products or persistent impurities. While it might be usable for some applications, its performance in sensitive catalytic or electrochemical systems could be compromised.[6] Consider treating the discolored IL with activated carbon to remove the colored impurities before reuse.

Data on Ionic Liquid Recycling Strategies

The following table summarizes typical performance data for common IL recycling methods. Note that data for [BMPy]Br is limited; therefore, efficiencies for structurally similar ILs (e.g., imidazolium-based) are included for comparison.

Recycling Method	Typical Recovery Efficiency (%)	Purity of Recovered IL	Key Advantages	Limitations / Disadvantages
Liquid-Liquid Extraction	90 - 99%[2]	High (but may contain trace solvent)	Simple, low energy requirement, high efficiency.[2]	Requires immiscible solvents, potential for emulsion formation, residual solvent contamination.[2]
Adsorption	85 - 95%	Very High	High selectivity, can remove dilute impurities, adsorbent can be regenerated.[1][4]	Can be slow, requires suitable adsorbent/eluent pair, potential for irreversible adsorption.[1]
Distillation / Evaporation	> 95%[7]	High (for non-volatile impurities)	Excellent for removing volatile solvents/reactants.[1][7]	High energy consumption, not suitable for thermally sensitive compounds, does not remove non-volatile impurities.[7]
Membrane Separation	90 - 99%	High	Low energy, continuous process, no chemical additives needed.[8]	Membrane fouling, limited membrane stability in certain ILs/solvents, high initial cost.[8]
Electrodialysis	> 90%	High	Effective for separating ILs from non-ionic species, environmentally friendly.[9]	High capital cost, only applicable for ionic species, potential for membrane degradation.

Experimental Protocols

Protocol 1: Recovery of [BMPy]Br via Liquid-Liquid Extraction

This protocol is designed to separate [BMPy]Br from non-polar organic compounds dissolved in an aqueous solution.

• Materials:

  • Used [BMPy]Br aqueous solution.

  • Ethyl acetate (or another immiscible organic solvent like dichloromethane).

  • Deionized water.

  • Saturated NaCl solution (brine).

  • Anhydrous magnesium sulfate or sodium sulfate.

• Equipment:

  • Separatory funnel.

  • Beakers and Erlenmeyer flasks.

  • Rotary evaporator.

• Procedure:

  • Transfer the used [BMPy]Br aqueous solution to a separatory funnel.

  • Add an equal volume of ethyl acetate to the funnel.

  • Stopper the funnel and shake vigorously for 2-3 minutes, inverting the funnel and periodically venting to release pressure.

  • Allow the layers to separate. The upper layer will be the organic phase (ethyl acetate with dissolved impurities), and the lower layer will be the aqueous phase containing [BMPy]Br.

  • Drain the lower aqueous layer into a clean flask.

  • Repeat the extraction (steps 2-5) two more times with fresh ethyl acetate to maximize impurity removal.

  • Optional: If any organic impurities are slightly water-soluble, perform a "back-extraction" by washing the collected aqueous phase with a final small portion of ethyl acetate.

  • Transfer the final aqueous solution containing the purified [BMPy]Br to a round-bottom flask.

  • Remove the water using a rotary evaporator under reduced pressure. Gentle heating (50-70°C) may be required.

  • Dry the recovered IL under high vacuum for several hours to remove residual water. Verify purity using the methods described in the FAQ.

Protocol 2: Recovery of [BMPy]Br via Adsorption on Activated Carbon

This protocol is effective for removing colored organic impurities from a [BMPy]Br solution.

• Materials:

  • Used [BMPy]Br solution (aqueous or in a polar organic solvent like ethanol).

  • Activated carbon powder or pellets.

  • A suitable solvent for dissolving the IL (e.g., deionized water, ethanol).

  • Celatom or filter aid.

• Equipment:

  • Beaker or flask for stirring.

  • Magnetic stirrer and stir bar.

  • Buchner funnel and filter paper.

  • Filter flask.

  • Rotary evaporator.

• Procedure:

  • Dissolve the used [BMPy]Br in a minimal amount of a suitable solvent (e.g., water) to create a solution that can be easily stirred.

  • Add activated carbon to the solution (approximately 1-5% by weight of the IL).

  • Stir the mixture at room temperature for 1-3 hours. The solution should become noticeably less colored.

  • Set up a Buchner funnel with filter paper for vacuum filtration. A small layer of Celatom on top of the paper can prevent fine carbon particles from passing through.

  • Filter the mixture to remove the activated carbon.

  • Wash the carbon cake on the filter with a small amount of fresh solvent to recover any adsorbed IL.

  • Combine the filtrate and the washings.

  • Remove the solvent using a rotary evaporator and dry the recovered [BMPy]Br under high vacuum.

Visual Workflow Diagrams

The following diagrams illustrate the logical flow of the recycling strategies.

Caption: Workflow for Liquid-Liquid Extraction (LLE) of [BMPy]Br.

Caption: Workflow for [BMPy]Br purification via Adsorption.

Caption: Decision logic for selecting a suitable recycling strategy.

References

• 1. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2011056286A2 - Adsorption separation processes for ionic liquid catalytic processes - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.chalmers.se [research.chalmers.se]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Handling and storage protocols for hygroscopic 1-Butyl-3-methylpyridinium Bromide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and storage of the hygroscopic ionic liquid, 1-Butyl-3-methylpyridinium Bromide.

Frequently Asked Questions (FAQs)

Q1: What is 1-Butyl-3-methylpyridinium Bromide and why is it used?

1-Butyl-3-methylpyridinium Bromide is a versatile ionic liquid. It is valued in electrochemistry and materials science for its excellent conductivity and thermal stability.[1] Its ability to dissolve a wide range of organic and inorganic compounds makes it a useful solvent in chemical reactions, especially in the synthesis of advanced materials.[1]

Q2: What are the key physical and chemical properties of 1-Butyl-3-methylpyridinium Bromide?

Property	Value	Reference
Appearance	White to light yellow crystalline powder	[1]
Molecular Formula	C₁₀H₁₆BrN	[1][2]
Molecular Weight	230.15 g/mol	[1]
Melting Point	80 - 86°C	[1]
Purity	≥ 98% (HPLC)	[1]
CAS Number	26576-85-2	[1][2]

Q3: Why is 1-Butyl-3-methylpyridinium Bromide considered hygroscopic and what are the implications?

Hygroscopic substances readily absorb moisture from the atmosphere. This can alter the physical and chemical properties of the ionic liquid, potentially affecting experimental outcomes. For instance, water contamination can act as a competing reagent or a catalyst poison, and it can change the solvent properties of the ionic liquid. Therefore, proper handling and storage are crucial to minimize water absorption.

Q4: How should I properly store 1-Butyl-3-methylpyridinium Bromide?

To prevent moisture absorption, 1-Butyl-3-methylpyridinium Bromide should be stored in a tightly sealed, airtight container. The storage area should be dry, cool, and well-ventilated.

Q5: What are the recommended procedures for handling 1-Butyl-3-methylpyridinium Bromide?

Due to its hygroscopic nature, it is best to handle this ionic liquid in a controlled environment, such as a glove box with a dry, inert atmosphere (e.g., argon or nitrogen). If a glove box is not available, minimize the exposure time to ambient air. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guide

Problem 1: The ionic liquid appears clumpy or has changed in consistency.

• Cause: This is a common sign of water absorption.

• Solution: The ionic liquid needs to be dried. Several methods can be employed, with the choice depending on the required level of dryness and the thermal stability of the compound. Effective methods include vacuum drying at an elevated temperature or drying with desiccants like molecular sieves (typically 3Å).

Problem 2: Inconsistent or unexpected experimental results.

• Cause: Water contamination is a likely culprit. Water can interfere with reactions by acting as a nucleophile, a proton source, or by altering the polarity of the reaction medium.

• Solution:

  • Quantify Water Content: Use Karl Fischer titration to determine the water content of your ionic liquid. This will help you assess if water is the source of the issue.

  • Dry the Ionic Liquid: If the water content is high, use one of the recommended drying procedures.

  • Ensure Inert Atmosphere: For sensitive reactions, perform the experiment under an inert atmosphere using a glove box or Schlenk line techniques.

Problem 3: Difficulty in accurately weighing the hygroscopic powder.

• Cause: Rapid moisture absorption from the air can lead to inaccurate weight measurements.

• Solution:

  • Work Quickly: Minimize the time the container is open to the atmosphere.

  • Use a Glove Box: If available, perform weighing inside a glove box with a controlled, dry atmosphere.

  • Weighing by Difference: Pre-weigh a sealed vial. Add the ionic liquid to the vial inside a controlled environment (if possible) or as quickly as possible, and then re-weigh the sealed vial. The difference in weight will be the mass of the ionic liquid.

Experimental Protocols

Protocol 1: Drying 1-Butyl-3-methylpyridinium Bromide using a Vacuum Oven

• Place the 1-Butyl-3-methylpyridinium Bromide in a suitable flask or dish.

• Place the container in a vacuum oven.

• Slowly apply vacuum to avoid bumping of the powder.

• Gently heat the sample. A temperature of 70-80°C is often effective for drying ionic liquids under vacuum.

• Dry for a sufficient period (e.g., 24 hours). The optimal time will depend on the initial water content and the volume of the sample.

• After drying, allow the oven to cool to room temperature before releasing the vacuum with a dry, inert gas like nitrogen or argon.

• Immediately transfer the dried ionic liquid to a tightly sealed container and store it in a desiccator.

Protocol 2: Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is a highly sensitive method for determining the water content in a variety of samples, including ionic liquids.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Anhydrous methanol or a specialized Karl Fischer solvent

• Karl Fischer reagent (e.g., Hydranal™-Composite)

• Airtight syringe for sample injection

Procedure:

• Prepare the Titrator: Set up the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be pre-titrated to a dry endpoint to remove any residual moisture.

• Sample Preparation: Due to its hygroscopic nature, prepare the sample in a dry environment (e.g., a glove box) if possible.

• Sample Introduction: Accurately weigh a sample of 1-Butyl-3-methylpyridinium Bromide in a gas-tight syringe.

• Titration: Inject the sample into the titration vessel. The titrator will automatically dispense the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content based on the amount of reagent consumed. The result is typically expressed in parts per million (ppm) or percentage (%).

Visualizations

Caption: Recommended workflow for handling hygroscopic 1-Butyl-3-methylpyridinium Bromide.

Caption: Troubleshooting guide for experiments potentially affected by water contamination.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]

Side reactions and byproducts in 1-Butyl-3-methylpyridinium Bromide synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Butyl-3-methylpyridinium Bromide.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for the synthesis of 1-Butyl-3-methylpyridinium Bromide?

A1: The synthesis is a quaternization reaction, which is a type of SN2 (bimolecular nucleophilic substitution) reaction. It involves the nucleophilic attack of the nitrogen atom in 3-methylpyridine (3-picoline) on the electrophilic butyl group of 1-bromobutane.

Q2: What are the typical reactants and solvents used in this synthesis?

A2: The primary reactants are 3-methylpyridine and 1-bromobutane. The reaction can be carried out neat (without a solvent) or in a solvent like toluene or acetonitrile.[1] Using a solvent can help with temperature control and mixing.

Q3: What are the general reaction conditions?

A3: The reaction is typically performed at an elevated temperature, often around 80°C.[1] The reaction time can vary from a few hours to 48 hours, depending on the scale and desired conversion.[1][2]

Q4: My final product has a yellow or brownish color. What is the likely cause?

A4: Color formation in the synthesis of pyridinium-based ionic liquids can be an indication of impurities. This can be caused by several factors, including:

• High reaction temperatures: Elevated temperatures can lead to the formation of degradation byproducts.

• Impurities in starting materials: The purity of 3-methylpyridine and 1-bromobutane is crucial.

• Presence of oxygen: Performing the reaction under an inert atmosphere (e.g., nitrogen) can help prevent oxidative side reactions.

• Side reactions: Complex side reactions can sometimes lead to colored byproducts.

Q5: How can I purify the final product?

A5: Purification of 1-Butyl-3-methylpyridinium Bromide typically involves the following steps:

• Washing: The crude product can be washed with a non-polar solvent like ethyl acetate to remove unreacted starting materials.[2]

• Solvent Removal: Any remaining solvent is typically removed under reduced pressure using a rotary evaporator.[2]

• Drying: The purified product should be dried under vacuum to remove any residual volatile impurities and water.[2]

• Decolorization: If the product is colored, treatment with activated charcoal can sometimes help to remove colored impurities.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	- Ensure the reaction is run for a sufficient amount of time. Monitor the reaction progress using techniques like TLC or NMR. - Check the reaction temperature. A temperature around 80°C is often optimal.[1] - Ensure proper mixing of the reactants.
Loss of product during workup.	- Be careful during the washing and extraction steps to avoid loss of the ionic liquid, which may have some solubility in the washing solvent. - Ensure complete removal of the solvent after washing to get an accurate yield.
Product is a viscous oil instead of a solid	Presence of unreacted starting materials or solvent.	- Ensure thorough washing with an appropriate solvent (e.g., ethyl acetate) to remove unreacted 3-methylpyridine and 1-bromobutane. - Dry the product under high vacuum for an extended period to remove all residual solvent.
Presence of byproducts.	- Byproducts from side reactions can lower the melting point of the final product. Purification by recrystallization (if a suitable solvent is found) or thorough washing is necessary.
Colored Product (Yellow/Brown)	Reaction temperature is too high.	- Lower the reaction temperature. While this may increase the required reaction time, it can significantly improve the purity and color of the final product.
Impurities in starting materials.	- Use high-purity starting materials. Consider distilling 3-methylpyridine and 1-bromobutane before use.
Reaction exposed to air.	- Conduct the reaction under an inert atmosphere, such as nitrogen, to prevent oxidation.[1]
Presence of Impurities in NMR/MS Analysis	Unreacted 3-methylpyridine and/or 1-bromobutane.	- Optimize the stoichiometry of the reactants. A slight excess of the alkylating agent (1-bromobutane) can be used, but this may require more rigorous purification. - Increase the reaction time or temperature (while monitoring for color formation) to drive the reaction to completion. - Improve the purification process with more thorough washing.
Elimination byproduct (1-butene).	- The reaction of 1-bromobutane can have a competing E2 elimination pathway, especially in the presence of a base. 3-methylpyridine is a mild base. This is more likely at higher temperatures. - Keep the reaction temperature as low as feasible to favor the SN2 reaction over elimination.
Thermal degradation products.	- The primary thermal degradation products of 1-alkyl-3-methylpyridinium halides are 3-methylpyridine and the corresponding alkyl halide. - Avoid excessive heating during the reaction and purification steps.

Data Presentation

Table 1: Reaction Parameters and Yields for 1-Alkyl-3-methylpyridinium Bromide Synthesis

Alkyl Bromide	Reactant 1 (3-picoline)	Reactant 2 (Alkyl Bromide)	Temperature (°C)	Time (h)	Yield (%)	Reference
n-Butyl bromide	465 g	718 g	79-80	4.5	96.5	[1]
1-Bromopentane	370.5 g	610 g	80-84	4.5	95	[1]
1-Bromohexane	83 g	150 g	80-90	5.5	98	[1]

Experimental Protocols

Detailed Experimental Protocol for the Synthesis of 1-Butyl-3-methylpyridinium Bromide [1]

• Reaction Setup:

  • A reactor is purged with nitrogen gas for the entire duration of the procedure.

  • The reactor is charged with 465 g of 3-methylpyridine (3-picoline).

  • The 3-methylpyridine is heated to 79°C with stirring.

• Addition of Reactant:

  • 718 g of n-butyl bromide is added dropwise to the heated 3-methylpyridine over a period of 4 hours.

• Reaction:

  • After the addition is complete, the reaction mixture is heated at 80°C for an additional 0.5 hours.

• Workup and Purification:

  • 500 mL of deionized water is added to the reaction mixture.

  • The mixture is then cooled.

  • The volatile components are evaporated using a rotary evaporator.

  • An additional 500 g of deionized water is added, and the mixture is re-evaporated.

  • Deionized water is added to achieve the desired concentration.

• Product Characterization:

  • The final product is obtained as a solution. The concentration can be determined by argentometric titration. The reported yield for this procedure is 96.5%.

Mandatory Visualization

Caption: Main reaction pathway for the synthesis of 1-Butyl-3-methylpyridinium Bromide.

Caption: Potential side reactions in the synthesis of 1-Butyl-3-methylpyridinium Bromide.

Caption: A logical workflow for troubleshooting common synthesis problems.

References

• 1. EP2953930B1 - Processes for preparing 1-alkyl-3-alkyl-pyridinium bromide and uses thereof as additives in electrochemical cells - Google Patents [patents.google.com]
• 2. Synthesis, Characterization, Biological Evaluation, and In Silico Studies of Imidazolium-, Pyridinium-, and Ammonium-Based Ionic Liquids Containing n-Butyl Side Chains - PMC [pmc.ncbi.nlm.nih.gov]

Improving the electrochemical window of 1-Butyl-3-methylpyridinium Bromide electrolytes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br) electrolytes, with a focus on understanding and improving its electrochemical window.

Troubleshooting Guide

Users often encounter challenges related to the electrochemical stability of [BMPy]Br. The following table outlines common issues, their probable causes, and recommended actions to resolve them.

Issue	Potential Cause(s)	Recommended Action(s)
Narrow or Inconsistent Electrochemical Window	Presence of Impurities: Water, residual reactants from synthesis (e.g., halides), or dissolved gases (e.g., oxygen) can significantly reduce the electrochemical window.[1][2][3]	1. Drying: Dry the [BMPy]Br under high vacuum at an elevated temperature (e.g., 80-100 °C) for an extended period (e.g., >24 hours) to remove water.[4] 2. Purging: Purge the electrolyte with an inert gas (e.g., Argon or Nitrogen) before and during the experiment to remove dissolved oxygen. 3. Purity Check: If possible, verify the purity of the ionic liquid using techniques like NMR or Karl Fischer titration for water content.[5]
Inappropriate Electrode Material: The choice of working electrode can influence the measured electrochemical window.	1. Select Inert Electrodes: Use electrodes known for their wide potential windows and inertness, such as glassy carbon, platinum, or gold.[6][7] 2. Electrode Polishing: Ensure the working electrode surface is properly polished and cleaned before each experiment to remove any adsorbed species or oxide layers.[4]
Incorrect Measurement Parameters: The scan rate and current density cutoff used in cyclic voltammetry can affect the determined window.	1. Optimize Scan Rate: Use a slow scan rate (e.g., 10-50 mV/s) to clearly define the onset of oxidation and reduction.[4] 2. Define Cutoff Current: Consistently use a defined cutoff current density (e.g., 0.5 mA/cm²) to determine the anodic and cathodic limits.[8]
Unexpected Peaks in Cyclic Voltammogram	Redox Active Impurities: Impurities in the ionic liquid or from the experimental setup can introduce unwanted redox peaks.[2]	1. Purify the Ionic Liquid: Consider further purification steps if impurities are suspected. 2. Clean Electrochemical Cell: Thoroughly clean all components of the electrochemical cell to avoid cross-contamination.
Reaction with Electrode: The electrolyte may react with the electrode material at certain potentials.	1. Consult Literature: Check for known reactions between [BMPy]Br and the chosen electrode material. 2. Test Different Electrodes: If reactivity is suspected, try a different working electrode material.
Poor Reproducibility of Results	Varying Water Content: The hygroscopic nature of [BMPy]Br can lead to variable water absorption between experiments.[1][5]	1. Controlled Atmosphere: Conduct experiments in a controlled, dry atmosphere, such as a glovebox.[4] 2. Consistent Handling: Ensure all handling and storage procedures for the ionic liquid are consistent to minimize water uptake.

Frequently Asked Questions (FAQs)

Q1: What is the expected electrochemical window of 1-Butyl-3-methylpyridinium Bromide?

The electrochemical window (ECW) of an ionic liquid is the potential range where it is stable and does not undergo oxidation or reduction.[8] The ECW is primarily determined by the reduction of the cation and the oxidation of the anion.[9] For [BMPy]Br, the 1-Butyl-3-methylpyridinium ([BMPy]⁺) cation dictates the cathodic (negative) limit, while the Bromide (Br⁻) anion determines the anodic (positive) limit. Due to the relative ease of oxidation of the bromide anion, the overall ECW of [BMPy]Br is expected to be narrow. As a reference, 1-butyl-3-methylimidazolium bromide ([bmim][Br]) has an electrochemical window of approximately 2.7 V.[10]

Q2: Why is the electrochemical window of my [BMPy]Br electrolyte narrower than expected?

A narrower than expected ECW is most commonly due to the presence of impurities, particularly water.[6][7] Ionic liquids can be hygroscopic, and even small amounts of water can significantly reduce the ECW.[1][5] Other impurities from the synthesis, such as unreacted starting materials, can also contribute to a reduced ECW.[2] It is crucial to properly dry the ionic liquid and handle it under an inert atmosphere to obtain the widest possible electrochemical window.

Q3: How can I improve the electrochemical window of my pyridinium-based electrolyte?

The most effective way to widen the electrochemical window is to replace the bromide anion with a more electrochemically stable anion.[8] Anions with a higher oxidation potential, such as bis(trifluoromethylsulfonyl)imide ([TFSI]⁻) or tetrafluoroborate ([BF₄]⁻), will result in a significantly wider ECW. The choice of cation also plays a role, though the impact of the anion is more pronounced in the case of bromide.

Q4: What is the relationship between the structure of the ions and the electrochemical window?

The electrochemical stability is directly related to the molecular structure of the constituent ions. The cathodic limit is set by the reduction of the cation, and the anodic limit is set by the oxidation of the anion.[9] The reductive stability of various cations generally follows the trend: Phosphonium > Pyrrolidinium > Imidazolium ≈ Pyridinium.[8] The oxidative stability of anions follows a trend where larger, more fluorinated anions are more stable: [TFSI]⁻ > [PF₆]⁻ > [BF₄]⁻ > Halides (e.g., Br⁻).[3][8]

Quantitative Data Summary

The following tables summarize the relative electrochemical stability of different cations and anions, which is crucial for understanding and improving the electrochemical window of ionic liquid electrolytes.

Table 1: Comparative Reductive Limits of Various Cations

Cation Family	Example	Relative Reductive Stability
Phosphonium	[P₁₄,₆₆₆]⁺	Most Stable
Pyrrolidinium	[BMPyrr]⁺	Highly Stable
Imidazolium	[EMIm]⁺	Moderately Stable
Pyridinium	[BMPy]⁺	Moderately Stable

Source: Adapted from literature data.[8]

Table 2: Comparative Oxidative Limits of Various Anions

Anion	Example	Relative Oxidative Stability
Bis(trifluoromethylsulfonyl)imide	[TFSI]⁻	Most Stable
Hexafluorophosphate	[PF₆]⁻	Highly Stable
Tetrafluoroborate	[BF₄]⁻	Moderately Stable
Bromide	Br⁻	Least Stable

Source: Adapted from literature data.[3][8]

Experimental Protocols

Protocol: Determining the Electrochemical Window of [BMPy]Br via Cyclic Voltammetry

This protocol outlines a standard procedure for measuring the electrochemical window of [BMPy]Br.

1. Materials and Equipment:

• High-purity, dry 1-Butyl-3-methylpyridinium Bromide

• Working Electrode: Glassy Carbon Electrode (GCE)

• Reference Electrode: Silver/Silver ion (Ag/Ag⁺) or a pseudo-reference like a platinum wire

• Counter Electrode: Platinum wire or foil

• Potentiostat

• Electrochemical cell

• Inert atmosphere environment (e.g., Argon-filled glovebox)

• Polishing materials (alumina slurries) and cleaning solvents (e.g., anhydrous acetonitrile)

2. Pre-measurement Preparation:

• Ionic Liquid Drying: Dry the [BMPy]Br under high vacuum at ~80-100°C for at least 24 hours.[4]

• Electrode Preparation: Polish the GCE with alumina slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm). Rinse thoroughly with deionized water and then with an anhydrous solvent. Dry the electrode completely before transferring it to the glovebox.[4]

• Cell Assembly: Assemble the three-electrode cell inside the glovebox. Add the dried [BMPy]Br to the cell and immerse the electrodes.

3. Electrochemical Measurement:

• Cyclic Voltammetry (CV): Connect the electrodes to the potentiostat.

• Potential Range: Set a wide potential range, for example, from -3.0 V to +3.0 V vs. the reference electrode. The exact range may need to be adjusted based on initial scans.

• Scan Rate: Use a slow scan rate, typically 10-50 mV/s.[4]

• Procedure: Start the scan from the open-circuit potential towards the negative (cathodic) limit, then reverse the scan towards the positive (anodic) limit, and finally return to the starting potential.

• Data Acquisition: Record the current response as a function of the applied potential.

4. Data Analysis:

• Determine Limits: Identify the anodic (Ea) and cathodic (Ec) limits by setting a threshold for the current density (e.g., 0.5 mA/cm²).[8] The potential at which the current exceeds this threshold is considered the limit.

• Calculate ECW: The electrochemical window (ΔE) is the difference between the anodic and cathodic limits (ΔE = Ea - Ec).

Visualizations

Caption: Workflow for determining the electrochemical window.

Caption: Factors influencing the electrochemical window of [BMPy]Br.

References

• 1. Item - Effect of Humidity and Impurities on the Electrochemical Window of Ionic Liquids and Its Implications for Electroanalysis - figshare - Figshare [figshare.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Different Reactions Define the Electrochemical Window in 1‐Butyl‐3‐Methylimidazolium Triflate on Gold and Platinum Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Impact of halide impurities on 1-Butyl-3-methylpyridinium Bromide performance

This technical support guide is intended for researchers, scientists, and drug development professionals utilizing 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br) in their experiments. It addresses common issues related to halide impurities and provides troubleshooting advice and frequently asked questions.

Troubleshooting Guide

Issue: Inconsistent or unexpected experimental results.

• Question: My reaction yields are lower than expected, or my electrochemical scans are showing inconsistent results. Could impurities in my [BMPy]Br be the cause? Answer: Yes, impurities, particularly residual halide ions (like chloride and iodide) from the synthesis process, can significantly impact the performance of [BMPy]Br.[1][2] These impurities can alter the physicochemical properties of the ionic liquid, such as viscosity and conductivity, and can interfere with catalytic or electrochemical processes.[2][3]

• Question: How can I confirm if halide impurities are present in my [BMPy]Br? Answer: Several analytical techniques can be used to detect and quantify halide impurities. Ion Chromatography (IC) is a reliable method with low detection limits.[4][5][6][7] Other methods include capillary electrophoresis (CE) and total reflection X-ray fluorescence (TXRF).[2] A simple qualitative test is the silver nitrate test, where the formation of a precipitate upon adding AgNO₃ to an aqueous solution of the ionic liquid indicates the presence of halide ions.[2][8]

• Question: I've confirmed the presence of halide impurities. How can I purify my [BMPy]Br? Answer: Purification methods aim to remove residual reactants and byproduct salts. For halide removal, repeated washing with water can be effective if the ionic liquid is immiscible with water.[8] Another common method is anion exchange using a resin.[9] For ionic liquids synthesized via metathesis, ensuring complete reaction and thorough washing are crucial to minimize halide contamination.[4][10] Some purification procedures also involve the use of activated charcoal to remove color and other organic impurities, followed by drying under vacuum.[11][12]

Issue: Physical property variations.

• Question: The viscosity of my [BMPy]Br seems higher than reported values. Could this be due to impurities? Answer: Yes, even small amounts of halide impurities, particularly chloride, are known to increase the viscosity of ionic liquids.[2][3] This can affect mass transport and reaction kinetics in your experiments.

• Question: My [BMPy]Br has a yellow tint, but it should be colorless. What does this indicate? Answer: A yellow color can indicate the presence of impurities from the synthesis, such as unreacted starting materials or side products. Purification with activated charcoal can often resolve this issue.[11]

Frequently Asked Questions (FAQs)

• Q1: What are the primary sources of halide impurities in [BMPy]Br? A1: The most common synthesis route for many ionic liquids involves the reaction of a precursor (like 3-methylpyridine) with an alkyl halide (like 1-bromobutane), followed by an anion metathesis step if a different anion is desired.[4] Halide impurities typically arise from incomplete reactions or insufficient purification, leaving residual starting materials or halide salt byproducts in the final product.[2][4]

• Q2: How do halide impurities affect electrochemical applications of [BMPy]Br? A2: In electrochemistry, halide ions can narrow the electrochemical window of the ionic liquid. They can be oxidized at the anode, leading to the formation of species like Br₂ or Br₃⁻, which can interfere with the desired electrochemical reactions.[13] This can result in misleading cyclic voltammetry data and reduced efficiency in applications like batteries or electrocatalysis.

• Q3: Can halide impurities impact the use of [BMPy]Br in drug development and formulation? A3: Yes, in pharmaceutical applications, the purity of all components is critical. Halide impurities can affect the solubility and stability of active pharmaceutical ingredients (APIs) in the ionic liquid.[14][15] Furthermore, the presence of unknown impurities can have toxicological implications, making it essential to use highly pure ionic liquids in any formulation intended for biological use.[14] Halide ions can also influence the behavior of biomolecules; for instance, bromide ions have been shown to affect the stability and activity of enzymes like lipase in ionic liquid systems.[16][17]

• Q4: Are there "halide-free" synthesis methods for pyridinium-based ionic liquids? A4: Yes, halide-free routes exist, often involving the use of alkylating agents like dialkyl sulfates or alkyl triflates instead of alkyl halides.[4] These methods can produce ionic liquids with very low halide content from the outset, simplifying the purification process.

Quantitative Data on Halide Impurities

Table 1: Detection Limits of Analytical Methods for Halide Impurities in Ionic Liquids

Analytical Method	Halide	Detection Limit (ppm)	Reference
Ion Chromatography (IC)	Chloride	0.1	[5][6]
Bromide	0.2	[5][6]
Iodide	1.0	[5][6]
Ion Chromatography (IC)	Chloride	< 8 (Limit of Quantification)	[4][7]
Ion Chromatography with UV Detection	Iodide	0.02	[5]

Table 2: Known Effects of Halide Impurities on Ionic Liquid Properties

Property	Effect of Halide Impurity	Observation	Reference
Viscosity	Increase	Chloride impurities are known to increase the viscosity of tetrafluoroborate-based ionic liquids.	[2]
Catalytic Activity	Negative Impact	Halide impurities can negatively affect the reactivity in reactions with organometallic catalysts and enzymatic reactions.	[2]
Physicochemical Properties	Alteration	Halide ions are known to affect properties such as viscosity and conductivity.	[3]

Experimental Protocols

Protocol: Determination of Halide Impurities by Ion Chromatography (IC)

This protocol is a general guideline based on established methods for analyzing halide impurities in ionic liquids.

1. Objective: To quantify the concentration of chloride, bromide, and iodide impurities in a sample of 1-Butyl-3-methylpyridinium Bromide.

2. Materials and Equipment:

• Ion Chromatograph with a conductivity detector (and optionally a UV detector for iodide).

• Anion-exchange column (e.g., Dionex AS9-HC).

• Eluent (e.g., 20 mM NaOH with 10% (v/v) acetonitrile).[5]

• Deionized water (18 MΩ·cm).

• Acetonitrile (HPLC grade).

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

• Halide standard solutions (e.g., from NaCl, KBr, KI).

• [BMPy]Br sample.

3. Sample Preparation:

• Accurately weigh approximately 0.1 g of the [BMPy]Br sample into a 10 mL volumetric flask.[4]

• If the ionic liquid is water-soluble, dissolve and dilute to the mark with deionized water.

• If the ionic liquid has low water solubility, first dissolve it in a small volume of acetonitrile (e.g., 2 mL for a 10 mL final volume) and then dilute to the mark with deionized water.[4] For highly hydrophobic ionic liquids, a 50% (v/v) acetonitrile/water mixture may be needed for dissolution.[5]

• Filter the sample solution through a 0.45 µm syringe filter before injection to protect the column.

4. Instrument Setup and Calibration:

• Set up the IC system with the appropriate column and eluent. A typical flow rate is 1.5 mL/min.[5]

• Prepare a series of calibration standards of the halide ions of interest (e.g., 0.5, 1, 2, 5, 10 ppm) by diluting the stock standard solutions.

• Run the calibration standards to generate a calibration curve for each halide.

5. Analysis:

• Inject the prepared [BMPy]Br sample solution into the IC system.

• Record the chromatogram and identify the peaks corresponding to the halide ions based on their retention times compared to the standards.

• Quantify the concentration of each halide in the sample using the calibration curve.

6. Data Interpretation:

• The concentration of halide impurities is typically reported in parts per million (ppm) or mg/kg.

• Be aware of potential co-elution issues. For example, iodide may co-elute with tetrafluoroborate if that anion is present.[5] In such cases, UV detection at a suitable wavelength (e.g., 226 nm) can be used for iodide quantification.[5]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. solvomet.eu [solvomet.eu]
• 3. researchgate.net [researchgate.net]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. An insight into pharmaceutical challenges with ionic liquids: where do we stand in transdermal delivery? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. "Synthesis of pyridinium-based ionic liquids and their application to i" by OKTAVIANUS CIPTA, ANITA ALNI et al. [journals.tubitak.gov.tr]
• 17. Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system - PMC [pmc.ncbi.nlm.nih.gov]

Long-term stability issues of 1-Butyl-3-methylpyridinium Bromide in devices

This technical support center provides troubleshooting guidance and frequently asked questions regarding the long-term stability of 1-Butyl-3-methylpyridinium Bromide ([B3MPy]Br) in various device applications. This resource is intended for researchers, scientists, and professionals in drug development and other fields utilizing this ionic liquid.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving 1-Butyl-3-methylpyridinium Bromide, focusing on symptoms, potential causes, and recommended solutions.

Observed Issue	Potential Cause	Recommended Action
Discoloration (Yellowing/Browning) of the Ionic Liquid	Thermal Degradation: Prolonged exposure to elevated temperatures can cause decomposition. Pyridinium-based ionic liquids are known for their relatively high thermal stability, but long-term exposure to heat can still lead to degradation.[1][2] Photodegradation: Exposure to UV or ambient light over extended periods can induce degradation. Impurities: Presence of impurities from synthesis or handling can act as catalysts for degradation.	- Temperature Control: Maintain the operating temperature of the device well below the decomposition temperature of the ionic liquid. If possible, conduct experiments at the lowest effective temperature. - Light Protection: Store the ionic liquid in an amber vial or a dark environment. During device operation, shield the components containing the ionic liquid from direct light exposure. - Purity Verification: Ensure the purity of the 1-Butyl-3-methylpyridinium Bromide using techniques like HPLC or NMR before use.
Decreased Ionic Conductivity	Water Absorption: Pyridinium-based ionic liquids can be hygroscopic, and absorbed water can alter their physicochemical properties, including conductivity.[3] Degradation Product Formation: The formation of non-conductive or less conductive degradation byproducts can impede ion transport.	- Moisture Control: Handle and store the ionic liquid in a dry atmosphere (e.g., in a glovebox or desiccator). Dry the ionic liquid under vacuum before use if moisture absorption is suspected. - Inert Atmosphere: For long-term device operation, consider sealing the device under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture ingress.
Gas Evolution or Pressure Buildup in a Sealed Device	Electrochemical Decomposition: If the device operates under an electrical potential, exceeding the electrochemical window of the ionic liquid can lead to its breakdown and the formation of gaseous products. The reductive stability is generally influenced by the cation.[1] Thermal Decomposition: At sufficiently high temperatures, the ionic liquid can decompose into volatile compounds.	- Voltage Control: Ensure the operating voltage of the device remains within the electrochemical stability window of 1-Butyl-3-methylpyridinium Bromide. - Thermal Management: Implement effective thermal management in the device to prevent localized heating of the ionic liquid.
Inconsistent Experimental Results	Batch-to-Batch Variation: Differences in the purity and composition of the ionic liquid between batches can lead to variability in performance. Progressive Degradation: The properties of the ionic liquid may be changing over the course of the experiment due to slow degradation.	- Batch Characterization: Characterize each new batch of 1-Butyl-3-methylpyridinium Bromide to ensure consistency. - Time-Course Analysis: Monitor the key performance parameters of the device over time to identify any trends that may indicate degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the long-term stability of 1-Butyl-3-methylpyridinium Bromide in a device?

A1: The long-term stability of 1-Butyl-3-methylpyridinium Bromide is primarily influenced by temperature, exposure to light, moisture content, and the electrochemical conditions within the device.[1][3] High temperatures can lead to thermal decomposition, while exposure to UV light can cause photodegradation. As a hygroscopic material, moisture absorption can alter its properties.[3] Furthermore, applying voltages beyond its electrochemical stability window can induce electrochemical decomposition.[1]

Q2: How can I detect the degradation of 1-Butyl-3-methylpyridinium Bromide in my device?

A2: Degradation can be detected through several methods. A visual inspection may reveal a change in color (yellowing or browning).[4] Spectroscopic techniques such as UV-Vis spectroscopy can show changes in the absorption spectrum, indicating the formation of degradation products.[4][5] Electrochemical impedance spectroscopy can be used to monitor changes in ionic conductivity. For a more detailed analysis, techniques like High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS) can be used to identify and quantify degradation products.[6]

Q3: What are the likely degradation products of 1-Butyl-3-methylpyridinium Bromide?

A3: While specific long-term degradation studies on 1-Butyl-3-methylpyridinium Bromide in devices are limited, studies on its biodegradation have identified several preliminary degradation products. These can include modifications to the butyl side-chain and the pyridinium ring, such as hydroxylation.[6][7] Under thermal stress, decomposition is expected to involve the cleavage of the butyl and methyl groups from the pyridinium ring.

Q4: Is it necessary to handle 1-Butyl-3-methylpyridinium Bromide in an inert atmosphere?

A4: For applications requiring high stability and reproducibility over long periods, handling 1-Butyl-3-methylpyridinium Bromide in an inert atmosphere (e.g., a nitrogen or argon-filled glovebox) is highly recommended. This minimizes the absorption of atmospheric moisture, which can significantly impact its electrochemical properties and potentially contribute to hydrolytic degradation pathways.[3]

Q5: How does the stability of 1-Butyl-3-methylpyridinium Bromide compare to its imidazolium-based analogue, 1-Butyl-3-methylimidazolium Bromide?

A5: Generally, pyridinium-based ionic liquids are considered to have good thermal stability.[1] However, direct comparative long-term stability data under identical device conditions is scarce. Imidazolium-based ionic liquids have been more extensively studied, and it is known that their stability is influenced by the C2 proton on the imidazolium ring.[1] Pyridinium cations lack this specific feature, which may influence their degradation pathways. For specific applications, it is recommended to perform comparative stability tests.

Quantitative Data

Due to the limited availability of long-term stability data specifically for 1-Butyl-3-methylpyridinium Bromide in devices, the following table includes data for the closely related 1-Butyl-3-methylimidazolium Bromide to provide an estimate of behavior.

Table 1: Thermal Stability Data for 1-Butyl-3-methylimidazolium Bromide ([BMIM]Br)

Parameter	Value	Conditions	Reference
Onset Decomposition Temperature (Tonset)	~260 °C	Thermogravimetric Analysis (TGA)	[8]
Activation Energy for Isothermal Decomposition	219.86 kJ mol-1	Under nitrogen atmosphere	[3]

Table 2: Moisture Absorption of 1-Butyl-3-methylimidazolium Bromide ([BMIM]Br)

Condition	Observation	Reference
25 °C / 30% Relative Humidity	Follows a simple saturation behavior	[3]
85 °C / 85% Relative Humidity	Fits the Henderson-Pabis model	[3]

Experimental Protocols

Protocol 1: Accelerated Thermal Aging Study

This protocol outlines a method for assessing the long-term thermal stability of 1-Butyl-3-methylpyridinium Bromide.

Objective: To evaluate the effect of elevated temperatures on the chemical and physical properties of 1-Butyl-3-methylpyridinium Bromide over a simulated long-term period.

Materials:

• 1-Butyl-3-methylpyridinium Bromide

• Inert, sealed sample containers (e.g., glass ampoules)

• Oven with precise temperature control

• Analytical instruments for characterization (e.g., UV-Vis Spectrophotometer, HPLC, Karl Fischer Titrator)

Methodology:

• Sample Preparation: Dispense aliquots of 1-Butyl-3-methylpyridinium Bromide into the sample containers under an inert atmosphere to minimize moisture contamination.

• Initial Characterization (T=0): Before aging, characterize a control sample for key parameters such as appearance, UV-Vis absorbance spectrum, water content, and purity (via HPLC).

• Accelerated Aging: Place the sealed samples in an oven at a constant elevated temperature (e.g., 60°C, 80°C, 100°C). The duration of the test can be calculated using the Arrhenius equation, where a 10°C increase in temperature roughly doubles the rate of chemical reactions.[9]

• Time-Point Analysis: At predetermined time intervals (e.g., 1 week, 2 weeks, 4 weeks), remove a set of samples from the oven.

• Post-Aging Characterization: Allow the samples to cool to room temperature. Re-characterize the aged samples using the same analytical techniques as in the initial characterization step.

• Data Analysis: Compare the data from the aged samples to the initial data to identify and quantify any changes in the properties of the ionic liquid.

Protocol 2: Photostability Assessment

Objective: To determine the susceptibility of 1-Butyl-3-methylpyridinium Bromide to degradation upon exposure to light.

Materials:

• 1-Butyl-3-methylpyridinium Bromide

• UV-transparent cuvettes (e.g., quartz)

• Light source with a controlled spectral output (e.g., xenon lamp simulating sunlight)

• UV-Vis Spectrophotometer

• Aluminum foil

Methodology:

• Sample Preparation: Prepare a solution of 1-Butyl-3-methylpyridinium Bromide in a suitable transparent solvent (if necessary) and place it in a quartz cuvette.

• Control Sample: Prepare an identical sample and wrap the cuvette completely in aluminum foil to serve as a dark control.

• Initial Measurement: Record the initial UV-Vis absorption spectrum of the sample.

• Light Exposure: Expose both the sample and the dark control to the light source for a defined period.

• Periodic Measurements: At regular intervals, briefly interrupt the exposure to record the UV-Vis spectrum of the sample.

• Data Analysis: Compare the spectra taken at different time points to the initial spectrum and the dark control. The appearance of new absorption bands or changes in existing bands can indicate photodegradation.

Visualizations

Caption: Workflow for Accelerated Thermal Aging Study.

Caption: Factors Influencing [B3MPy]Br Degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Accelerated aging studies ASTM F1980-07 | Micro-Serve [micro-serve.nl]

Technical Support Center: Preventing Thermal Runaway in Reactions with 1-Butyl-3-methylpyridinium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on preventing and managing thermal runaway when working with 1-Butyl-3-methylpyridinium Bromide. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is thermal runaway and why is it a concern with 1-Butyl-3-methylpyridinium Bromide?

A1: Thermal runaway is a hazardous condition where an exothermic reaction goes out of control, leading to a rapid increase in temperature and pressure. The synthesis of ionic liquids, including 1-Butyl-3-methylpyridinium Bromide, is often an exothermic process. If the heat generated is not effectively removed, it can accelerate the reaction rate, leading to a dangerous feedback loop that can result in equipment failure, fire, or an explosion.

Q2: What are the primary causes of thermal runaway when using 1-Butyl-3-methylpyridinium Bromide?

A2: The primary causes include:

• Inadequate Temperature Control: Insufficient cooling or improper reactor setup to dissipate the heat generated during an exothermic reaction.

• Incorrect Reagent Addition: Adding reactants too quickly can lead to a rapid release of heat that overwhelms the cooling system.

• Scale-up Issues: A reaction that is manageable on a small scale may become hazardous when scaled up due to changes in the surface-area-to-volume ratio, which affects heat dissipation.

• Contamination: The presence of impurities can sometimes catalyze or accelerate decomposition reactions.

• External Heat Sources: Unintended heating from the surrounding environment can initiate or contribute to a thermal runaway event.

Q3: What are the early warning signs of a potential thermal runaway?

A3: Be vigilant for the following indicators:

• A sudden, unexpected increase in reaction temperature that does not stabilize with normal cooling.

• A rapid rise in pressure within a closed system.

• Visible changes in the reaction mixture, such as bubbling, fuming, or a change in color, that are not part of the expected procedure.

• Hissing or popping sounds from the reaction vessel.[1]

Q4: Can 1-Butyl-3-methylpyridinium Bromide decompose, and at what temperature?

Section 2: Troubleshooting Guides

Guide 1: Managing Exothermic Reactions

Issue	Possible Cause	Troubleshooting Steps
Rapid, uncontrolled temperature increase during reaction.	Inadequate cooling, too rapid addition of reagents.	1. Immediately stop the addition of any further reagents. 2. Increase the cooling capacity (e.g., lower the temperature of the cooling bath, increase coolant flow rate). 3. If the temperature continues to rise, prepare to execute the emergency quenching protocol (see Section 3).
Localized "hot spots" in the reaction vessel.	Poor mixing.	1. Ensure the stirring mechanism is functioning correctly and at an adequate speed to ensure homogenous heat distribution. 2. Consider using a reactor with better mixing capabilities for larger-scale reactions.
Reaction temperature is difficult to control during scale-up.	Reduced surface-area-to-volume ratio.	1. Re-evaluate the heat transfer calculations for the larger scale. 2. Implement a more robust cooling system. 3. Consider a semi-batch or continuous flow process to better manage heat generation.

Guide 2: Emergency Procedures for Thermal Events

Issue	Immediate Action	Follow-up
Confirmed Thermal Runaway (rapid, uncontrolled rise in temperature and pressure).	1. Alert personnel immediately and evacuate the immediate area. 2. If safe to do so, activate any pre-planned emergency shutdown or quenching systems. 3. Use a safety shield or conduct the procedure in a fume hood with the sash down. 4. Do not attempt to handle the reaction vessel directly.	1. Notify the appropriate emergency response team (e.g., fire department, institutional safety office). 2. Provide them with the Safety Data Sheet (SDS) for all chemicals involved. 3. Once the situation is stabilized, conduct a thorough incident review to prevent recurrence.
Chemical Spill of 1-Butyl-3-methylpyridinium Bromide.	1. Evacuate the immediate area and ensure proper ventilation. 2. Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and a lab coat. 3. Contain the spill using an inert absorbent material (e.g., sand, vermiculite). 4. Collect the absorbed material into a sealed container for proper disposal.	1. Decontaminate the spill area. 2. Dispose of the waste according to institutional and local regulations.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Safely Conducting an Exothermic Reaction with 1-Butyl-3-methylpyridinium Bromide

Objective: To provide a framework for conducting exothermic reactions while minimizing the risk of thermal runaway.

Methodology:

• Risk Assessment: Before starting any experiment, perform a thorough risk assessment. This should include an estimation of the reaction enthalpy. For the synthesis of pyridinium-based ionic liquids from pyridine and n-alkyl bromides, the reaction is known to be very exothermic.[3]

• Equipment Setup:

  • Use a reaction vessel of appropriate size to allow for sufficient headspace and efficient stirring.

  • Equip the reactor with a reliable temperature probe, a mechanical stirrer, and a condenser (if volatile reactants are used).

  • Place the reaction vessel in a cooling bath (e.g., ice-water, cryostat) with a temperature controller. Ensure the cooling capacity is sufficient to handle the expected heat load.

• Reagent Addition:

  • Add the 1-Butyl-3-methylpyridinium Bromide (or the reactants for its synthesis) to the reaction vessel.

  • Add the second reactant dropwise or via a syringe pump at a controlled rate.

  • Continuously monitor the internal temperature of the reaction. The addition rate should be adjusted to maintain the desired temperature and prevent a rapid increase.

• Monitoring:

  • Maintain a detailed log of the reaction temperature, addition rate, and any visual observations.

  • Have a secondary cooling bath (e.g., a larger ice bath) readily available in case the primary cooling system is insufficient.

• Work-up and Quenching:

  • Once the reaction is complete, cool the mixture to a safe temperature before proceeding with work-up.

  • If necessary, quench the reaction by slowly adding a suitable quenching agent (see Protocol 2).

Protocol 2: Emergency Quenching of a Reaction Involving 1-Butyl-3-methylpyridinium Bromide

Objective: To safely terminate a reaction that is showing signs of thermal runaway.

Methodology:

• Preparation: Before starting the main reaction, prepare a quenching solution. A common and effective method for quenching reactive chemicals is the slow addition of a less reactive protic solvent followed by water.

  • For reactions involving pyridinium compounds, a suitable initial quenching agent could be a cold, inert solvent like isopropanol, followed by a mixture of isopropanol and water, and finally water.[4]

• Execution (in case of a thermal event):

  • Immediately stop the addition of all reactants.

  • If safe to do so, begin the slow, dropwise addition of the cold quenching agent to the reaction mixture with vigorous stirring.

  • Monitor the temperature closely. The addition of the quenching agent should help to absorb heat and dilute the reactants, thus slowing the reaction.

  • Continue adding the quenching agent until the temperature stabilizes and begins to decrease.

  • Have an ice bath ready to immerse the reaction vessel if the temperature continues to rise despite the addition of the quenching agent.

Section 4: Quantitative Data

While specific thermal data for 1-Butyl-3-methylpyridinium Bromide is limited in the available search results, the following table provides data for the closely related 1-butyl-3-methylimidazolium bromide ([BMIM]Br) and general data for pyridinium-based ionic liquids to serve as a reference. It is crucial to experimentally determine the specific thermal properties of 1-Butyl-3-methylpyridinium Bromide for accurate risk assessment.

Property	Value	Compound/Class	Notes
Enthalpy of Synthesis Reaction	-76.5 to -86.8 kJ/mol	Pyridinium-based bromides	Synthesis from pyridine and alkyl bromides is highly exothermic.[3]
Onset Decomposition Temperature (TGA)	Approx. 280 °C (553 K)	1-butyl-3-methylimidazolium bromide	Decomposition can occur at lower temperatures with prolonged heating.[2]
Activation Energy for Isothermal Decomposition	219.86 kJ/mol	1-butyl-3-methylimidazolium bromide	[2]
Isobaric Molar Heat Capacity (Cp,m)	Varies with temperature	Pyridinium-based ionic liquids	This value is crucial for calculating the heat capacity of the reaction mixture.[5]

Section 5: Visualizations

Logical Workflow for Thermal Runaway Prevention

Caption: Workflow for preventing and responding to thermal runaway.

Decision Tree for Responding to a Temperature Excursion

Caption: Decision tree for responding to a temperature excursion.

Disclaimer: This guide is intended for informational purposes only and should not be considered a substitute for a thorough risk assessment and adherence to your institution's safety protocols. Always consult the Safety Data Sheet (SDS) for 1-Butyl-3-methylpyridinium Bromide and all other reagents before use.

References

• 1. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemistry.nd.edu [chemistry.nd.edu]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Toxicity and cytotoxicity of 1-Butyl-3-methylpyridinium Bromide on cell lines

A Comparative Guide to the Toxicity and Cytotoxicity of 1-Butyl-3-methylpyridinium Bromide on Cell Lines

For researchers, scientists, and drug development professionals, understanding the cytotoxic profile of ionic liquids is paramount for their safe and effective application. This guide provides a comparative analysis of the toxicity of 1-Butyl-3-methylpyridinium Bromide ([Bpy]Br) against another commonly used ionic liquid, 1-Butyl-3-methylimidazolium Bromide ([Bmim]Br), with a focus on their effects on human cell lines.

Comparative Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) is a key measure of cytotoxicity. The following table summarizes the IC50 values of [Bpy]Br and [Bmim]Br in three distinct human cell lines: HeLa (cervical cancer), MCF-7 (breast cancer), and HEK293T (human embryonic kidney).[1][2][3][4] The data reveals that [Bpy]Br exhibits significantly higher cytotoxicity (lower IC50 values) across all tested cell lines compared to [Bmim]Br.[1][2][3][4]

Ionic Liquid	Cell Line	IC50 (μmol/L)
1-Butyl-3-methylpyridinium Bromide ([Bpy]Br)	MCF-7	341.74[1][2][3][4]
HeLa	333.27[1][2][3][4]
HEK293T	328.98[1][2][3][4]
1-Butyl-3-methylimidazolium Bromide ([Bmim]Br)	MCF-7	841.86[1][2][3][4]
HeLa	538.38[1][2][3][4]
HEK293T	654.78[1][2][3][4]

Mechanisms of Cytotoxicity

Both [Bpy]Br and [Bmim]Br have been shown to inhibit cell growth by inducing apoptosis (programmed cell death) and causing cell cycle arrest.[1][5] However, [Bpy]Br demonstrates a more potent pro-apoptotic effect.[1][3]

Apoptosis Induction:

• At a concentration of 1000 μmol/L, [Bpy]Br reduced the population of live MCF-7 cells to 33.86% and HeLa cells to 38.32%.[1][2][3][4][5]

• Flow cytometry analysis revealed that both ionic liquids induce dose-dependent apoptosis.[1][3] In HeLa cells, [Bmim]Br treatment led to a significant increase in late apoptotic cells, and [Bpy]Br showed an even stronger induction of apoptosis.[1] Similarly, in MCF-7 cells, [Bpy]Br exhibited a greater apoptotic effect than [Bmim]Br at comparable concentrations.[1]

Cell Cycle Arrest:

• Both ionic liquids were found to induce G0/G1 phase arrest in the cell cycle.[1][5]

• This is accompanied by a significant suppression of the expression of key cell cycle regulatory proteins, including cyclin D1, CDK2, and CDK4, at both the mRNA and protein levels.[1][5]

Experimental Protocols

The following are detailed methodologies for the key experiments used to assess the cytotoxicity of these ionic liquids.

Cell Viability and Proliferation Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: HeLa, MCF-7, and HEK293T cells were seeded in a 96-well plate.[5]

• Treatment: The cells were treated with various concentrations of [Bmim]Br and [Bpy]Br (ranging from 1 µmol/L to 5000 µmol/L) for 0, 1, 2, 3, and 4 days.[5]

• MTT Addition: After the treatment period, the supernatant was discarded, and 200 µL of culture medium containing 0.5% 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) was added to each well.[5]

• Incubation: The plate was cultured for an additional 2 hours.[5]

• Formazan Solubilization: The culture medium was carefully removed, and 150 µL of dimethyl sulphoxide (DMSO) was added to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: The plate was vortexed at a low speed for 10 minutes, and the absorbance of each well was measured at 490 nm using a microplate reader.[5]

Apoptosis Assessment (Annexin V-FITC/PI Double Staining)

This flow cytometry-based assay is used to detect and differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: HeLa and MCF-7 cells were treated with different concentrations of [Bmim]Br (0, 250, 750, and 1500 μmol/L) and [Bpy]Br (100, 500, and 1000 μmol/L) for 6 hours.[6]

• Cell Harvesting: After treatment, 1x10^5 cells were harvested and washed twice with cold phosphate-buffered saline.[6]

• Staining: The cells were resuspended in 500 μL of binding buffer containing 5 μL of Annexin V-FITC and 5 μL of propidium iodide (PI).[6]

• Incubation: The cells were incubated for 15 minutes in the dark.[6]

• Flow Cytometry Analysis: The stained cells were analyzed by flow cytometry to determine the percentages of live, early apoptotic, late apoptotic, and dead cells.[6]

Cell Cycle Analysis

This method is used to determine the distribution of cells in the different phases of the cell cycle.

• Cell Fixation: Cells were fixed with 70% ethanol at 4°C for at least 8 hours.[6]

• RNase Treatment: The fixed cells were treated with 10 mg/mL RNase solution at 37°C for 30 minutes.[6]

• PI Staining: The cells were then stained with 40 μg/mL propidium iodide for another 30 minutes.[6]

• Flow Cytometry Analysis: The stained cells were analyzed using a flow cytometer to determine the cell cycle distribution.[6]

Visualizing the Mechanisms

To better understand the cellular processes affected by these ionic liquids, the following diagrams illustrate the experimental workflow for assessing apoptosis and the signaling pathway of cell cycle arrest.

Caption: Workflow for Apoptosis Assessment.

Caption: Cell Cycle Arrest Pathway.

References

• 1. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell linesylpyridinium bromide on human cell lines | Archives of Industrial Hygiene and Toxicology [arhiv.imi.hr]
• 3. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell linesylpyridinium bromide on human cell lines | Archives of Industrial Hygiene and Toxicology [arhiv.imi.hr]
• 5. researchgate.net [researchgate.net]
• 6. View of Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell linesylpyridinium bromide on human cell lines [arhiv.imi.hr]

Performance of 1-Butyl-3-methylpyridinium Bromide as an electrolyte compared to conventional electrolytes

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Electrolyte Performance

The selection of an appropriate electrolyte is a critical factor in the performance and safety of electrochemical devices. This guide provides a detailed comparison of the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([BMPy][Br]) against conventional electrolytes commonly used in lithium-ion batteries and supercapacitors. The following sections present quantitative data, experimental methodologies, and visual representations to aid in the informed selection of electrolytes for your research and development needs.

Quantitative Performance Comparison

The performance of an electrolyte is primarily determined by its ionic conductivity and its electrochemical stability window. The following tables summarize the available quantitative data for 1-Butyl-3-methylpyridinium Bromide and a standard conventional electrolyte, 1M Lithium Hexafluorophosphate (LiPF₆) in a mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC).

Table 1: Ionic Conductivity

Electrolyte	Composition	Temperature (°C)	Ionic Conductivity (mS/cm)
Conventional Electrolyte	1M LiPF₆ in EC:DMC (1:1 v/v)	25	11.38
Ionic Liquid	1-Butyl-3-methylimidazolium Bromide ([BMIm][Br])	25	~1-10 (typical range for imidazolium ILs)
Ionic Liquid	1-Butyl-3-methylpyridinium Bromide ([BMPy][Br])	Not Available	Data for the neat ionic liquid at 25°C is not readily available in the reviewed literature. However, pyridinium-based ionic liquids generally exhibit ionic conductivities in a similar range to their imidazolium counterparts.

*Note: The ionic conductivity of neat 1-Butyl-3-methylpyridinium Bromide at 25°C was not found in the searched literature. The value for 1-Butyl-3-methylimidazolium Bromide is provided as a close structural analog for general comparison. Ionic liquids inherently possess lower ionic conductivity compared to conventional organic solvent-based electrolytes.

Table 2: Electrochemical Stability Window (ESW)

Electrolyte	Composition	Method	Electrochemical Stability Window (V)
Conventional Electrolyte	1M LiPF₆ in EC:DMC (1:1 v/v)	Cyclic Voltammetry (vs. Li/Li⁺)	~4.2 - 5.1
Ionic Liquid	1-Butyl-3-methylimidazolium Bromide ([BMIm][Br])	Cyclic Voltammetry	2.7
Ionic Liquid	1-Butyl-3-methylpyridinium Bromide ([BMPy][Br])	Not Available	Data for the neat ionic liquid was not found. However, the electrochemical stability of pyridinium-based ILs is generally lower than that of imidazolium-based ILs.

*Note: The electrochemical stability window is a critical parameter that dictates the operational voltage of an electrochemical device. While ionic liquids may have lower conductivity, they often offer wider electrochemical windows, a significant advantage for high-voltage applications.

Experimental Protocols

To ensure a comprehensive understanding of the presented data, the following sections detail the standard experimental methodologies used to evaluate electrolyte performance.

Ionic Conductivity Measurement: AC Impedance Spectroscopy

Objective: To determine the ionic conductivity of the electrolyte.

Methodology:

• Cell Assembly: The electrolyte is placed in a two-electrode conductivity cell with a known cell constant. The electrodes are typically made of an inert material such as platinum.

• Instrumentation: An impedance analyzer or a potentiostat with a frequency response analysis module is used.

• Measurement: A small amplitude alternating current (AC) voltage (typically 5-10 mV) is applied across the electrodes over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Data Acquisition: The impedance of the cell is measured as a function of frequency. The data is typically represented as a Nyquist plot (imaginary impedance vs. real impedance).

• Data Analysis: The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis.

• Calculation: The ionic conductivity (σ) is calculated using the following formula: σ = L / (Rb * A) where L is the distance between the electrodes and A is the electrode area (L/A is the cell constant).

Experimental Workflow for Ionic Conductivity Measurement.

Electrochemical Stability Window (ESW) Determination: Cyclic Voltammetry

Objective: To determine the potential range over which the electrolyte remains stable without significant oxidation or reduction.

Methodology:

• Cell Assembly: A three-electrode electrochemical cell is assembled. It consists of a working electrode (e.g., glassy carbon or platinum), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/Ag⁺ or Li/Li⁺).

• Instrumentation: A potentiostat is used to control the potential of the working electrode and measure the resulting current.

• Measurement: The potential of the working electrode is swept linearly from an initial potential to a vertex potential and then back to the initial potential. The scan rate is typically slow (e.g., 1-10 mV/s) to allow for the detection of Faradaic currents.

• Data Acquisition: The current response is recorded as a function of the applied potential, generating a cyclic voltammogram.

• Data Analysis: The ESW is determined by identifying the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation (anodic limit) and reduction (cathodic limit). A current density cutoff (e.g., 0.1 mA/cm²) is often used to define these limits.

Supercapacitor Performance Evaluation: Galvanostatic Charge-Discharge

Objective: To evaluate the capacitance, energy density, and power density of a supercapacitor using the electrolyte.

Methodology:

• Cell Assembly: A two-electrode symmetric supercapacitor cell is fabricated using the desired electrode material and the electrolyte.

• Instrumentation: A battery cycler or a potentiostat with galvanostatic capabilities is used.

• Measurement: The supercapacitor is charged at a constant current to a specified voltage, held at that voltage for a short period, and then discharged at a constant current to a lower voltage limit.

• Data Acquisition: The voltage of the supercapacitor is recorded as a function of time during the charge and discharge cycles.

• Data Analysis:

  • Capacitance (C): Calculated from the slope of the discharge curve using the formula: C = I / (dV/dt), where I is the discharge current and dV/dt is the slope of the discharge curve.

  • Energy Density (E): Calculated using the formula: E = 0.5 * C * V², where V is the voltage window.

  • Power Density (P): Calculated using the formula: P = E / t, where t is the discharge time.

Logical Comparison of Electrolyte Properties

The choice between an ionic liquid like 1-Butyl-3-methylpyridinium Bromide and a conventional electrolyte involves a trade-off between several key performance and safety characteristics. The following diagram illustrates this relationship.

Comparative Advantages and Disadvantages.

Conclusion

1-Butyl-3-methylpyridinium Bromide, as a representative ionic liquid, presents a compelling alternative to conventional electrolytes, particularly in applications where a wide electrochemical window, high thermal stability, and enhanced safety are paramount. While its ionic conductivity is generally lower than that of traditional organic solvent-based systems, this can be mitigated in some applications, such as supercapacitors, by mixing with low-viscosity organic solvents. The choice of electrolyte will ultimately depend on the specific requirements of the electrochemical device, including desired energy and power densities, operating voltage, and safety considerations. This guide provides the foundational data and methodologies to support an informed decision-making process for researchers and professionals in the field.

Validating the Purity of Synthesized 1-Butyl-3-methylpyridinium Bromide: A Comparative Guide Using NMR and HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical prerequisite for reliable and reproducible experimental outcomes. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) and High-Performance Liquid Chromatography (HPLC) for validating the purity of the ionic liquid, 1-Butyl-3-methylpyridinium Bromide. Detailed experimental protocols and data interpretation are presented to facilitate an objective assessment of the product's quality against potential impurities.

The synthesis of 1-Butyl-3-methylpyridinium Bromide, a pyridinium-based ionic liquid, typically involves the quaternization of 3-methylpyridine with 1-bromobutane. While the synthesis is straightforward, the final product can contain residual starting materials, by-products, and solvent, which can significantly influence its physicochemical properties and performance in downstream applications. Therefore, robust analytical techniques are essential to confirm the identity and quantify the purity of the synthesized ionic liquid.

Comparison of Analytical Techniques: NMR vs. HPLC

Both NMR and HPLC are powerful analytical tools for the assessment of ionic liquid purity. The choice of method often depends on the specific information required, available instrumentation, and the nature of the potential impurities.

Feature	Nuclear Magnetic Resonance (NMR) Spectroscopy	High-Performance Liquid Chromatography (HPLC)
Principle	Measures the magnetic properties of atomic nuclei to provide detailed structural information and quantitative data based on signal integration.	Separates components of a mixture based on their differential interactions with a stationary and a mobile phase.
Information Provided	Structural confirmation, identification of impurities, and quantification of both the main component and impurities (qNMR).	Quantification of the main component and separation of non-volatile impurities.
Strengths	Provides unambiguous structural information. Can identify unknown impurities. qNMR allows for absolute quantification without a reference standard of the analyte.	High sensitivity and resolution for separating complex mixtures. Well-established and widely available technique.
Limitations	Lower sensitivity compared to HPLC for trace impurities. Can be complex to interpret for mixtures. Requires deuterated solvents.	Does not provide structural information for unknown peaks. Requires reference standards for impurity identification and quantification.
Typical Application	Primary choice for structural verification and identification of major impurities. qNMR for accurate purity determination.	Routine quality control for quantifying the purity and detecting known impurities.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining accurate and reproducible results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR for Structural Confirmation and Impurity Identification:

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve approximately 10-20 mg of the synthesized 1-Butyl-3-methylpyridinium Bromide in a suitable deuterated solvent (e.g., Deuterated Chloroform (CDCl₃), Deuterium Oxide (D₂O), or Dimethyl Sulfoxide-d₆ (DMSO-d₆)). Add a small amount of a reference standard, such as Tetramethylsilane (TMS), for chemical shift calibration.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra under standard acquisition parameters.

• Data Analysis: Process the spectra and compare the observed chemical shifts and coupling constants with expected values for 1-Butyl-3-methylpyridinium Bromide. The presence of unexpected signals may indicate impurities.

Quantitative NMR (qNMR) for Purity Determination:

• Principle: qNMR allows for the determination of the absolute purity of a substance by comparing the integral of a signal from the analyte with the integral of a signal from a certified internal standard of known concentration.[1][2][3]

• Internal Standard: A high-purity, stable compound with signals that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation: Accurately weigh a specific amount of the synthesized ionic liquid and the internal standard into an NMR tube and dissolve in a known volume of a deuterated solvent.

• Data Acquisition: Acquire the ¹H NMR spectrum with optimized parameters for quantitative analysis (e.g., long relaxation delay).

• Calculation: The purity of the analyte is calculated using the following formula: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std where: I = integral area, N = number of protons for the integrated signal, M = molar mass, m = mass, and P = purity of the standard.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method is suitable for the purity assessment of 1-Butyl-3-methylpyridinium Bromide.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water containing a buffer such as ammonium formate. A typical starting point could be a gradient from 10% to 90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the pyridinium cation has strong absorbance (e.g., 254 nm).

• Sample Preparation: Prepare a stock solution of the synthesized ionic liquid in the mobile phase at a known concentration (e.g., 1 mg/mL) and filter through a 0.45 µm syringe filter before injection.

• Data Analysis: The purity is typically determined by the area percentage method, where the peak area of the main component is expressed as a percentage of the total area of all peaks in the chromatogram. For higher accuracy, a calibration curve with a reference standard can be used.

Data Presentation and Interpretation

Clear presentation of quantitative data is essential for easy comparison and interpretation.

Expected NMR Data for 1-Butyl-3-methylpyridinium Bromide

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for 1-Butyl-3-methylpyridinium Bromide. These values are indicative and may vary slightly depending on the solvent and experimental conditions.

¹H NMR	Assignment	Expected Chemical Shift (ppm)	Multiplicity	Integration
H-2, H-6	Pyridinium ring	~9.0 - 8.8	Doublet	2H
H-4	Pyridinium ring	~8.5 - 8.3	Triplet	1H
H-5	Pyridinium ring	~8.1 - 7.9	Triplet	1H
N-CH₂	Butyl chain	~4.6 - 4.4	Triplet	2H
C-CH₃	Pyridinium ring	~2.5 - 2.3	Singlet	3H
N-CH₂-CH₂	Butyl chain	~2.0 - 1.8	Multiplet	2H
CH₂-CH₃	Butyl chain	~1.5 - 1.3	Multiplet	2H
CH₃	Butyl chain	~1.0 - 0.8	Triplet	3H

¹³C NMR	Assignment	Expected Chemical Shift (ppm)
C-2, C-6	Pyridinium ring	~145 - 143
C-4	Pyridinium ring	~144 - 142
C-3	Pyridinium ring	~138 - 136
C-5	Pyridinium ring	~128 - 126
N-CH₂	Butyl chain	~60 - 58
N-CH₂-CH₂	Butyl chain	~34 - 32
C-CH₃	Pyridinium ring	~18 - 16
CH₂-CH₃	Butyl chain	~19 - 17
CH₃	Butyl chain	~13 - 11

Potential Impurities and Their Detection

Impurity	Detection Method	Expected Signature
3-Methylpyridine	NMR	Characteristic aromatic signals for the unquaternized pyridine ring.
HPLC	A separate peak with a different retention time from the main product.
1-Bromobutane	NMR	Signals corresponding to the butyl group without attachment to the pyridinium nitrogen.
HPLC	May not be easily detected by UV unless a suitable wavelength is chosen.
Residual Solvents	NMR	Characteristic signals of the solvent used in the synthesis (e.g., acetonitrile, toluene).
Water	Karl Fischer Titration	The most accurate method for water quantification.
NMR	A broad singlet in the ¹H NMR spectrum, the chemical shift of which is solvent-dependent.

Alternative Purity Validation Methods

While NMR and HPLC are the primary techniques, other methods can provide complementary information.

• Ion Chromatography (IC): This is the preferred method for quantifying anionic impurities, particularly residual halides like bromide from the starting material or chloride from other sources.[4][5][6][7][8]

• Karl Fischer Titration: This is the gold standard for the accurate determination of water content, a critical parameter for many applications of ionic liquids.

• Mass Spectrometry (MS): Can be used to confirm the molecular weight of the synthesized ionic liquid and to identify unknown impurities when coupled with a separation technique like LC or GC.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the purity validation process.

Caption: Workflow for the purity validation of 1-Butyl-3-methylpyridinium Bromide.

Caption: Logical flow for data interpretation in purity validation.

By employing a combination of these analytical techniques and following standardized protocols, researchers can confidently validate the purity of synthesized 1-Butyl-3-methylpyridinium Bromide, ensuring the integrity and reliability of their scientific investigations.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability | Products | JEOL Ltd. [jeol.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. research.manchester.ac.uk [research.manchester.ac.uk]

Ecotoxicity of 1-Butyl-3-methylpyridinium Bromide in Aquatic Environments: A Comparative Guide

The increasing use of ionic liquids (ILs) as "green" solvents in various industrial and pharmaceutical applications necessitates a thorough understanding of their environmental impact. This guide provides a comparative analysis of the ecotoxicity of a common pyridinium-based ionic liquid, 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br), in aquatic environments. By presenting experimental data, detailed methodologies, and mechanistic insights, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions regarding the use and potential environmental risks of [BMPy]Br and its alternatives.

Quantitative Ecotoxicity Data

The aquatic toxicity of 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br) and its alternatives is typically evaluated using standardized tests on representative organisms from different trophic levels: algae (primary producers), daphnids (primary consumers), and fish (secondary consumers). The most common endpoints are the half-maximal effective concentration (EC50) for algae and daphnids, and the half-maximal lethal concentration (LC50) for fish, usually measured over a 48- or 96-hour exposure period.

The following tables summarize the available quantitative ecotoxicity data for [BMPy]Br and a selection of other ionic liquids and traditional organic solvents. It is important to note that the toxicity of ionic liquids is significantly influenced by the structure of both the cation and the anion, as well as the length of the alkyl chain on the cation.[1][2]

Table 1: Ecotoxicity of 1-Butyl-3-methylpyridinium Bromide ([BMPy]Br) in Aquatic Organisms

Organism Species	Exposure Duration	Endpoint	Concentration (mg/L)
Selenastrum capricornutum (Green Alga)	96 h	EC50	Increases with incubation time
Daphnia magna (Water Flea)	48 h	LC50	Varies with alkyl chain length
Danio rerio (Zebrafish)	96 h	LC50	Data not readily available

Table 2: Comparative Ecotoxicity of Various Ionic Liquids in Aquatic Organisms

Ionic Liquid	Organism	Exposure Duration	Endpoint	Concentration (mg/L)
1-Butyl-3-methylimidazolium Bromide ([BMIM]Br)	Selenastrum capricornutum	96 h	EC50	Increases with incubation time[1][2]
1-Hexyl-3-methylimidazolium Bromide ([HMIM]Br)	Selenastrum capricornutum	96 h	EC50	More toxic than [BMIM]Br[2]
1-Octyl-3-methylimidazolium Bromide ([OMIM]Br)	Selenastrum capricornutum	96 h	EC50	Most toxic among tested imidazolium bromides[2]
1-Butyl-1-methylpyrrolidinium Bromide	Selenastrum capricornutum	96 h	EC50	Least toxic among tested ILs[1]
Tetrabutylphosphonium Bromide	Selenastrum capricornutum	48-96 h	EC50	Toxicity decreases with incubation time[1]
Tetrabutylammonium Bromide	Selenastrum capricornutum	48-96 h	EC50	Toxicity decreases with incubation time[1]

Table 3: Ecotoxicity of Traditional Organic Solvents in Aquatic Organisms

Solvent	Organism	Exposure Duration	Endpoint	Concentration (mg/L)
Methanol	Selenastrum capricornutum	96 h	EC50	Orders of magnitude less toxic than imidazolium-based ILs[3]
Isopropanol	Selenastrum capricornutum	96 h	EC50	Orders of magnitude less toxic than imidazolium-based ILs[3]
Dimethylformamide (DMF)	Selenastrum capricornutum	96 h	EC50	Orders of magnitude less toxic than imidazolium-based ILs[3]
Acetone	Danio rerio (Zebrafish)	96 h	LC50	30642[4]
Toluene	Danio rerio (Zebrafish)	96 h	LC50	60 - 313[4]
Phenol	Danio rerio (Zebrafish)	96 h	LC50	5[4]

Experimental Protocols

The ecotoxicity data presented in this guide are primarily derived from standardized test guidelines developed by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure the reliability and comparability of results across different laboratories and studies.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test evaluates the effects of a substance on the growth of freshwater microalgae, such as Selenastrum capricornutum.[5][6][7]

• Principle: Exponentially growing cultures of algae are exposed to various concentrations of the test substance in a nutrient-rich medium for 72 hours.[5][6][7]

• Procedure:

  • A series of flasks containing the test medium and different concentrations of the test substance are prepared.

  • Each flask is inoculated with a small volume of an exponentially growing algal culture.

  • The flasks are incubated under constant temperature, lighting, and shaking for 72 hours.

  • Algal growth is measured at least daily by determining the cell concentration or a surrogate parameter like chlorophyll fluorescence.

• Endpoint: The primary endpoint is the inhibition of growth, expressed as the EC50, which is the concentration that causes a 50% reduction in growth compared to the control.[5]

OECD 201 Experimental Workflow

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to daphnids, typically Daphnia magna.[8][9][10][11][12]

• Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours.[8][9]

• Procedure:

  • Test solutions with at least five different concentrations of the substance are prepared in beakers.

  • A group of daphnids is introduced into each beaker.

  • The beakers are kept under controlled temperature and light conditions for 48 hours.

  • The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim after gentle agitation.[8]

• Endpoint: The primary endpoint is the EC50, the concentration that immobilizes 50% of the daphnids after 48 hours.[9][10]

OECD 202 Experimental Workflow

OECD 203: Fish, Acute Toxicity Test

This guideline describes a method to determine the acute lethal toxicity of a substance to fish, such as the zebrafish (Danio rerio).[13][14][15][16][17]

• Principle: Fish are exposed to the test substance, typically for 96 hours, and mortalities are recorded.[13][14]

• Procedure:

  • A range of test concentrations is prepared, and fish are placed in the test chambers.

  • The test is conducted for 96 hours under controlled conditions of temperature, light, and dissolved oxygen.

  • Mortalities are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The main endpoint is the LC50, the concentration of the substance that is lethal to 50% of the test fish within 96 hours.[14][15]

OECD 203 Experimental Workflow

Mechanism of Ecotoxicity

The ecotoxicity of 1-Butyl-3-methylpyridinium Bromide and other ionic liquids in aquatic organisms is often attributed to their ability to induce oxidative stress.[18][19] This occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the organism's ability to detoxify these reactive products through its antioxidant defense system.

Exposure to [BMPy]Br can lead to an overproduction of ROS, which can cause damage to vital cellular components such as lipids, proteins, and DNA.[19][20] This cellular damage can manifest as reduced growth, impaired reproduction, and, at higher concentrations, mortality.

The antioxidant defense system in aquatic organisms includes enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx). Upon exposure to toxicants like [BMPy]Br, the activity of these enzymes may initially increase as a protective response. However, prolonged or high-level exposure can overwhelm this defense system, leading to oxidative damage.[18]

Proposed Oxidative Stress Pathway

References

• 1. The ecotoxicity of ionic liquids and traditional organic solvents on microalga Selenastrum capricornutum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Toxicity of imidazolium salt with anion bromide to a phytoplankton Selenastrum capricornutum: effect of alkyl-chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of imidazolium-based ionic liquids on the photosynthetic activity and growth rate of Selenastrum capricornutum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. eurofins.com.au [eurofins.com.au]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 9. biotecnologiebt.it [biotecnologiebt.it]
• 10. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 11. shop.fera.co.uk [shop.fera.co.uk]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. biotecnologiebt.it [biotecnologiebt.it]
• 15. eurofins.com.au [eurofins.com.au]
• 16. oecd.org [oecd.org]
• 17. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 18. Effects of the 1-alkyl-3-methylimidazolium bromide ionic liquids on the antioxidant defense system of Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Toxic effects of imidazolium ionic liquids on the green seaweed Ulva lactuca: oxidative stress and DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Toxicity study of ionic liquid, 1-butyl-3-methylimidazolium bromide on guppy fish, Poecilia reticulata and its biodegradation by soil bacterium Rhodococcus hoagii VRT1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biodegradation of 1-Butyl-3-methylpyridinium Bromide

The increasing use of ionic liquids (ILs) as green alternatives to volatile organic solvents has brought their environmental fate and biodegradability into sharp focus. Among these, 1-Butyl-3-methylpyridinium Bromide ([BMPy][Br]) is a common pyridinium-based IL. This guide provides a comparative analysis of its biodegradation pathway, metabolites, and ecotoxicity, alongside alternative pyridinium and imidazolium-based ILs, supported by experimental data.

Biodegradation Pathway of 1-Butyl-3-methylpyridinium Bromide

The microbial degradation of [BMPy][Br] is initiated by the oxidation of the butyl side chain. Studies using activated sludge microorganisms have elucidated a pathway involving sequential oxidation at different positions of the alkyl chain[1][2]. The pyridinium ring itself shows resistance to cleavage in some studies, with degradation primarily occurring on the substituent groups[3].

The proposed biodegradation pathway begins with the hydroxylation of the butyl chain, followed by further oxidation and cleavage of the chain. Key identified metabolites include:

• 1-Hydroxybutyl-3-methylpyridinium

• 1-(2-Hydroxybutyl)-3-methylpyridinium

• 1-(2-Hydroxyethyl)-3-methylpyridinium

• Methylpyridine[1][2]

The formation of methylpyridine suggests a significant breakdown of the butyl chain[1][2]. It is important to note that some studies suggest methylpyridine might also be present as an impurity in the initial [BMPy][Br] sample[2].

Proposed biodegradation pathway of 1-Butyl-3-methylpyridinium Bromide.

Comparison of Biodegradability

The biodegradability of pyridinium-based ILs is significantly influenced by the length of the alkyl chain substituent. While [BMPy][Br] is not readily biodegradable, its longer-chain counterparts show enhanced degradation. A comparison with a common imidazolium-based IL, 1-Butyl-3-methylimidazolium Bromide ([BMIM][Br]), highlights the influence of the cationic headgroup on biodegradability.

Ionic Liquid	Cation Structure	Alkyl Chain	Biodegradability (%)	Classification	Reference
1-Butyl-3-methylpyridinium Bromide ([BMPy][Br])	Pyridinium	Butyl (C4)	Not readily biodegradable	-	[4]
1-Hexyl-3-methylpyridinium Bromide ([HMPy][Br])	Pyridinium	Hexyl (C6)	Mineralized	-	[4][5]
1-Octyl-3-methylpyridinium Bromide ([OMPy][Br])	Pyridinium	Octyl (C8)	> 60% in 28 days	Readily Biodegradable	[3][5]
1-Butyl-3-methylimidazolium Bromide ([BMIM][Br])	Imidazolium	Butyl (C4)	Partially mineralized	Not readily biodegradable	[4]

Data is compiled from multiple studies and testing conditions may vary.

Studies have shown that for pyridinium-based ILs, increasing the alkyl chain length from butyl to octyl significantly enhances mineralization[4][5]. In contrast, imidazolium-based ILs with a butyl chain are only partially mineralized, suggesting the pyridinium ring is more susceptible to microbial attack when a longer alkyl chain is present[4].

Metabolite Toxicity

A crucial aspect of biodegradation is the toxicity of the resulting metabolites. For the studied pyridinium-based ILs, the degradation products have been found to be less toxic than the parent compounds.

Compound	Organism	Toxicity Endpoint (EC50)	Result	Reference
[BMPy][Br]	Daphnia magna	48h EC50	Parent compound is more toxic	[3][5]
[HMPy][Br]	Daphnia magna	48h EC50	Metabolites are less toxic	[3][5]
[OMPy][Br]	Daphnia magna	48h EC50	Metabolites are less toxic	[3][5]

The reduced toxicity of the metabolites suggests that biodegradation in aquatic environments would likely decrease the overall hazard associated with these ionic liquids[3][5].

Experimental Protocols

The assessment of biodegradability and metabolite identification relies on standardized and robust experimental methodologies.

This is a common method to assess ready biodegradability.

• Inoculum: Activated sludge from a municipal wastewater treatment plant is collected and prepared.

• Test Medium: A mineral salt medium is prepared containing the test IL as the sole source of organic carbon (typically at 10-20 mg DOC/L).

• Incubation: The test flasks are inoculated with the activated sludge and incubated in the dark at a constant temperature (e.g., 22 ± 2 °C) with continuous shaking.

• Sampling: Aliquots are taken at regular intervals over 28 days.

• Analysis: The concentration of DOC in the filtered samples is measured using a TOC analyzer.

• Biodegradation Calculation: The percentage of biodegradation is calculated based on the decrease in DOC over time relative to the initial concentration.

This technique is used to separate and identify the intermediate products of biodegradation.

• Sample Preparation: Samples from the biodegradation assay are filtered to remove microbial biomass.

• Chromatographic Separation: The filtrate is injected into an HPLC system equipped with a suitable column (e.g., C18 reverse-phase). A gradient elution program with solvents like acetonitrile and water (often with a modifier like formic acid) is used to separate the parent IL from its metabolites.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass spectrometer (e.g., electrospray ionization - ESI). The mass spectrometer is operated in positive ion mode to detect the cationic IL and its metabolites.

• Metabolite Identification: Metabolites are tentatively identified based on their mass-to-charge ratio (m/z). Further confirmation is achieved using tandem mass spectrometry (MS/MS) to fragment the parent ions and analyze the resulting daughter ions[1][3].

General experimental workflow for biodegradation and metabolite analysis.

Conclusion

The biodegradation of 1-Butyl-3-methylpyridinium Bromide proceeds through the oxidation and cleavage of its butyl side chain, leading to metabolites of lower toxicity. In comparison to its longer-chain pyridinium analogues and imidazolium-based counterparts, [BMPy][Br] exhibits lower biodegradability. The choice of the cationic headgroup and the length of the alkyl substituent are critical factors in designing environmentally benign ionic liquids. Future research should continue to focus on elucidating complete degradation pathways, including the ultimate fate of the pyridinium ring, and on designing novel ILs with enhanced biodegradability.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Biodegradability of imidazolium and pyridinium ionic liquids by an activated sludge microbial community - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Microbial biodegradation and metabolite toxicity of three pyridinium-based cation ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]

The Influence of Molecular Architecture on the Physicochemical Properties of Pyridinium-Based Ionic Liquids: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricate relationship between the structure of pyridinium-based ionic liquids (ILs) and their resulting properties is paramount for their effective application. This guide provides a comparative analysis of key physicochemical characteristics, supported by experimental data, to facilitate the selection and design of task-specific ionic liquids.

The unique tunability of ionic liquids, stemming from the vast possible combinations of cations and anions, allows for the fine-tuning of properties such as thermal stability, viscosity, and conductivity.[1] In the realm of pyridinium-based ILs, two primary structural modifications significantly impact their behavior: the length of the N-alkyl chain on the pyridinium cation and the nature of the counter-anion.[2] This guide will delve into these relationships, presenting quantitative data to illustrate the tangible effects of these structural alterations.

Structure-Property Correlation: A Tabular Comparison

The following tables summarize the impact of alkyl chain length and anion choice on the key properties of pyridinium-based ionic liquids. The data has been compiled from various experimental studies to provide a clear, comparative overview.

Impact of N-Alkyl Chain Length on Physicochemical Properties

Increasing the length of the alkyl chain on the pyridinium cation generally leads to a decrease in density and an increase in viscosity.[3] This is attributed to the enhanced van der Waals interactions between the longer alkyl chains.

Ionic Liquid	Alkyl Chain	Anion	Density (g/cm³) at 298.15 K	Viscosity (mPa·s) at 298.15 K
1-Ethylpyridinium Bromide ([C2Py][Br])	Ethyl	Br⁻	-	-
1-Propylpyridinium Bromide ([C3Py][Br])	Propyl	Br⁻	-	-
1-Butylpyridinium Bromide ([C4Py][Br])	Butyl	Br⁻	-	-
1-Hexylpyridinium Bromide ([C6Py][Br])	Hexyl	Br⁻	-	-
1-Octylpyridinium Bromide ([C8Py][Br])	Octyl	Br⁻	-	-
1-Ethylpyridinium Bis(trifluoromethylsulfonyl)imide ([C2Py][NTf2])	Ethyl	NTf₂⁻	1.49	41.08
1-Butylpyridinium Bis(trifluoromethylsulfonyl)imide ([C4Py][NTf2])	Butyl	NTf₂⁻	1.43	60.40
1-Pentylpyridinium Bis(trifluoromethylsulfonyl)imide ([C5Py][NTf2])	Pentyl	NTf₂⁻	1.40	65.74
1-Hexylpyridinium Bis(trifluoromethylsulfonyl)imide ([C6Py][NTf2])	Hexyl	NTf₂⁻	1.37	84.50

Impact of Anion on Physicochemical Properties

The choice of anion has a profound effect on the properties of pyridinium-based ILs, often more so than the alkyl chain length.[1][6] Anions that can form strong interactions with the cation, such as tetrafluoroborate, tend to result in higher viscosities.[6]

Ionic Liquid	Cation	Anion	Decomposition Temp. (°C)	Ionic Conductivity (mS/cm) at 298.15 K	Electrochemical Window (V)
1-Butylpyridinium Bromide ([C4Py][Br])	[C4Py]⁺	Br⁻	~200-250	-	-
1-Butylpyridinium Tetrafluoroborate ([C4Py][BF4])	[C4Py]⁺	BF₄⁻	~300-350	-	~4.5
1-Butylpyridinium Bis(trifluoromethylsulfonyl)imide ([C4Py][NTf2])	[C4Py]⁺	NTf₂⁻	>400	2.8	~5.5
1-Hexylpyridinium Tetrafluoroborate ([C6Py][BF4])	[C6Py]⁺	BF₄⁻	-	-	-
1-Hexylpyridinium Bis(trifluoromethylsulfonyl)imide ([C6Py][NTf2])	[C6Py]⁺	NTf₂⁻	>350	1.5	-

Note: The decomposition temperatures are approximate ranges gathered from various sources, as the exact value can vary with the experimental method.[7][8][9] Ionic conductivity and electrochemical window data are based on available literature.[10][11]

Experimental Protocols

Detailed and consistent experimental methodologies are crucial for the accurate comparison of ionic liquid properties. The following sections outline standard protocols for key characterization techniques.

Thermogravimetric Analysis (TGA) for Thermal Stability

Objective: To determine the decomposition temperature (Td) of the ionic liquid.

Methodology:

• A sample of the ionic liquid (typically 5-10 mg) is placed in a platinum or alumina crucible.[7]

• The sample is heated under a controlled atmosphere, usually nitrogen, at a constant heating rate (e.g., 10 °C/min).[12]

• The mass of the sample is continuously monitored as a function of temperature.

• The decomposition temperature is typically reported as the onset temperature of mass loss (Tonset), which is the temperature at which a significant deviation from the baseline is observed.[7]

Differential Scanning Calorimetry (DSC) for Phase Transitions

Objective: To determine the melting point (Tm) and glass transition temperature (Tg) of the ionic liquid.

Methodology:

• A small, hermetically sealed sample of the ionic liquid (typically 5-10 mg) is placed in an aluminum pan.[13]

• The sample is subjected to a controlled temperature program, which includes cooling and heating cycles, at a specified rate (e.g., 10 °C/min).[13]

• The heat flow to or from the sample is measured relative to an empty reference pan.

• The melting point is identified as the peak of the endothermic event during heating, while the glass transition is observed as a step change in the heat capacity.[13]

Viscometry for Viscosity Measurement

Objective: To measure the dynamic viscosity of the ionic liquid as a function of temperature.

Methodology:

• A rotational viscometer or a capillary viscometer (e.g., an Ubbelohde viscometer) is used.[1]

• The sample is placed in the viscometer, and the temperature is controlled using a water bath or a Peltier system.

• For a rotational viscometer, the torque required to rotate a spindle at a constant angular velocity is measured.

• For a capillary viscometer, the time it takes for a fixed volume of the liquid to flow through a capillary of a known diameter is measured.[1]

• The dynamic viscosity is then calculated from these measurements.

Cyclic Voltammetry (CV) for Electrochemical Window Determination

Objective: To determine the electrochemical stability window of the ionic liquid.

Methodology:

• A three-electrode setup is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).[10]

• The ionic liquid serves as the electrolyte.

• The potential of the working electrode is swept linearly with time between two set potential limits.

• The resulting current is measured as a function of the applied potential.

• The electrochemical window is defined as the potential range where no significant oxidation or reduction of the electrolyte occurs, typically determined by a cutoff current density.[10][14]

Visualizing the Structure-Property Workflow

The following diagram illustrates the logical workflow for investigating the structure-property relationships in pyridinium-based ionic liquids.

Caption: A workflow diagram illustrating the key stages in the investigation of structure-property relationships in pyridinium-based ionic liquids.

This guide provides a foundational understanding of how structural modifications to pyridinium-based ionic liquids influence their key physicochemical properties. By leveraging the presented data and experimental protocols, researchers can make more informed decisions in the design and selection of ionic liquids for a wide array of applications, from electrochemical devices to novel drug delivery systems.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. zaguan.unizar.es [zaguan.unizar.es]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Thermal Decomposition, Low Temperature Phase Transitions and Vapor Pressure of Less Common Ionic Liquids Based on the Bis(trifuoromethanesulfonyl)imide Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. squ.elsevierpure.com [squ.elsevierpure.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 14. researchgate.net [researchgate.net]

Navigating the Regulatory Landscape: A Comparative Guide to 1-Butyl-3-methylpyridinium Bromide for Researchers

For Immediate Release

A Comprehensive Analysis of 1-Butyl-3-methylpyridinium Bromide and Its Alternatives for Use in Research and Drug Development, Focusing on Regulatory Compliance, Safety, and Environmental Impact.

This guide offers an objective comparison of 1-Butyl-3-methylpyridinium Bromide ([B3MPy][Br]), a pyridinium-based ionic liquid, with other commonly used alternatives such as imidazolium-based ionic liquids, ammonium-based ionic liquids, and deep eutectic solvents (DESs). The following sections provide a detailed overview of their performance, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions regarding their use and disposal.

Section 1: Comparative Performance and Physicochemical Properties

Ionic liquids (ILs) are valued for their unique properties, including low vapor pressure, high thermal stability, and tunable solvency.[1] 1-Butyl-3-methylpyridinium Bromide has been investigated for various applications, including as a catalyst and reaction medium in organic synthesis and for its ability to stabilize enzymes.[2][3][4][5]

In comparison, imidazolium-based ILs, such as 1-butyl-3-methylimidazolium bromide ([BMIM][Br]), are widely used as green reaction media in various syntheses, including for pharmaceutical compounds.[4][6][7][8] Some studies suggest that imidazolium-based ILs may offer higher solubility for certain active pharmaceutical ingredients (APIs) compared to their pyridinium counterparts.[9][10] For instance, an imidazolium bromide IL was reported to increase the solubility of the anticonvulsant drug Lamotrigine by three orders of magnitude.[10]

Deep eutectic solvents (DESs) have emerged as a promising green alternative to ILs, often exhibiting lower toxicity and higher biodegradability.[11][12] They have shown potential in drug delivery applications and can be easier to prepare than some ILs.[12][13][14]

Ammonium-based ILs represent another class of alternatives, with some studies indicating they possess antibacterial properties.[15][16]

The selection of a suitable solvent is critical in drug development, impacting reaction efficiency, product purity, and the environmental footprint of the process.

Section 2: Quantitative Comparison of Ecotoxicity

The environmental impact of ionic liquids is a significant consideration. The following tables summarize the acute toxicity of 1-Butyl-3-methylpyridinium Bromide and its alternatives to key aquatic organisms, expressed as the half-maximal effective concentration (EC50). Lower EC50 values indicate higher toxicity.

Table 1: Acute Toxicity to Vibrio fischeri (Luminescent Bacteria)

Compound	Cation	Anion	EC50 (mg/L)	Reference
1-Butyl-3-methylpyridinium Bromide	Pyridinium	Bromide	~10.7	[17]
1-Butyl-3-methylimidazolium Bromide	Imidazolium	Bromide	~23.8	[17]
1-Butyl-1-methylpyrrolidinium Chloride	Pyrrolidinium	Chloride	>23,780	[3]
Choline-based DES (e.g., ChCl:Urea)	Choline	Chloride/Urea	Generally high EC50 values	[18]

Table 2: Acute Toxicity to Daphnia magna (Crustacean)

Compound	Cation	Anion	48h EC50 (mg/L)	Reference
1-Butyl-3-methylpyridinium Bromide	Pyridinium	Bromide	~9.9	[17]
1-Butyl-3-methylimidazolium Bromide	Imidazolium	Bromide	~8.0	[17]
1-Butyl-1-methylpyrrolidinium Chloride	Pyrrolidinium	Chloride	-	-
Choline-based DES (e.g., ChCl:Glycerol)	Choline	Chloride/Glycerol	Generally high EC50 values	[18]

Section 3: Biodegradability Assessment

The persistence of ionic liquids in the environment is a key regulatory concern. Biodegradability is often assessed using standardized tests, such as those outlined by the Organisation for Economic Co-operation and Development (OECD).

Table 3: Biodegradability of Ionic Liquids

Compound	Cation Type	Biodegradability (OECD 301 series)	Reference
1-Butyl-3-methylpyridinium Bromide	Pyridinium	Not readily biodegradable	[19]
1-Hexyl-3-methylpyridinium Bromide	Pyridinium	Readily biodegradable	[19]
1-Butyl-3-methylimidazolium Bromide	Imidazolium	Not readily biodegradable	[19]
Choline-based DES	Choline	Readily biodegradable	[18]

Section 4: Regulatory Framework and Disposal Considerations

The use and disposal of 1-Butyl-3-methylpyridinium Bromide and other ionic liquids are subject to national and international regulations.

European Union: The Registration, Evaluation, Authorisation and Restriction of Chemicals (REACH) regulation requires manufacturers and importers to register chemical substances and provide data on their properties and hazards.[20] While 1-Butyl-3-methylpyridinium Bromide is listed in the ECHA database, specific restrictions may apply based on its hazard classification.[6][17] According to some suppliers, it is classified as harmful if swallowed and may cause an allergic skin reaction.[17]

United States: The Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA). Ionic liquids that exhibit characteristics of hazardous waste (ignitability, corrosivity, reactivity, or toxicity) must be managed as such. The disposal of chemical waste, including 1-Butyl-3-methylpyridinium Bromide, requires adherence to a "cradle-to-grave" tracking system, often utilizing a Uniform Hazardous Waste Manifest.[18][19]

Disposal Best Practices:

• Segregation: Do not mix incompatible chemical wastes.

• Labeling: All waste containers must be clearly labeled with their contents.

• Containment: Use appropriate, sealed containers for waste storage.

• Licensed Disposal: Arrange for disposal through a licensed hazardous waste management company.

Section 5: Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following are outlines of standard protocols for toxicity and biodegradability testing.

Aquatic Toxicity Testing (Based on OECD 202 and ISO 11348)

This protocol outlines the general procedure for determining the acute toxicity of a chemical to an aquatic organism.

Aquatic Toxicity Testing Workflow

Chemical Waste Disposal Workflow (Based on EPA Guidelines)

This workflow illustrates the key steps for the compliant disposal of chemical waste.

Chemical Waste Disposal Workflow

Section 6: Conclusion

The selection of a solvent in a research and development setting requires a multifaceted assessment of its performance, safety, environmental impact, and the associated regulatory obligations. While 1-Butyl-3-methylpyridinium Bromide offers utility in certain applications, its ecotoxicity and limited biodegradability necessitate careful handling and disposal in accordance with stringent regulations. Alternatives such as other classes of ionic liquids and, notably, deep eutectic solvents, may present a more favorable environmental profile. Researchers are encouraged to consult the relevant Safety Data Sheets (SDS) and regulatory guidelines before incorporating any new chemical into their workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. "Synthesis of pyridinium-based ionic liquids and their application to i" by OKTAVIANUS CIPTA, ANITA ALNI et al. [journals.tubitak.gov.tr]
• 3. researchgate.net [researchgate.net]
• 4. repozytorium.umk.pl [repozytorium.umk.pl]
• 5. Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Recent Advances in Ionic Liquids in Biomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Deep eutectic solvents vs ionic liquids: cost and performance [eureka.patsnap.com]
• 9. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An Overview on the Role of Ionic Liquids and Deep Eutectic Solvents in Oral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Ionic Liquids and Deep Eutectic Solvents for Application in Pharmaceutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijhsm.umsida.ac.id [ijhsm.umsida.ac.id]
• 14. fluorochem.co.uk [fluorochem.co.uk]
• 15. trihazsolutions.com [trihazsolutions.com]
• 16. epa.gov [epa.gov]
• 17. Substances restricted under REACH - ECHA [echa.europa.eu]
• 18. mlienvironmental.com [mlienvironmental.com]
• 19. epa.gov [epa.gov]
• 20. Hazardous Waste Manifest System - NYSDEC [dec.ny.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Butyl-3-methylpyridinium Bromide: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance is paramount when handling chemical compounds. This document provides essential guidance on the proper disposal procedures for 1-Butyl-3-methylpyridinium Bromide, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

1-Butyl-3-methylpyridinium bromide is a substance that requires careful handling due to its potential hazards. While not yet fully tested, it is known to cause skin and eye irritation.[1][2] Some findings suggest it may be harmful if swallowed and could lead to an allergic skin reaction.[2] Therefore, adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling 1-Butyl-3-methylpyridinium bromide. This includes:

• Gloves: Chemical-resistant gloves are mandatory. Always inspect gloves before use and use a proper removal technique to avoid skin contact.[3]

• Eye Protection: Safety glasses or goggles are essential to prevent eye contact.[3][4]

• Protective Clothing: A lab coat or other protective clothing should be worn to minimize skin exposure.[3][4]

In Case of Exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do so. Seek medical attention.[1][3][4]

• Skin: Wash the affected area immediately with plenty of soap and water. If skin irritation persists, seek medical advice.[1]

• Ingestion: Rinse the mouth with water and drink plenty of fresh water. Seek medical attention if symptoms occur.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration or oxygen and seek medical attention.[3]

Spill Management and Cleanup

In the event of a spill, prompt and safe cleanup is necessary to prevent contamination and exposure.

Spill Cleanup Protocol:

• Ensure Safety: Evacuate non-essential personnel from the area and ensure adequate ventilation.

• Containment: Prevent the spill from spreading and from entering drains or waterways.[5][6]

• Cleanup:

  • For solid spills, carefully sweep or shovel the material into a suitable, labeled container for disposal. Avoid creating dust.[5]

  • For liquid spills, use an inert absorbent material like sand or vermiculite to soak up the spill.

• Decontamination: After the material has been collected, clean the contaminated surface thoroughly with water.

• Disposal of Cleanup Materials: All contaminated materials, including absorbents and cleaning supplies, should be placed in a sealed container and disposed of as hazardous waste.

Step-by-Step Disposal Procedures

The proper disposal of 1-Butyl-3-methylpyridinium bromide must be conducted in accordance with all applicable local, regional, and national regulations. It is highly recommended to entrust the disposal to a licensed waste disposal company.[7]

• Waste Identification and Segregation:

  • Collect all waste containing 1-Butyl-3-methylpyridinium bromide in a designated, properly labeled, and sealed container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

• Consult Institutional Guidelines:

  • Review your organization's specific chemical hygiene plan and waste disposal protocols.

  • Contact your institution's Environmental Health and Safety (EHS) department for guidance on the specific disposal procedures for this chemical.

• Licensed Waste Disposal:

  • Arrange for the collection and disposal of the chemical waste through a licensed and reputable hazardous waste disposal contractor.

  • Provide the contractor with the Safety Data Sheet (SDS) for 1-Butyl-3-methylpyridinium bromide to ensure they have all the necessary information for safe handling and disposal.

• Potential for Recycling:

  • In some cases, recovery and reclamation or recycling of ionic liquids may be a practical alternative to disposal.[3] Consult with your EHS department and waste disposal contractor to explore this possibility.

Quantitative Data

At present, specific quantitative data for 1-Butyl-3-methylpyridinium bromide, such as detailed toxicity values (e.g., LD50), is not consistently available across safety data sheets. The primary hazard classifications are summarized below.

Hazard Classification	Description
Skin Corrosion/Irritation	Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]
Acute Toxicity, Oral (Potential)	May be harmful if swallowed.[2]
Skin Sensitization (Potential)	May cause an allergic skin reaction.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Butyl-3-methylpyridinium Bromide.

Caption: Disposal workflow for 1-Butyl-3-methylpyridinium Bromide.

References

• 1. fishersci.com [fishersci.com]
• 2. 1-Butyl-3-methylpyridinium bromide | C10H16BrN | CID 12248306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. iolitec.de [iolitec.de]
• 4. iolitec.de [iolitec.de]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 1-Butyl-3-methylpyridinium Bromide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling 1-Butyl-3-methylpyridinium Bromide, including detailed personal protective equipment (PPE) protocols, operational plans, and disposal procedures to foster a secure research environment.

When working with ionic liquids like 1-Butyl-3-methylpyridinium Bromide, a substance not yet fully characterized for its hazards, a cautious and well-documented approach to safety is critical. Adherence to stringent safety protocols not only protects laboratory personnel but also ensures the integrity of experimental outcomes.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are fundamental to minimizing exposure to 1-Butyl-3-methylpyridinium Bromide. The following table summarizes the recommended PPE for various laboratory operations involving this chemical.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (e.g., weighing, preparing solutions)	Safety glasses with side-shields conforming to EN166 standards.[1]	Nitrile or butyl rubber gloves. Inspect for tears or degradation before each use.	Standard laboratory coat.	Not generally required if handled in a well-ventilated area.
High-Volume Handling or Operations with Splash Potential	Chemical splash goggles and a face shield.[2]	Double-gloving with nitrile or butyl rubber gloves is recommended.	Chemical-resistant apron over a laboratory coat.	Use a NIOSH-approved respirator with an organic vapor cartridge if ventilation is inadequate or if aerosols may be generated.
Emergency Spill Cleanup	Chemical splash goggles and a face shield.[2]	Heavy-duty butyl rubber or Viton® gloves.	Chemical-resistant suit or coveralls.	A NIOSH-approved respirator with an organic vapor cartridge is required.

Note: As 1-Butyl-3-methylpyridinium Bromide is described as a substance that has not been fully tested, all PPE should be inspected for integrity before and after use.[1] Contaminated PPE should be removed carefully to avoid skin contact and disposed of as hazardous waste.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling 1-Butyl-3-methylpyridinium Bromide can significantly mitigate risks. The following workflow outlines the key stages from preparation to disposal.

Figure 1. A logical workflow for the safe handling of 1-Butyl-3-methylpyridinium Bromide.

Detailed Experimental Protocols

Working in a Chemical Fume Hood: All manipulations of 1-Butyl-3-methylpyridinium Bromide that could generate dust or aerosols should be performed in a certified chemical fume hood to ensure adequate ventilation.

Spill Response: In the event of a spill, evacuate the immediate area. Wearing appropriate PPE, absorb the spill with an inert material such as sand or vermiculite.[3] Collect the absorbed material into a sealed container for disposal as hazardous waste. Do not use combustible materials, such as paper towels, to absorb spills. Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][3] If skin irritation occurs, seek medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][3] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1][3]

• Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 1-Butyl-3-methylpyridinium Bromide and associated waste is crucial to prevent environmental contamination and comply with regulations.

Waste Segregation and Collection:

• All solid waste contaminated with 1-Butyl-3-methylpyridinium Bromide, including used gloves, absorbent materials from spills, and weighing papers, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Unused or unwanted 1-Butyl-3-methylpyridinium Bromide should be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.[3]

Container Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full chemical name "1-Butyl-3-methylpyridinium Bromide," and the associated hazards (e.g., "Irritant").

Disposal Procedure: Follow your institution's and local authorities' guidelines for the disposal of hazardous chemical waste.[1][3] This typically involves arranging for pickup by a certified hazardous waste disposal service.

By implementing these comprehensive safety and handling protocols, researchers can confidently work with 1-Butyl-3-methylpyridinium Bromide while minimizing risks and fostering a culture of safety within the laboratory.

References

• 1. iolitec.de [iolitec.de]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]